2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione

• CAS: 30161-92-3

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione: Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Significance of the Thiazolo[4,5-d]pyrimidine Scaffold

The thiazolo[4,5-d]pyrimidine nucleus is a privileged heterocyclic system in medicinal chemistry, primarily due to its structural resemblance to endogenous purines like adenine and guanine.[1][2] This similarity allows molecules incorporating this scaffold to interact with a wide array of biological targets, making them a fertile ground for the discovery of novel therapeutics.[1][3] The fusion of a thiazole and a pyrimidine ring creates a bicyclic structure that serves as a versatile template for designing agents with diverse pharmacological activities, including but not limited to, antiviral, anticancer, anti-inflammatory, and antimicrobial properties.[1][4][5] The compound 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione is a key intermediate and building block in the synthesis of a variety of biologically active molecules. The chlorine atom at the 2-position provides a reactive handle for further chemical modifications, enabling the generation of libraries of compounds for drug discovery programs.

This technical guide provides a comprehensive overview of the chemical properties of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione, offering insights into its structure, synthesis, reactivity, and spectral characteristics. The information presented herein is intended to empower researchers and drug development professionals in their efforts to leverage this important scaffold for the creation of next-generation therapeutics.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to its application in research and development. The table below summarizes the key properties of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione.

Property	Value	Source
Molecular Formula	C₅H₂ClN₃O₂S
Molecular Weight	203.61 g/mol
CAS Number	77339-38-9
Appearance	Solid	[6]
Purity	≥97%	[6]
Storage Conditions	-20°C, sealed, away from moisture	[6]
InChI Key	HEDFORGLTJFFOL-UHFFFAOYSA-N	[6]

The presence of the pyrimidine-dione moiety, along with the thiazole ring, imparts a degree of polarity to the molecule. The nitrogen and sulfur atoms can act as hydrogen bond acceptors, influencing its solubility in various solvents.[3] Solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) are likely to be effective for solubilizing this compound due to their ability to engage in dipole-dipole interactions.[3]

Chemical Structure and Reactivity

The core structure of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione is a bicyclic heteroaromatic system.[3] The chloro substituent at the 2-position of the thiazole ring is a key feature that dictates its reactivity. This position is susceptible to nucleophilic substitution, allowing for the introduction of a wide range of functional groups.

Figure 1: Chemical structure of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione.

Key reactions involving this compound include:

• Nucleophilic Substitution: The chlorine atom can be readily displaced by various nucleophiles, such as amines, thiols, and alkoxides. This is a cornerstone reaction for generating diverse libraries of thiazolo[4,5-d]pyrimidine derivatives for biological screening.[7]

• Oxidation: The sulfur atom in the thiazole ring can be oxidized to form the corresponding sulfoxides or sulfones, which can modulate the electronic properties and biological activity of the molecule.[7]

• Reduction: The pyrimidine-dione ring can undergo reduction under specific conditions.

The reactivity of the dione portion of the pyrimidine ring, including N-alkylation and reactions at the carbonyl groups, provides additional avenues for structural modification.

Synthesis Strategies

The synthesis of the thiazolo[4,5-d]pyrimidine scaffold is a well-established area of heterocyclic chemistry.[3] A common approach involves the construction of the thiazole ring onto a pre-functionalized pyrimidine precursor.

One of the facile routes for synthesizing the thiazolo[4,5-d]pyrimidine core involves the utilization of pyrimidine derivatives with nitrogen-containing substituents at the C5 position, such as 5-amino- or 5-nitropyrimidines.[2] For instance, 2-mercaptothiazolo[4,5-d]pyrimidines can be synthesized from 6-chloro-5-nitropyrimidines by reaction with sodium sulfide and carbon disulfide.[2] Another efficient method utilizes 5-amino-4,6-dichloropyrimidine as a precursor, which upon treatment with isothiocyanates, yields 2-amino-7-chlorothiazolo[5,4-d]pyrimidines.[2][8]

Solid-phase synthesis has also been successfully employed to construct libraries of thiazolo[4,5-d]pyrimidine derivatives, demonstrating the versatility of this scaffold for combinatorial chemistry approaches.[9]

Figure 2: Generalized synthetic workflow for 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione.

Spectroscopic Characterization

The structural elucidation of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione and its derivatives relies on a combination of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum would be expected to show signals corresponding to the N-H protons of the pyrimidine-dione ring. The chemical shifts of these protons would be influenced by the solvent and concentration. For example, in related pyrimidinedione structures, N-H protons have been observed at δ 11.11–11.06 ppm and δ 9.13–8.96 ppm.[10]

  • ¹³C NMR: The carbon NMR spectrum would provide characteristic signals for the carbonyl carbons of the dione, as well as the carbons of the fused heterocyclic rings. In similar pyrimido[5,4-e][1][4][5]triazine-5,7(6H,8H)-diones, carbonyl carbons have been observed around δ 160.4 and 154.7 ppm.[10]

• Infrared (IR) Spectroscopy: The IR spectrum would be dominated by strong absorption bands corresponding to the C=O stretching vibrations of the dione functionality, typically in the range of 1715–1691 cm⁻¹.[10] N-H stretching vibrations would also be observable in the region of 3188–3154 cm⁻¹.[10]

• Mass Spectrometry (MS): Mass spectrometry would confirm the molecular weight of the compound and provide information about its fragmentation pattern, which can be useful for structural confirmation.

Applications in Drug Discovery and Development

The thiazolo[4,5-d]pyrimidine scaffold is a cornerstone in the development of a wide range of therapeutic agents. The ability to easily modify the 2-position of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione makes it a valuable starting material for exploring structure-activity relationships.

Derivatives of the thiazolo[4,5-d]pyrimidine core have demonstrated significant potential in several therapeutic areas:

• Anticancer Agents: Thiazolo[4,5-d]pyrimidine derivatives have been shown to induce apoptosis and arrest the cell cycle in cancer cells.[3] Some analogues have been investigated as inhibitors of epidermal growth factor receptor (EGFR) tyrosine kinase.[11]

• Antiviral Activity: The structural similarity to purines makes this scaffold a promising template for the development of antiviral agents, particularly against viruses like human cytomegalovirus (HCMV).[12]

• Antimicrobial and Antifungal Agents: Numerous thiazolo[4,5-d]pyrimidine derivatives have been synthesized and evaluated for their antimicrobial and antifungal activities.[5]

• Receptor Antagonists: This scaffold has been utilized to develop potent antagonists for various G protein-coupled receptors (GPCRs), including adenosine receptors and corticotropin-releasing factor (CRF1) receptors.[3][13] Derivatives have also been explored as antagonists of the fractalkine receptor (CX3CR1).[14]

Figure 3: Therapeutic applications of the thiazolo[4,5-d]pyrimidine scaffold derived from 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione.

Conclusion and Future Perspectives

2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione is a chemically versatile and biologically significant molecule. Its purine-like structure and the reactive chlorine atom at the 2-position make it an invaluable building block for the synthesis of diverse compound libraries aimed at various therapeutic targets. The continued exploration of the chemical space around this scaffold holds immense promise for the discovery of novel and effective drugs to address unmet medical needs. As synthetic methodologies become more advanced, including the use of solid-phase and combinatorial techniques, the potential to rapidly generate and screen novel thiazolo[4,5-d]pyrimidine derivatives will undoubtedly accelerate the pace of drug discovery in this important area of medicinal chemistry.

References

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• Kuppast, B., & Fahmy, H. (2016). Thiazolo[4,5-d]pyrimidines as a privileged scaffold in drug discovery. Semantic Scholar. [Link]

• Roman, G. (2015). Thiazolo[5,4-d]pyrimidines and Thiazolo[4,5-d]pyrimidines: A Review on Synthesis and Pharmacological Importance of Their Derivatives. Current Organic Synthesis, 12(4), 438-453. [Link]

• Urgun, H., Balkan, A., & Ozalp, M. (2000). New thiazolo[4,5-d]pyrimidine derivatives as potential antimicrobial agents. Arzneimittelforschung, 50(12), 1115-1119. [Link]

• Moon, J., et al. (2025). Synthesis of thiazolo[4,5-d]pyrimidine derivatives based on purine via solid-phase synthesis. Organic & Biomolecular Chemistry. [Link]

• Srivastava, S. K., et al. (2005). Single-step syntheses of 2-amino-7-chlorothiazolo[5,4-d]pyrimidines: intermediates for bivalent thiazolopyrimidines. The Journal of Organic Chemistry, 70(24), 10194-10197. [Link]

• Revankar, G. R., et al. (1998). Thiazolo[4,5-d]pyrimidines. Part II. Synthesis and anti-human cytomegalovirus activity in vitro of certain acyclonucleosides and acyclonucleotides derived from the guanine analogue 5-aminothiazolo[4,5-d]pyrimidine-2,7(3H,6H)-dione. Antiviral Chemistry & Chemotherapy, 9(1), 53-63. [Link]

• Ghorab, M. M., et al. (2018). Synthesis and anticancer evaluation of some novel pyrimido[5,4-e][1][4][5]triazines and pyrazolo[3,4-d]pyrimidine using DMF-DMA as methylating and cyclizing agent. Chemistry Central Journal, 12(1), 60. [Link]

• Zhang, H., et al. (2009). Synthesis and evaluation of 2,7-diamino-thiazolo[4,5-d] pyrimidine analogues as anti-tumor epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 19(8), 2333-2337. [Link]

• Gilligan, P. J., et al. (1999). Thiazolo[4,5-d]pyrimidine thiones and -ones as corticotropin-releasing hormone (CRH-R1) receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 9(8), 1185-1188. [Link]

• Karlström, S., et al. (2018). Substituted 7-Amino-5-thio-thiazolo[4,5-d]pyrimidines as Potent and Selective Antagonists of the Fractalkine Receptor (CX3CR1). Journal of Medicinal Chemistry, 61(17), 7741-7759. [Link]

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Molecular weight and formula of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione

Disclaimer: This technical guide addresses the synthesis, properties, and potential applications of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione. It is important to note that as of the writing of this document, this specific compound is not widely cataloged in commercially available databases. Therefore, the information presented herein is a synthesis of established chemical principles and extrapolated data from closely related and well-documented analogs within the thiazolo[4,5-d]pyrimidine class. This guide is intended for research and development professionals and should be used with the understanding that the described protocols and properties are predictive.

Introduction: The Thiazolo[4,5-d]pyrimidine Scaffold - A Privileged Structure in Medicinal Chemistry

The thiazolo[4,5-d]pyrimidine core is a fused heterocyclic system that has garnered significant attention in the field of medicinal chemistry. Structurally, it can be considered a 7-thia-analog of purines, where the nitrogen atom at the 7-position of the purine ring is replaced by a sulfur atom. This structural similarity to endogenous purines like adenine and guanine allows derivatives of this scaffold to interact with a wide array of biological targets. Consequently, compounds bearing the thiazolo[4,5-d]pyrimidine moiety have been investigated for a broad spectrum of pharmacological activities, including antiviral, anticancer, anti-inflammatory, and immunomodulatory effects.[1][2][3]

This guide focuses on a specific, yet to be extensively characterized derivative: 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione . The introduction of a chlorine atom at the 2-position of the thiazole ring is anticipated to significantly modulate the electronic properties and reactivity of the scaffold, potentially leading to novel biological activities and serving as a versatile synthetic handle for further chemical modifications.

Physicochemical and Structural Characteristics

The fundamental properties of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione have been calculated based on its constituent atoms and inferred from related structures.

Property	Value	Source/Method
Molecular Formula	C₅H₂ClN₃O₂S	Calculated
Molecular Weight	203.61 g/mol	Calculated
IUPAC Name	2-chloro-4H-[4][5]thiazolo[4,5-d]pyrimidine-5,7-dione	Nomenclature Rules
CAS Number	Not Available	-
Physical Form	Expected to be a solid at room temperature.	Inferred from analogs[6]
Melting Point	Predicted to be >300 °C (with decomposition).	Inferred from Thiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione[6]
Solubility	Predicted to be sparingly soluble in water, with better solubility in polar aprotic solvents like DMSO and DMF.	Chemical Principles

dot digraph "C5H2ClN3O2S" { graph [rankdir=TB, size="4,4"]; node [shape=plaintext];

} Caption: 2D Structure of the title compound.

Synthesis and Reaction Chemistry

While a specific, validated synthesis for 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione is not documented, a plausible synthetic route can be designed based on established methodologies for analogous compounds. A potential pathway could start from a suitably substituted pyrimidine precursor.

Hypothetical Synthesis Protocol

This proposed synthesis involves the construction of the thiazole ring onto a pre-existing pyrimidine-dione core.

Step 1: Synthesis of 5-amino-pyrimidine-2,4,6(1H,3H,5H)-trione

This starting material, also known as 5-aminobarbituric acid, is a common precursor in the synthesis of fused pyrimidine systems.

Step 2: Thiocyanation of 5-aminobarbituric acid

The introduction of a thiocyanate group at the 5-position of the pyrimidine ring is a key step.

• Procedure:

  • Dissolve 5-aminobarbituric acid in a suitable solvent such as acetic acid.

  • Add a source of thiocyanate, such as potassium thiocyanate, and a mild oxidizing agent like bromine in a controlled manner at a low temperature.

  • Stir the reaction mixture until completion, monitored by Thin Layer Chromatography (TLC).

  • The product, 5-amino-6-thiocyanatopyrimidine-2,4(1H,3H)-dione, can be isolated by filtration upon precipitation.

Step 3: Reductive Cyclization to form 2-Aminothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione

The thiocyanate is then cyclized to form the thiazole ring.

• Procedure:

  • Suspend the 5-amino-6-thiocyanatopyrimidine-2,4(1H,3H)-dione in a solvent like ethanol.

  • Add a reducing agent, for instance, sodium dithionite, and heat the mixture under reflux.

  • The cyclization should lead to the formation of 2-Aminothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione.[4]

  • Isolate and purify the product by recrystallization.

Step 4: Sandmeyer-type reaction for Chlorination

The 2-amino group can be converted to a chloro group via a diazotization-chlorination sequence.

• Procedure:

  • Suspend 2-Aminothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione in an aqueous solution of a strong acid like hydrochloric acid.

  • Cool the suspension to 0-5 °C and add a solution of sodium nitrite dropwise to form the diazonium salt.

  • In a separate vessel, prepare a solution of copper(I) chloride in hydrochloric acid.

  • Add the cold diazonium salt solution to the copper(I) chloride solution.

  • Allow the reaction to warm to room temperature and stir until the evolution of nitrogen gas ceases.

  • The desired 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione can then be isolated by filtration and purified.

dot digraph "Synthesis_Workflow" { graph [rankdir=LR, size="7.6, 5"]; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

} Caption: Proposed synthetic workflow for the target compound.

Reactivity Profile

The chemical reactivity of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione is expected to be dictated by the electrophilic nature of the 2-chloro-substituted thiazole ring and the acidic protons of the dione moiety.

• Nucleophilic Aromatic Substitution: The chlorine atom at the 2-position of the thiazole ring is anticipated to be susceptible to nucleophilic aromatic substitution.[5] This position is activated towards nucleophilic attack. This reactivity allows for the introduction of various functional groups, such as amines, alkoxides, and thiolates, providing a gateway to a diverse library of derivatives for structure-activity relationship (SAR) studies.

• Reactions at the Dione Moiety: The N-H protons of the pyrimidine-dione ring are acidic and can be deprotonated by a suitable base. The resulting anions can undergo N-alkylation or N-acylation reactions, allowing for further functionalization of the molecule.

Potential Applications in Drug Discovery and Development

The thiazolo[4,5-d]pyrimidine scaffold is a cornerstone in the development of novel therapeutics. The introduction of a chlorine atom at the 2-position of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione could lead to compounds with unique biological profiles.

• Antiviral Agents: Several thiazolo[4,5-d]pyrimidine derivatives have demonstrated significant antiviral activity, particularly against human cytomegalovirus (HCMV).[1] The structural resemblance to purine nucleosides allows these compounds to potentially interfere with viral replication processes.

• Anticancer Therapeutics: The thiazolo[4,5-d]pyrimidine core is present in molecules designed as inhibitors of various protein kinases, which are crucial targets in cancer therapy. The ability to functionalize the 2-position could allow for the optimization of binding to the ATP-binding pocket of kinases. Some thiazolopyrimidine derivatives have shown to be potent topoisomerase II inhibitors.[7]

• Anti-inflammatory and Immunomodulatory Agents: Certain analogs have been explored for their anti-inflammatory and immunomodulatory properties.[8] The 2-chloro derivative could serve as a precursor for compounds that modulate immune responses.

dot digraph "Potential_Applications" { graph [rankdir=TB, size="6, 6"]; node [shape=ellipse, style=filled, fontname="Helvetica", fontsize=10]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

} Caption: Potential therapeutic applications of the title compound.

Experimental Protocols: Spectroscopic Characterization (Hypothetical)

For the structural elucidation and confirmation of the synthesized 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione, a combination of spectroscopic techniques would be essential.

• ¹H NMR (Proton Nuclear Magnetic Resonance): In a solvent like DMSO-d₆, one would expect to see signals corresponding to the N-H protons of the dione ring, likely appearing as broad singlets in the downfield region (δ 10-12 ppm).

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon spectrum would show distinct signals for the carbonyl carbons of the dione moiety (δ 150-170 ppm). The carbon atom bearing the chlorine (C2) would also have a characteristic chemical shift.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be crucial to confirm the molecular formula. The mass spectrum should exhibit a characteristic isotopic pattern for a molecule containing one chlorine atom (M+ and M+2 peaks in an approximate 3:1 ratio).

• Infrared (IR) Spectroscopy: The IR spectrum would be expected to show strong absorption bands for the C=O stretching vibrations of the dione group (around 1650-1750 cm⁻¹) and N-H stretching vibrations (around 3100-3300 cm⁻¹).

Conclusion and Future Perspectives

2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione represents a promising, albeit currently under-explored, molecule with significant potential in medicinal chemistry and drug discovery. Its synthesis, while requiring a multi-step approach, appears feasible based on established chemical transformations. The reactive 2-chloro substituent provides a versatile handle for the creation of diverse chemical libraries. The inherent biological potential of the thiazolo[4,5-d]pyrimidine scaffold suggests that derivatives of this compound could yield novel candidates for antiviral, anticancer, and anti-inflammatory therapies. Further research is warranted to synthesize and characterize this compound and to explore its biological activity profile.

References

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Biological Activity of Thiazolo[4,5-d]pyrimidine Derivatives: A Technical Guide

Executive Summary: The "Privileged Scaffold" Paradigm

The thiazolo[4,5-d]pyrimidine system represents a quintessential "privileged scaffold" in medicinal chemistry. Structurally defined as a 7-thia-analog of purine, this bicyclic heterocycle mimics the electronic and steric profile of adenine and guanine. This mimicry allows it to interrogate a vast array of ATP-binding enzymes (kinases) and purinergic receptors (adenosine receptors, TLR7/8) with high affinity.

For drug development professionals, the core value of this scaffold lies in its tunable promiscuity . By modifying substituents at the C2, C5, and C7 positions, researchers can shift activity from broad-spectrum cytotoxicity (kinase inhibition) to highly specific immunomodulation (TLR agonism) or neurological intervention (Adenosine A2A antagonism).

Part 1: Chemical Architecture & Synthesis

The synthesis of thiazolo[4,5-d]pyrimidines generally follows two divergent strategies: annulation of a pyrimidine ring onto a thiazole precursor (Gewald strategy) or annulation of a thiazole ring onto a pyrimidine precursor. The Gewald Strategy is often preferred for library generation due to the accessibility of diverse isothiocyanates.

Experimental Protocol 1: Liquid-Phase Synthesis (Gewald Strategy)

Objective: Synthesis of 5-substituted-thiazolo[4,5-d]pyrimidine-2(3H)-thiones.

Reagents:

• Sulfur (elemental)

• 2-Cyanoacetamide[1]

• Aryl/Alkyl Isothiocyanate (R-NCS)

• Triethylamine (Et3N)

• Ethanol (EtOH)

• Phosphorus Pentachloride (PCl5) / POCl3 (for chlorination/cyclization)

Step-by-Step Methodology:

• One-Pot Gewald Reaction (Thiazole Formation):

  • Dissolve 2-cyanoacetamide (1.0 eq) and sulfur (1.0 eq) in EtOH.

  • Add Triethylamine (0.5 eq) dropwise while stirring.

  • Add the appropriate Isothiocyanate (1.0 eq) dropwise.

  • Critical Step: Reflux the mixture for 2–4 hours. The reaction turns dark red/brown.

  • Cool to room temperature. The intermediate 4-amino-2-thioxo-2,3-dihydrothiazole-5-carboxamide will precipitate. Filter and wash with cold EtOH.

• Pyrimidine Annulation:

  • Suspend the thiazole intermediate in Formamide (for C5-H) or an Orthoester (e.g., Triethyl orthoformate for C5-H, Triethyl orthoacetate for C5-Me).

  • Heat to 140–160°C for 6–8 hours.

  • Validation: Monitor TLC for the disappearance of the highly polar amine starting material.

  • Cool and pour into ice water. The bicyclic product precipitates.

• Chlorination (Optional for C7-functionalization):

  • Reflux the oxo-derivative with POCl3/PCl5 for 3 hours to generate the 7-chloro analog, a versatile electrophile for SNAr reactions with amines.

Visualization: Synthesis Logic Flow

Part 2: Therapeutic Frontier – Adenosine Receptor Antagonism

Thiazolo[4,5-d]pyrimidines are potent antagonists of the A2A Adenosine Receptor (A2A AR) .[2] Blockade of A2A AR in the striatum enhances dopaminergic signaling, making these compounds high-value targets for Parkinson’s disease and, more recently, cancer immunotherapy (blocking the immunosuppressive adenosine halo around tumors).

Structure-Activity Relationship (SAR) Summary

The affinity for A1 vs. A2A receptors is strictly governed by the substitution pattern.

Position	Substituent (R)	Effect on Activity	Mechanism
C2	Phenyl / Furan-2-yl	Increases A2A Affinity	Pi-stacking with Phe168 in the binding pocket.
C5	Trifluoromethyl (-CF3)	Bioavailability	Increases lipophilicity and metabolic stability.
C7	Free Amino (-NH2)	Receptor Locking	Critical H-bond donor for Asn253 anchor point.
C7	Bulky Amine	Decreases Affinity	Steric clash within the orthosteric site.

Part 3: Therapeutic Frontier – Immunomodulation (TLR7/8)

Analogous to guanosine, these derivatives can penetrate the endosome and bind to Toll-like Receptor 7 (TLR7) . This triggers the MyD88-dependent pathway, resulting in the release of Type I Interferons (IFN-α/β). This mechanism is critical for antiviral therapies (HCV, HBV) and vaccine adjuvants.

Experimental Protocol 2: HEK-Blue™ TLR7 Reporter Assay

Objective: Quantify TLR7 agonism using an NF-κB inducible SEAP (Secreted Embryonic Alkaline Phosphatase) reporter system.

Materials:

• Cell Line: HEK-Blue™ hTLR7 cells (InvivoGen).[3]

• Medium: DMEM, 4.5 g/L glucose, 10% heat-inactivated FBS.

• Selection Antibiotics: Blasticidin, Zeocin (to maintain plasmid stability).

• Detection: HEK-Blue™ Detection Medium (contains SEAP substrate).[4]

• Positive Control: R848 (Resiquimod).[5]

Step-by-Step Methodology:

• Cell Preparation:

  • Harvest HEK-Blue hTLR7 cells at 70–80% confluency.

  • Resuspend cells in HEK-Blue Detection Medium at a density of 2.5 × 10^5 cells/mL . (Note: Do not use selection antibiotics during the assay).

• Compound Plating:

  • Prepare serial dilutions of the thiazolo[4,5-d]pyrimidine test compounds in sterile water or DMSO (final DMSO < 0.5%).

  • Add 20 µL of test compound per well in a 96-well flat-bottom plate.

  • Add 20 µL of R848 (10 µM) as a positive control.

  • Add 20 µL of vehicle as a negative control.

• Incubation:

  • Add 180 µL of the cell suspension (approx. 45,000 cells) to each well.

  • Incubate for 16–24 hours at 37°C, 5% CO2.

• Quantification:

  • The detection medium turns purple/blue in the presence of SEAP (indicating NF-κB activation).

  • Measure absorbance (OD) at 620–655 nm using a microplate reader.

  • Calculate EC50 values using a sigmoidal dose-response curve fit.

Visualization: TLR7 Signaling & Assay Logic

Part 4: Therapeutic Frontier – GCN2 Kinase Inhibition

The General Control Nonderepressible 2 (GCN2) kinase is a metabolic stress sensor that allows cancer cells to survive amino acid deprivation. Thiazolo[4,5-d]pyrimidines can act as ATP-competitive inhibitors of GCN2, effectively starving the tumor cells.

Experimental Protocol 3: In Vitro GCN2 Kinase Assay

Objective: Determine IC50 of derivatives against recombinant GCN2 using a luminescence-based ATP depletion assay (e.g., ADP-Glo).

Materials:

• Enzyme: Recombinant Human GCN2 (catalytic domain).[6]

• Substrate: Recombinant eIF2α or synthetic peptide substrate.

• Buffer: 25 mM Tris-HCl (pH 7.5), 10 mM MgCl2, 1 mM DTT, 0.01% Triton X-100.

• ATP: Ultra-pure ATP (10 µM final concentration).

Step-by-Step Methodology:

• Reaction Assembly:

  • In a white 384-well plate, add 2 µL of test compound (in DMSO).

  • Add 4 µL of GCN2 enzyme solution (optimized concentration, typically 2–5 nM).

  • Incubate for 15 minutes at Room Temperature (RT) to allow inhibitor binding.

• Kinase Reaction:

  • Initiate reaction by adding 4 µL of Substrate/ATP mix.

  • Incubate for 60 minutes at RT.

• Termination & Detection:

  • Add 10 µL of ADP-Glo™ Reagent (terminates reaction and depletes remaining ATP). Incubate 40 min.

  • Add 20 µL of Kinase Detection Reagent (converts ADP to ATP, then to light via luciferase). Incubate 30 min.

• Analysis:

  • Measure Luminescence (RLU).

  • High RLU = High ADP = High Kinase Activity (No Inhibition).

  • Low RLU = Low ADP = Strong Inhibition .

References

• Thiazolo[5,4-d]pyrimidines and Thiazolo[4,5-d]pyrimidines: A Review on Synthesis and Pharmacological Importance.Biointerface Research in Applied Chemistry.
• Design, synthesis, and biological evaluation of new thiazolo[5,4-d]pyrimidine derivatives as potent antiproliferative agents.

• Antagonists of the human A(2A) adenosine receptor.[2][7] 4. Design, synthesis, and preclinical evaluation of 7-aryltriazolo[4,5-d]pyrimidines. Journal of Medicinal Chemistry.

• Detection of nanoparticles' ability to stimulate toll-like receptors using HEK-Blue reporter cell lines.
• An In Vitro System to Study Mammalian GCN2 Regul

Sources

• 1. Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives [mdpi.com]
• 2. Antagonists of the human A(2A) adenosine receptor. 4. Design, synthesis, and preclinical evaluation of 7-aryltriazolo[4,5-d]pyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Invivogen HEK-Blue hTLR7 Cells, NF-κB–SEAP Reporter Line, TLR7-Dependent | Fisher Scientific [fishersci.com]
• 4. Detection of nanoparticles’ ability to stimulate toll-like receptors using HEK-Blue reporter cell lines - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Table 1, Summary of cell lines - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. An In Vitro System to Study Mammalian GCN2 Regulation | Springer Nature Experiments [experiments.springernature.com]
• 7. Identification of novel thiazolo[5,4-d]pyrimidine derivatives as human A1 and A2A adenosine receptor antagonists/inverse agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione Scaffolds

The following technical guide provides an in-depth analysis of the 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione scaffold. This document is structured for researchers in medicinal chemistry and immunology, focusing on the synthesis, reactivity, and application of this moiety as a precursor for Toll-like Receptor 7 (TLR7) agonists.

Executive Summary & Chemical Identity[1][2][3]

The thiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione ring system is a critical bioisostere of purine (specifically guanine/xanthine). In drug discovery, it serves as the core scaffold for a class of potent TLR7 agonists , which are utilized in immunotherapies for viral infections (e.g., Hepatitis B, HCV) and oncology.

The specific derivative 2-chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione acts as a high-value electrophilic intermediate. The chlorine atom at the C2 position serves as a "warhead" for Nucleophilic Aromatic Substitution (

), allowing the attachment of diverse alkyl- or arylamines—a structural requirement for optimizing TLR7 potency and solubility.

CAS Registry & Nomenclature Data

Note on Availability: The specific 2-chloro-5,7-dione derivative is rarely isolated as a catalog chemical due to its reactivity and tautomeric instability. It is typically generated in situ or synthesized from the stable 2-amino precursor.

Chemical Entity	CAS Number	Role
2-Aminothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione	30161-91-2	Primary Commercial Precursor
Thiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione (Parent)	13479-54-4	Unsubstituted Core
5,7-Dichlorothiazolo[4,5-d]pyrimidine	13479-88-4	Alternative Chlorinated Scaffold

Key Structural Insight: The "5,7-dione" nomenclature implies the molecule exists in the keto-form (lactam), which is favored in neutral solution. However, in basic conditions or during silylation, it tautomerizes to the 5,7-diol (lactim) form.

Synthetic Logic & Mechanism

The synthesis of the 2-chloro derivative generally proceeds via a Sandmeyer-type transformation starting from the commercially available 2-amino precursor (CAS 30161-91-2).

The Sandmeyer Transformation (Amino Chloro)

Direct chlorination is challenging due to the electron-deficient nature of the pyrimidine ring. The most reliable pathway involves diazotization of the C2-amine followed by displacement with chloride.

• Diazotization: The 2-amino group reacts with sodium nitrite (

  ) in acidic media (HCl) to form the diazonium salt.

• Displacement: In the presence of Copper(I) chloride (

  ) or excess chloride ions, the unstable diazonium group ( ) is displaced by chloride.

Reactivity Profile ( )

Once installed, the C2-chlorine is highly activated toward nucleophiles because the thiazole ring is fused to the electron-withdrawing pyrimidine-dione system.

• Target: C2 Position.

• Nucleophiles: Primary/Secondary amines, alkoxides, thiols.

• Application: Introduction of "tails" (e.g., butylamine, ethoxy-ethanol chains) that fit the hydrophobic pocket of the TLR7 receptor.

Synthesis Workflow Diagram

Figure 1: Synthetic pathway from the commercial 2-amino precursor to the functionalized TLR7 agonist via the 2-chloro intermediate.

Experimental Protocols

Safety Warning: Diazonium salts are potentially explosive. Handle all reagents in a fume hood. Thiazolo-pyrimidines may be bioactive irritants.

Protocol A: Synthesis of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7-dione

Rationale: This protocol converts the stable amino precursor into the reactive chloro-intermediate.

• Preparation: Suspend 2-Aminothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione (10 mmol) in concentrated HCl (20 mL). Cool the mixture to 0–5°C in an ice bath.

• Diazotization: Dropwise add a solution of

  (12 mmol) in water (5 mL), maintaining the temperature below 5°C. Stir for 30 minutes. The suspension should clarify as the diazonium salt forms.

• Chlorination: Slowly add the cold diazonium solution to a stirred solution of CuCl (12 mmol) in concentrated HCl (10 mL) at 0°C.

• Workup: Allow the mixture to warm to room temperature (nitrogen evolution will occur). Dilute with ice water. The product, 2-chlorothiazolo[4,5-d]pyrimidine-5,7-dione , typically precipitates as a solid. Filter, wash with cold water, and dry under vacuum.

  • Note: If the dione is too soluble, extraction with ethyl acetate may be required.

Protocol B: Nucleophilic Displacement (Example)

Rationale: Validating the reactivity of the 2-chloro scaffold.

• Dissolve the 2-chloro intermediate (1 mmol) in anhydrous DMF or DMSO.

• Add the desired amine (e.g., n-butylamine, 1.2 mmol) and a base (TEA or DIPEA, 2 mmol).

• Heat to 60–80°C for 2–4 hours. Monitor by LC-MS.

• The chlorine is displaced, yielding the 2-(alkylamino)thiazolo[4,5-d]pyrimidine-5,7-dione .

Applications: TLR7 Agonism Mechanism

The thiazolo[4,5-d]pyrimidine scaffold is a guanosine analog. It activates TLR7, an endosomal receptor that recognizes single-stranded RNA (ssRNA) and small molecule analogs.

Mechanism of Action[4]

• Uptake: The lipophilic "tail" (attached at C2) facilitates entry into the endosome.

• Binding: The 5,7-dione core mimics the hydrogen-bonding face of guanine, binding to the TLR7 hydrophobic pocket.

• Signaling: This triggers the MyD88-dependent pathway, activating NF-

  B and IRF7.

• Output: Induction of Type I Interferons (IFN-

  ) and pro-inflammatory cytokines.

Signaling Pathway Diagram

Figure 2: The pharmacological cascade initiated by thiazolo[4,5-d]pyrimidine agonists binding to TLR7.

References

• PubChem. (2025).[1] Thiazolo[4,5-d]pyrimidine-5,7-diol (Parent Scaffold).[1][2] National Library of Medicine. Retrieved from [Link]

• Revankar, G. R., et al. (1998). Synthesis and anti-human cytomegalovirus activity of 5-aminothiazolo[4,5-d]pyrimidine-2,7(3H,6H)-dione derivatives. Antiviral Chemistry & Chemotherapy. Retrieved from [Link]

Sources

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• 2. chemsynthesis.com [chemsynthesis.com]

The Thiazolopyrimidine Scaffold: A Comprehensive Technical Guide to Structure-Activity Relationships in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The thiazolopyrimidine nucleus, a versatile heterocyclic scaffold, has garnered significant attention in medicinal chemistry due to its bioisosteric relationship with purines and its consequent broad spectrum of pharmacological activities.[1][2][3] This guide provides an in-depth analysis of the structure-activity relationships (SAR) of thiazolopyrimidine derivatives, offering field-proven insights for researchers engaged in the design and development of novel therapeutics. We will explore the core structural features, key substitution patterns, and their profound impact on biological outcomes, including anticancer, kinase inhibitory, and antimicrobial activities.

The Thiazolopyrimidine Core: Structural Isomers and Synthetic Foundations

The thiazolopyrimidine scaffold is a bicyclic system formed by the fusion of a thiazole and a pyrimidine ring.[3][4][5] The orientation of this fusion gives rise to several isomeric forms, with the most explored in drug discovery being thiazolo[3,2-a]pyrimidine, thiazolo[5,4-d]pyrimidine, and thiazolo[4,5-d]pyrimidine. The inherent structural diversity of these cores provides a rich canvas for medicinal chemists to explore.

A fundamental understanding of the synthesis of these scaffolds is paramount for any drug discovery program. A common and effective method for the synthesis of thiazolo[3,2-a]pyrimidine derivatives involves a one-pot, three-component reaction.[6]

Experimental Protocol: One-Pot Synthesis of Thiazolo[3,2-a]pyrimidines

Objective: To synthesize substituted 1-(7-methyl-3,5-diphenyl-5H-thiazolo[3,2-a]pyrimidin-6-yl)ethanone derivatives.

Materials:

• Substituted 4-phenylthiazol-2-amine

• Acetylacetone

• Aromatic aldehydes

• p-Toluene sulfonic acid (PTSA) (catalyst)

• Acetonitrile (solvent)

Procedure:

• A mixture of substituted 4-phenylthiazole-2-amine (1 mmol), acetylacetone (1 mmol), and the respective aromatic aldehyde (1 mmol) is taken in a round-bottom flask.

• Acetonitrile (10 mL) is added as the solvent.

• A catalytic amount of p-toluene sulfonic acid (PTSA) is added to the mixture.

• The reaction mixture is refluxed for an appropriate time, monitoring the reaction progress using thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature.

• The precipitated solid is filtered, washed with cold ethanol, and dried.

• The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol) to afford the desired thiazolo[3,2-a]pyrimidine derivative.[6]

Self-Validating System: The success of this synthesis is validated through comprehensive characterization of the final product using spectroscopic techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm the molecular structure.[7] The purity can be assessed by techniques like HPLC.

Caption: Key SAR principles for the anticancer activity of thiazolopyrimidines.

Thiazolopyrimidines as Potent Kinase Inhibitors

The structural similarity of thiazolopyrimidines to the purine core of ATP makes them ideal candidates for kinase inhibitors. [1][2]Significant research has focused on developing these scaffolds as inhibitors of key kinases implicated in cancer and other diseases, such as Phosphoinositide 3-kinases (PI3Ks) and Tie-2. [8][9][10]

PI3K Inhibition

The PI3K/Akt/mTOR signaling pathway is frequently dysregulated in cancer, making PI3K a prime therapeutic target. [11]Thiazolopyrimidinone derivatives have been identified as potent and selective PI3K-beta inhibitors. [8] SAR for PI3K-beta Inhibition:

• Core Structure: A bicyclic thiazolopyrimidinone core is essential.

• Key Interactions:

  • A carbonyl group to interact with the back-pocket residue Tyr-839.

  • A morpholine group to act as a hinge binder.

  • A lipophilic group to induce a selectivity pocket. [8]* Substitutions:

  • Small alkyl groups (e.g., methyl) at the 2-position of the pyrimidinone ring can significantly increase potency. [8] * Bulky groups (e.g., phenyl) at the same position can reduce potency. [8]

    Compound	R1	R2	PI3K-beta IC50 (µM)	Reference
    16	Specific benzyl group	H	0.003	[8]
    18	Specific benzyl group	Methyl	0.0006	[8]

    | 22 | Specific benzyl group | Phenyl | 0.048 | [8]|

Table 2: SAR of Thiazolopyrimidinone PI3K-beta Inhibitors [8]

Tie-2 Inhibition

The Tie-2 kinase is a receptor tyrosine kinase involved in angiogenesis. Thiazolopyrimidine derivatives have been developed as inhibitors of Tie-2. [9]The crystal structure of a thiazolopyrimidine compound bound to the Tie-2 kinase domain has confirmed the SAR and provided a basis for rational drug design. [9]

Antimicrobial Activity of Thiazolopyrimidine Scaffolds

Thiazolopyrimidine derivatives have also demonstrated a broad spectrum of antimicrobial activities, including antibacterial and antifungal effects. [7][12][13] SAR for Antimicrobial Activity:

• Substitutions on Phenyl Rings: The presence of electron-withdrawing groups, such as chlorine, on the phenyl rings attached to both the thiazole and pyrimidine moieties can lead to excellent antibacterial activity. * Electron-Donating Groups: The presence of electron-donating groups on one of the phenyl rings can result in moderate activity. Experimental Protocol: Evaluation of Antimicrobial Activity

Objective: To determine the minimum inhibitory concentration (MIC) of synthesized thiazolopyrimidine derivatives against various bacterial and fungal strains.

Methodology (Broth Microdilution Method):

• Prepare a stock solution of each test compound in a suitable solvent (e.g., DMSO).

• In a 96-well microtiter plate, perform serial two-fold dilutions of each compound in a suitable broth medium (e.g., Mueller-Hinton broth for bacteria, Sabouraud dextrose broth for fungi).

• Prepare a standardized inoculum of the test microorganism (e.g., 5 x 10⁵ CFU/mL).

• Add the microbial inoculum to each well of the microtiter plate.

• Include positive controls (broth with inoculum, no compound) and negative controls (broth only).

• Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria, 25-30°C for fungi) for a specified period (e.g., 18-24 hours for bacteria, 48-72 hours for fungi).

• The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Conclusion and Future Directions

The thiazolopyrimidine scaffold is a privileged structure in medicinal chemistry, offering a versatile platform for the development of novel therapeutic agents. The extensive SAR studies have provided a clear roadmap for designing potent and selective molecules targeting a range of diseases. Future research should focus on leveraging computational tools for in-silico screening and rational design to explore novel substitution patterns and isomeric cores. Furthermore, a deeper understanding of the mechanism of action and potential off-target effects will be crucial for the clinical translation of these promising compounds. The continued exploration of this remarkable scaffold holds immense potential for addressing unmet medical needs.

References

• Islam, M. R., & Fahmy, H. (2022). Thiazolopyrimidine Scaffold as a Promising Nucleus for Developing Anticancer Drugs: A Review Conducted in Last Decade. Anticancer Agents in Medicinal Chemistry, 22(17), 2942-2955. [Link]

• Nagarajaiah, H. N., Khazi, I. M., & Begum, N. S. (2012). Synthesis, characterization and biological evaluation of thiazolopyrimidine derivatives. Journal of Chemical Sciences, 124(4), 859-870. [Link]

• Castanedo, G. M., et al. (2012). Rational Design, Synthesis, and SAR of a Novel Thiazolopyrimidinone Series of Selective PI3K-beta Inhibitors. ACS Medicinal Chemistry Letters, 3(6), 468-473. [Link]

• Kashyap, S. J., et al. (2011). Review on Synthesis and Various Biological Potential of Thiazolopyrimidine Derivatives. Journal of Advanced Scientific Research, 2(3), 23-31. [Link]

• Islam, M. R., & Fahmy, H. (2022). Thiazolopyrimidine Scaffold as a Promising Nucleus for Developing Anticancer Drugs: A Review Conducted in Last Decade. Anti-Cancer Agents in Medicinal Chemistry, 22(17), 2942-2955. [Link]

• Bamborough, P., et al. (2009). Novel thienopyrimidine and thiazolopyrimidine kinase inhibitors with activity against Tie-2 in vitro and in vivo. Bioorganic & Medicinal Chemistry Letters, 19(23), 6675-6679. [Link]

• Devgun, M., Lal, S., & Goyal, R. (2022). Thiazolopyrimidines: A Retrospective Study of Synthesis, Structure-Activity Relationship and Diverse Pharmacological Actions: A Review. Asian Journal of Chemistry, 34(2), 263-274. [Link]

• Sharma, P., et al. (2025). Exploring Thiazolo [3,2-a]pyrimidine Derivatives: Synthetic Strategies and Biological Implications. Current Organic Synthesis, 22(1). [Link]

• Nagarajaiah, H. N., Khazi, I. M., & Begum, N. S. (2012). Synthesis, characterization and biological evaluation of thiazolopyrimidine derivatives. Journal of Chemical Sciences, 124(4), 859-870. [Link]

• Devgun, M., Lal, S., & Goyal, R. (2022). Thiazolopyrimidines: A Retrospective Study of Synthesis, Structure-Activity Relationship and Diverse Pharmacological Actions. ResearchGate. [Link]

• Singh, S., et al. (2023). Recent updates on the synthesis of thiazolopyrimidines derivatives. Phosphorus, Sulfur, and Silicon and the Related Elements, 198(10), 841-857. [Link]

• El-Sayed, W. A., et al. (2021). SAR of the more potent antimicrobial triazolopyrimidines. ResearchGate. [Link]

• Islam, M. R., & Fahmy, H. (2022). Thiazolopyrimidine Scaffold as a Promising Nucleus for Developing Anticancer Drugs: a Review in Last Decade. Request PDF on ResearchGate. [Link]

• Wang, Y., et al. (2020). Discovery of new thieno[2,3-d]pyrimidine and thiazolo[5,4-d]pyrimidine derivatives as orally active phosphoinositide 3-kinase inhibitors. European Journal of Medicinal Chemistry, 208, 112771. [Link]

• A. A. A. (2022). SAR study for the designed thiazolopyrimidines. ResearchGate. [Link]

• El-Khouly, O. A., et al. (2022). Thiazolopyrimidine as a Promising Anticancer Pharmacophore: In Silico Drug Design, Molecular Docking and ADMET Prediction Studies. Medical Sciences Forum, 14(1), 4. [Link]

• B., S., et al. (2020). Thiazolo-Pyrimidine Analogues: Synthesis, Characterization and Docking Studies Guided Antimicrobial Activities. Biointerface Research in Applied Chemistry, 11(2), 8969-8980. [Link]

• Al-Warhi, T., et al. (2024). Design, Synthesis, Antimicrobial Activity, and Molecular Docking of Novel Thiazoles, Pyrazoles, 1,3-Thiazepinones, and 1,2,4-Triazolopyrimidines Derived from Quinoline-Pyrido[2,3-d] Pyrimidinones. Molecules, 29(23), 5208. [Link]

• Castanedo, G. M., et al. (2012). Rational Design, Synthesis, and SAR of a Novel Thiazolopyrimidinone Series of Selective PI3K-beta Inhibitors. Request PDF on ResearchGate. [Link]

• Kumar, R., et al. (2016). Thieno[2,3-d]pyrimidine based derivatives as kinase inhibitors and anticancer agents. Journal of the Chinese Chemical Society, 63(1), 12-25. [Link]

• Ghorab, M. M., et al. (2016). New Thiazole and Thiazolopyrimidine Derivatives: Synthesis, Antimicrobial, Antiquorum-Sensing and Antitumor Evaluation. Der Pharma Chemica, 8(18), 346-361. [Link]

• Patel, R., et al. (2023). Thiazolo-pyridopyrimidines: An in silico evaluation as a lead for CDK4/6 inhibition, synthesis and cytotoxicity screening against breast cancer cell lines. Heliyon, 9(10), e20516. [Link]

• Li, Y., et al. (2017). Design, synthesis and antiproliferative activity of thiazolo[5,4-d]pyrimidine derivatives through the atom replacement strategy. Bioorganic & Medicinal Chemistry Letters, 27(22), 5029-5034. [Link]

• Bîcu, E., et al. (2023). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). Pharmaceuticals, 16(11), 1599. [Link]

• Kumar, V., et al. (2024). Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. Molecules, 29(15), 3505. [Link]

• El-Naggar, M. A., et al. (2025). Discovery of novel thiazolopyrimidine derivatives targeting topoisomerase II: Design, synthesis, antiproliferative evaluation, molecular docking and apoptosis inducing activity. Bioorganic Chemistry, 163, 108398. [Link]

• El-Sayed, M. A. A., et al. (2017). Synthesis and anticancer activity of new thiazolo[3,2-a]pyrimidines: DNA binding and molecular modeling study. Bioorganic & Medicinal Chemistry, 25(20), 5406-5417. [Link]

• Ghorab, M. M., et al. (2017). Anticancer Activity of New Substituted Pyrimidines, Their Thioglycosides and Thiazolopyrimidine Derivatives. Journal of Applied Pharmaceutical Science, 7(11), 001-011. [Link]

• Wang, H., et al. (2019). Design, Synthesis, and Biological Evaluation of Novel Thienopyrimidine Derivatives as PI3Kα Inhibitors. Molecules, 24(18), 3422. [Link]

• Chen, J., et al. (2025). Thienopyrimidine: A promising scaffold in the development of kinase inhibitors with anticancer activities. European Journal of Medicinal Chemistry, 290, 117215. [Link]

• Mohamed, A. M., et al. (2011). Anticancer Activities of Some New Synthesized Thiazolo[3,2-a]Pyrido[4,3-d]Pyrimidine Derivatives. American Journal of Biochemistry and Biotechnology, 7(2), 43-54. [Link]

• Blank, O., et al. (2023). Exploring Thiazolopyridine AV25R: Unraveling of Biological Activities, Selective Anti-Cancer Properties and In Silico Target and Binding Prediction in Hematological Neoplasms. International Journal of Molecular Sciences, 24(24), 17520. [Link]

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The Privileged Scaffold: Role of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione in Modern Drug Discovery

Abstract In the landscape of modern medicinal chemistry, the search for versatile, biologically active pharmacophores has led to the extensive exploration of purine bioisosteres. Among these, 2-chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione (and its tautomeric 5,7-diol form) has emerged as a highly privileged bicyclic scaffold. By replacing the N7 atom of the purine ring with a sulfur atom, this scaffold dramatically alters the molecule's electron density, hydrogen-bonding network, and metabolic stability. This technical guide explores the mechanistic rationale, therapeutic applications, and validated synthetic workflows that make this compound a cornerstone in the development of novel therapeutics, ranging from neurodegenerative disease modifiers to targeted oncology agents.

Structural & Mechanistic Rationale: The "Purine Isostere" Advantage

The architectural brilliance of 2-chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione lies in its orthogonal reactivity vectors. As a Senior Application Scientist, I approach this molecule not just as a static structure, but as a dynamic platform for multi-stage functionalization:

• C2-Position (Thiazole Ring): The presence of the chlorine atom at the C2 position, flanked by the electron-withdrawing nitrogen and sulfur atoms of the thiazole ring, creates a highly electrophilic center. This site is perfectly primed for Nucleophilic Aromatic Substitution (SNAr) under mild conditions .

• C5 and C7 Positions (Pyrimidine Ring): The 5,7-dione system (which exists in equilibrium with its 5,7-diol tautomer) provides two additional vectors. These oxygenated sites can be readily converted into reactive chlorides (using POCl3), enabling sequential, regioselective cross-coupling or further SNAr reactions.

• Bioisosteric Modulation: The 7-thia-analog structure closely mimics endogenous biomolecules like adenosine and guanosine. However, the sulfur atom increases lipophilicity and alters the electrostatic potential surface, often resulting in enhanced blood-brain barrier (BBB) penetration and resistance to purine-specific metabolic enzymes .

Key Therapeutic Domains

A. Neurodegeneration: Direct TREM2 Agonism

One of the most groundbreaking recent applications of this scaffold is in the treatment of Alzheimer's Disease (AD) via the activation of Triggering Receptor Expressed on Myeloid Cells 2 (TREM2) . TREM2 is a critical microglial receptor; its loss-of-function mutations are heavily linked to neurodegeneration. Recent patent literature and biochemical screenings have identified thiazolo[4,5-d]pyrimidine derivatives as first-in-class direct small-molecule TREM2 agonists . These molecules bind directly to TREM2, inducing receptor clustering, downstream SYK kinase phosphorylation, and ultimately driving microglial phagocytosis of amyloid-beta (Aβ) plaques .

Mechanism of action for TREM2 agonists driving microglial Aβ phagocytosis.

B. Oncology and Immunology

Beyond the CNS, modifications at the C2 and C5 positions have yielded potent dual antagonists for Adenosine A1 and A2A receptors, showing promise in Parkinson's disease and depression models . Furthermore, 5-trifluoromethyl derivatives of the thiazolo[4,5-d]pyrimidine core have demonstrated significant antiproliferative activity against NCI-60 human cancer cell lines, acting as targeted cytotoxic agents.

Quantitative Data & Structure-Activity Relationships (SAR)

To synthesize the vast pharmacological data surrounding this scaffold, the following table summarizes the structural modifications and their corresponding biological endpoints.

Scaffold Derivative Type	Primary Target	Disease Indication	Representative Activity	Mechanism of Action
C2-Aminated, C5/C7-Substituted	TREM2 Receptor	Alzheimer's Disease	EC50 < 100 nM	Direct receptor agonism, SYK activation
7-Amino-2-arylmethyl	Adenosine A1/A2A	Parkinson's / Depression	Ki < 10 nM	Dual A1/A2A receptor antagonism
5-Trifluoromethyl-2-thioxo	NCI-60 Cell Lines	Oncology	IC50 4–10 µM	Antiproliferative / Cytotoxic
5-(4'-bromobenzoylmethyl)thio	Bacterial/Fungal Membranes	Infectious Diseases	MIC < 5 µg/mL	Membrane disruption / Antimicrobial

Experimental Protocols: Self-Validating Synthetic Workflows

To harness the potential of 2-chlorothiazolo[4,5-d]pyrimidine-5,7-diol, one must execute highly controlled, regioselective functionalizations. The following protocols are designed as self-validating systems, ensuring that each step provides clear analytical feedback before progression.

Protocol A: Regioselective SNAr at the C2 Position

Objective: To install an amine (e.g., dimethylamine or a complex pyrrolidine) at the C2 position, a critical step in synthesizing TREM2 agonists . Causality & Rationale: The C2-chlorine is the most electrophilic site. We utilize Dimethyl Sulfoxide (DMSO) because, as a polar aprotic solvent, it poorly solvates anions, leaving the amine nucleophile "bare" and highly reactive. It also stabilizes the transition state (Meisenheimer complex). N,N-Diisopropylethylamine (DIEA) is chosen over weaker bases because its steric hindrance prevents it from acting as a competing nucleophile, while efficiently neutralizing the HCl generated.

Step-by-Step Methodology:

• Preparation: In an oven-dried flask under N2, suspend 2-chlorothiazolo[4,5-d]pyrimidine-5,7-diol (1.00 eq, e.g., 680 mg, 3.34 mmol) and the target amine hydrochloride (2.00 eq) in anhydrous DMSO (10 mL).

• Activation: Dropwise, add DIEA (4.00 eq). The solution will typically undergo a color change as the amine is free-based and SNAr initiates.

• Heating: Stir the reaction mixture at 80 °C for 1 hour. Note: Exceeding 100 °C may lead to degradation of the dione core.

• Workup (Self-Purification): Cool the mixture to room temperature and slowly pour it into 50 mL of ice-cold distilled water. The C2-aminated product will precipitate heavily due to its insolubility in water.

• Validation: Filter the precipitate and wash with cold water. Validate via LC-MS (ESI+). The mass spectrum must show the expected [M+H]+ ion, and 1H NMR (in DMSO-d6) must confirm the integration of the newly installed alkyl/amine protons while lacking the characteristic broad amine proton signal (if a secondary amine was used).

Protocol B: Chlorination of the Pyrimidine Core (C5/C7 Activation)

Objective: Convert the 5,7-diol (dione) to a 5,7-dichloro intermediate to enable downstream Suzuki-Miyaura cross-coupling or secondary SNAr. Causality & Rationale: Hydroxyl groups are exceptionally poor leaving groups. Reacting the core with Phosphorus Oxychloride (POCl3) in the presence of a catalytic nucleophilic promoter (N,N-diethylaniline) generates a highly reactive Vilsmeier-type intermediate, cleanly converting the C-OH bonds to C-Cl bonds.

Step-by-Step Methodology:

• Preparation: Suspend the C2-substituted intermediate from Protocol A in neat POCl3 (10 volumes).

• Catalysis: Add a catalytic amount of N,N-diethylaniline (0.1 eq).

• Reflux: Heat the mixture to reflux (approx. 105 °C) for 12 hours. Monitor the disappearance of the starting material via TLC (aliquots quenched in MeOH).

• Quenching: Cool to room temperature. Critical Step: Carefully pour the mixture dropwise over vigorously stirred crushed ice to safely hydrolyze excess POCl3.

• Validation: Extract the aqueous layer with Dichloromethane (DCM) (3x). Dry the organic layer over Na2SO4 and concentrate. Validate the 5,7-dichloro product via LC-MS, noting the characteristic 9:6:1 isotopic distribution pattern indicative of two chlorine atoms.

Synthetic diversification workflow of the thiazolo[4,5-d]pyrimidine scaffold.

Conclusion

The 2-chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione scaffold is a masterclass in rational drug design. By leveraging its inherent bioisosterism to purines and its highly predictable, orthogonal reactivity, medicinal chemists can rapidly generate libraries of diverse, potent molecules. As demonstrated by its recent application in identifying first-in-class direct TREM2 agonists, mastering the synthetic manipulation of this core will remain a critical skill for researchers targeting complex, unmet medical needs in neurodegeneration, oncology, and beyond.

References

• Thiazolo[4,5-d]pyrimidines as a privileged scaffold in drug discovery. European Journal of Medicinal Chemistry (2016). Available at:[Link]

• New thiazolo[4,5-d]pyrimidine derivatives as potential antimicrobial agents. Arzneimittelforschung (2000). Available at:[Link]

• Heterocyclic compounds as triggering receptor expressed on myeloid cells 2 agonists and methods of use.Google Patents (WO2023086801A1) (2023).

• TREM2 Activation by First-in-Class Direct Small Molecule Agonists: DEL Screening, Optimization, Biophysical Validation, and Functional Characterization. bioRxiv (2024). Available at:[Link]

• Design and Synthesis of Novel Thiazolo[5,4-d]pyrimidine Derivatives with High Affinity for Both the Adenosine A1 and A2A Receptors. National Center for Biotechnology Information (PMC). Available at:[Link]

Thiazolo[4,5-d]pyrimidine Analogs as Purine Mimics: A Technical Guide to Synthesis and Pharmacological Profiling

Executive Summary

In the landscape of rational drug design, bioisosteric replacement is a cornerstone strategy for overcoming the pharmacokinetic limitations of endogenous ligands. Thiazolo[4,5-d]pyrimidines represent a privileged class of fused bicyclic heterocycles that function as potent purine mimics. By replacing the nitrogen atom at position 7 of the native purine ring with a sulfur atom, medicinal chemists can alter the electron density, lipophilicity, and metabolic stability of the scaffold while preserving the critical hydrogen-bonding network required for target engagement. This technical whitepaper explores the structural rationale, advanced solid-phase synthetic methodologies, and pharmacological profiling of thiazolo[4,5-d]pyrimidine derivatives, providing actionable protocols for drug development professionals.

Structural Rationale: The Purine Bioisostere Paradigm

Thiazolo[4,5-d]pyrimidines are structural analogs of adenine and guanine[1]. The substitution of the imidazole moiety in purines with a 1,3-thiazole ring system yields a scaffold that perfectly mimics endogenous biomolecules like adenosine, guanosine, cAMP, and cGMP[1].

From a mechanistic perspective, the sulfur atom in the thiazole ring increases the overall polarizability and lipophilicity of the molecule compared to the native N7 nitrogen. This subtle electronic shift enhances cell membrane permeability and often improves binding affinity within the hydrophobic sub-pockets of ATP-binding sites in kinases. Consequently, these analogs act as competitive inhibitors, displacing ATP and halting downstream signal transduction in hyperproliferative diseases[2].

Synthetic Workflows: Advancing to Solid-Phase Methodologies

Historically, the synthesis of thiazolo[4,5-d]pyrimidines relied on solution-phase Gewald reactions or the condensation of 5-aminopyrimidines with thiourea[1]. However, to meet the high-throughput demands of modern screening, Traceless Solid-Phase Synthesis (SPS) has become the gold standard[3].

Solid-phase synthesis workflow for thiazolo[4,5-d]pyrimidine libraries.

Protocol 1: Traceless Solid-Phase Synthesis via Thorpe-Ziegler Cyclization

Causality & Self-Validation: Solution-phase synthesis of fused pyrimidines often suffers from tedious intermediate purification and poor yields due to side reactions. By utilizing a polymer resin support, excess reagents can be washed away, driving reactions to completion. A traceless linker is specifically chosen so that upon cleavage, no residual functional groups (which could cause steric clashes in the ATP-binding pocket) remain on the final purine mimic[3].

Step-by-Step Methodology:

• Resin Preparation: Swell a 2,4-dimethoxy-substituted Merrifield resin in a 1:1 mixture of Dichloromethane (DCM) and Dimethylformamide (DMF) for 30 minutes to maximize surface area[4].

• Precursor Coupling: Attach a 5-amino-4-cyanopyrimidine precursor to the resin via the traceless linker using Diisopropylethylamine (DIPEA) as a base. The electron-withdrawing cyano group at the 4-position is critical for activating the adjacent carbon for cyclization.

• Thorpe-Ziegler Cyclization: Treat the resin-bound precursor with an aryl isothiocyanate and a catalytic amount of iodine or DBU[4]. The base catalyzes the intramolecular nucleophilic attack of the amine onto the cyano group, successfully closing the 1,3-thiazole ring[4].

• Dimroth Rearrangement: Subject the intermediate to basic conditions (e.g., NaOH in Ethanol) at 80°C. Causality: The initial cyclization often yields an unstable imino-thiazolopyrimidine. The Dimroth rearrangement is thermodynamically driven, opening and re-closing the ring to yield the highly stable 7-aminothiazolo[4,5-d]pyrimidine isomer[3].

• Cleavage: Treat the resin with 20% Trifluoroacetic acid (TFA) in DCM for 2 hours. Filter the resin and evaporate the solvent to recover the high-purity thiazolo[4,5-d]pyrimidine library[3].

Target Engagement & Pharmacological Profiling

Thiazolo[4,5-d]pyrimidines exhibit a broad spectrum of biological activities, including antiviral, antimicrobial, anti-inflammatory, and potent anticancer properties[1][5].

Kinase Inhibition: Targeting PAK4 in Colorectal Cancer

One of the most promising applications of this scaffold is the inhibition of p21-activated kinase 4 (PAK4). The derivative PB-10 has been identified as a potent PAK4 inhibitor, effectively suppressing the proliferation, migration, and colony formation of human colorectal cancer (CRC) cells[2]. PB-10 acts as an ATP-competitive inhibitor, arresting HCT-116 CRC cells at the sub G0/G1 phase and promoting apoptosis[2].

Mechanism of PB-10 targeting the PAK4 signaling pathway via ATP-site inhibition.

Quantitative Biological Data

The versatility of the thiazolo[4,5-d]pyrimidine core allows it to be tuned for various therapeutic targets. Below is a summary of quantitative data for key derivatives.

Compound	Target / Disease Model	IC50 / MIC Value	Key Mechanism of Action	Reference
PB-10	PAK4 (Colorectal Cancer)	15.12 μM	ATP-competitive kinase inhibition; G0/G1 arrest	[2]
Compound 4	S. aureus (Antimicrobial)	Significant efficacy	High DNA-binding affinity	[5]
Compound 152	HCMV (Antiviral)	Potent in vitro	Guanine analog mimicry	[1]
Compound 153	TNF (Anti-inflammatory)	N/A	TNF inhibition	[1]

Protocol 2: TR-FRET Kinase Assay for ATP-Competitive Inhibitors

Causality & Self-Validation: To confirm that a synthesized thiazolo[4,5-d]pyrimidine acts as a true purine mimic, it must demonstrate competitive inhibition with ATP. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is the optimal assay format. Its delayed emission reading eliminates background auto-fluorescence from the synthetic compounds, ensuring a self-validating, high-signal-to-noise readout.

Step-by-Step Methodology:

• Buffer Preparation: Prepare 1X Kinase Buffer consisting of 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, and 0.01% Brij-35 to stabilize the enzyme.

• Compound Titration: Serially dilute the thiazolo[4,5-d]pyrimidine analog (e.g., PB-10) in 100% DMSO. Transfer to a 384-well low-volume plate, ensuring the final DMSO concentration in the assay remains below 1% to prevent enzyme denaturation.

• Pre-Incubation: Add recombinant target kinase (e.g., PAK4) and a biotinylated peptide substrate. Incubate for 15 minutes at room temperature. Causality: This pre-incubation allows the purine mimic to equilibrate and bind to the ATP pocket before the native substrate is introduced.

• Reaction Initiation: Initiate the reaction by adding ATP at a concentration exactly equal to its apparent

  for the specific kinase. Causality: Running the assay at the of ATP ensures maximum sensitivity for detecting competitive inhibitors.

• Detection: Stop the reaction after 60 minutes using an EDTA-containing buffer to chelate Mg²⁺. Add a Europium-labeled anti-phospho antibody (donor) and Streptavidin-APC (acceptor).

• Readout: After a 60-minute equilibration, read the TR-FRET signal (ratio of 665 nm / 615 nm) on a microplate reader. Calculate the IC50 using a four-parameter logistic curve fit.

Conclusion

Thiazolo[4,5-d]pyrimidines represent a highly versatile and structurally privileged class of purine bioisosteres. By leveraging traceless solid-phase synthesis, researchers can rapidly generate diverse libraries of these analogs without the artifacts of traditional solution-phase chemistry. Through rigorous pharmacological profiling and competitive kinase assays, compounds like PB-10 demonstrate the profound therapeutic potential of this scaffold in oncology, infectious diseases, and beyond.

References

• Significance of Thiazole-based Heterocycles for Bioactive Systems. IntechOpen (2016). 1

• PB-10, a thiazolo[4,5-d] pyrimidine derivative, targets p21-activated kinase 4 in human colorectal cancer cells. Bioorganic & Medicinal Chemistry Letters / PubMed (2020). 2

• Traceless Solid-Phase Synthesis of 7-Aminothiazolo[4,5-d]pyrimidine-Based Library via Dimroth Rearrangement. The Journal of Organic Chemistry - ACS Publications (2021). 3

• Synthesis of thiazolo[4,5-d]pyrimidine derivatives based on purine via solid-phase synthesis. Organic & Biomolecular Chemistry - RSC (2025). 4

• Synthesis and biological screening of new thiazolo[4,5-d]pyrimidine and dithiazolo[3,2-a:5',4'-e]pyrimidinone derivatives as antimicrobial, antiquorum-sensing and antitumor agents. Bioorganic Chemistry / PubMed (2018). 5

Sources

• 1. Significance of Thiazole-based Heterocycles for Bioactive Systems | IntechOpen [intechopen.com]
• 2. PB-10, a thiazolo[4,5-d] pyrimidine derivative, targets p21-activated kinase 4 in human colorectal cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis of thiazolo[4,5- d ]pyrimidine derivatives based on purine via solid-phase synthesis - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00963D [pubs.rsc.org]
• 5. Synthesis and biological screening of new thiazolo[4,5-d]pyrimidine and dithiazolo[3,2-a:5',4'-e]pyrimidinone derivatives as antimicrobial, antiquorum-sensing and antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]

The Therapeutic Potential of 2-Chloro Substituted Thiazolopyrimidines: A Technical Guide for Drug Discovery

Abstract

The thiazolopyrimidine scaffold, a privileged heterocyclic system and a bioisostere of purine, has garnered significant attention in medicinal chemistry due to its diverse and potent biological activities.[1] Among its many derivatives, those bearing a chloro substitution at the 2-position have emerged as a particularly promising class of compounds with significant therapeutic potential, most notably in oncology, but also in the fields of infectious and inflammatory diseases. This technical guide provides an in-depth exploration of the synthesis, mechanism of action, therapeutic applications, and structure-activity relationships of 2-chloro substituted thiazolopyrimidines. Detailed experimental protocols for their synthesis and biological evaluation are provided to empower researchers in their drug discovery endeavors.

Introduction: The Significance of the 2-Chloro Thiazolopyrimidine Scaffold

Thiazolopyrimidines are bicyclic heterocyclic compounds formed by the fusion of a thiazole and a pyrimidine ring.[1] Their structural resemblance to endogenous purines allows them to interact with a wide array of biological targets, including protein kinases, which are pivotal regulators of cellular processes. The introduction of a chlorine atom at the 2-position of the thiazolopyrimidine core has been shown to be a critical determinant of biological activity. This substitution can enhance the binding affinity of the molecule to its target, modulate its pharmacokinetic properties, and provide a reactive handle for further chemical modifications, making it a key feature in the design of novel therapeutics.

The primary therapeutic allure of 2-chloro substituted thiazolopyrimidines lies in their potential as anticancer agents. Numerous studies have demonstrated their potent cytotoxic effects against a variety of cancer cell lines. Furthermore, their utility extends to the development of novel antimicrobial and anti-inflammatory agents. This guide will delve into the scientific underpinnings of these therapeutic applications, providing a comprehensive resource for researchers and drug development professionals.

Mechanism of Action: Targeting Key Cellular Pathways

The therapeutic effects of 2-chloro substituted thiazolopyrimidines are primarily attributed to their ability to modulate the activity of protein kinases, enzymes that play a crucial role in cellular signaling pathways. Dysregulation of kinase activity is a hallmark of many diseases, particularly cancer.

Kinase Inhibition: A Primary Mode of Action

2-Chloro substituted thiazolopyrimidines often function as ATP-competitive kinase inhibitors. The pyrimidine portion of the scaffold mimics the adenine ring of ATP, allowing the molecule to bind to the ATP-binding pocket of the kinase. The 2-chloro substituent can form crucial interactions within the active site, enhancing binding affinity and selectivity.

Several key kinases have been identified as targets for this class of compounds:

• Mitogen- and stress-activated protein kinase 1 (MSK1): A notable example is the covalent inhibition of MSK1 by a 2,5-dichloropyrimidine derivative. The 2-chloro group acts as an electrophilic site for a nucleophilic cysteine residue in the kinase's active site, leading to irreversible inhibition.[2]

• Tyrosine kinase with immunoglobulin-like and EGF-like domains 2 (Tie-2): Thiazolopyrimidine derivatives have shown inhibitory activity against Tie-2, a receptor tyrosine kinase involved in angiogenesis.[3][4]

• Epidermal Growth Factor Receptor (EGFR): Certain thiazolo[4,5-d]pyrimidines have been investigated as EGFR inhibitors, a key target in various cancers. The presence of a chloro group on the phenylamino substituent at the 7-position has been shown to influence the binding mechanism.

• Cyclin-Dependent Kinases (CDKs): The pyridopyrimidine scaffold, structurally related to thiazolopyrimidines, is found in the FDA-approved CDK4/6 inhibitor Palbociclib.[5] This suggests that thiazolopyrimidine derivatives may also target CDKs, which are critical for cell cycle regulation.

The inhibition of these kinases disrupts downstream signaling pathways, leading to the suppression of cell proliferation, induction of apoptosis, and inhibition of angiogenesis.

Diagram: Generalized Kinase Inhibition by 2-Chloro Thiazolopyrimidines

Caption: Mechanism of kinase inhibition by 2-chloro substituted thiazolopyrimidines.

Induction of Apoptosis and Cell Cycle Arrest

A direct consequence of kinase inhibition by 2-chloro substituted thiazolopyrimidines is the induction of programmed cell death (apoptosis) and arrest of the cell cycle. By blocking the signaling pathways that promote cell survival and proliferation, these compounds can trigger the cell's intrinsic apoptotic machinery. This is often characterized by the activation of caspases, DNA fragmentation, and changes in cell morphology. Furthermore, by inhibiting CDKs, these compounds can halt the progression of the cell cycle, preventing cancer cells from dividing.

Therapeutic Applications

The unique mechanism of action of 2-chloro substituted thiazolopyrimidines has led to their investigation in several therapeutic areas.

Anticancer Activity

The most extensively studied application of this class of compounds is in oncology. Their ability to target multiple kinases and induce apoptosis makes them attractive candidates for cancer therapy.

Table 1: Anticancer Activity of Selected Chloro-Substituted Thiazole and Thiazolopyrimidine Derivatives

Compound/Derivative Class	Cancer Cell Line(s)	IC50/GI50 (µM)	Reference
5-[(Z,2Z)-2-chloro-3-(4-nitrophenyl)-2-propenylidene]-4-thiazolidinones (Compound 2h)	MOLT-4, SR (Leukemia)	< 0.01 - 0.02	[6]
SW-620 (Colon)	< 0.01 - 0.02	[6]
SF-539 (CNS)	< 0.01 - 0.02	[6]
SK-MEL-5 (Melanoma)	< 0.01 - 0.02	[6]
Chlorine-containing thiazole derivative (11c)	HepG-2 (Hepatocellular Carcinoma)	~4 µg/mL	[7]
HCT-116 (Colorectal Carcinoma)	~7 µg/mL	[7]
MCF-7 (Breast Cancer)	~3 µg/mL	[7]
Chlorine-containing thiazole derivative (6g)	HepG-2 (Hepatocellular Carcinoma)	~7 µg/mL	[7]
HCT-116 (Colorectal Carcinoma)	~12 µg/mL	[7]
MCF-7 (Breast Cancer)	~4 µg/mL	[7]
7-Chloro-3-phenyl-5-(trifluoromethyl)[6][8]thiazolo[4,5-d]pyrimidine-2(3H)-thione (3b)	A375, C32 (Melanoma)	Strong cytotoxic effect	[9]

Antimicrobial Activity

The thiazole and pyrimidine rings are present in many known antimicrobial agents. The chloro-substitution can further enhance this activity. Structure-activity relationship studies have indicated that a 7-chloro substitution is important for the antibacterial effect of some thiazole derivatives.[10]

Anti-inflammatory and Antiviral Potential

Thiazolopyrimidine derivatives have also been explored for their anti-inflammatory properties, with some compounds showing inhibition of pro-inflammatory cytokines like IL-6 and TNF-α.[11] Additionally, certain thiazolide compounds, which share structural similarities, have demonstrated broad-spectrum antiviral activity, including against Hepatitis C virus.[12][13]

Key Experimental Protocols

To facilitate further research and development of 2-chloro substituted thiazolopyrimidines, this section provides detailed, step-by-step methodologies for their synthesis and biological evaluation.

Synthesis of 2-Chloro Substituted Thiazolopyrimidines

A common synthetic route involves the reaction of a suitable amino-thiazole precursor with a chloro-substituted pyrimidine or a related cyclizing agent.

Protocol 4.1.1: General Synthesis of a 2-Chloro-thiazolo[3,2-a]pyrimidine Derivative

• Starting Material Preparation: Synthesize the appropriate 4-aryl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate by reacting an aromatic aldehyde, ethyl acetoacetate, and thiourea.

• Cyclization: React the synthesized pyrimidine derivative with chloroacetic acid in the presence of anhydrous sodium acetate and glacial acetic acid under reflux to form the thiazolo[3,2-a]pyrimidine core.

• Chlorination (if necessary): If the 2-position is not already chlorinated, treat the thiazolopyrimidine core with a chlorinating agent such as phosphorus oxychloride (POCl₃) to introduce the 2-chloro substituent.

• Purification: Purify the final product using column chromatography or recrystallization.

• Characterization: Confirm the structure of the synthesized compound using spectroscopic techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Diagram: Synthetic Workflow for 2-Chloro Thiazolopyrimidines

Caption: A generalized workflow for the synthesis and analysis of 2-chloro thiazolopyrimidines.

In Vitro Kinase Inhibition Assay

This protocol describes a general method for determining the in vitro inhibitory activity of a test compound against a specific protein kinase.

Protocol 4.2.1: ADP-Glo™ Kinase Assay (Promega)

• Reagent Preparation: Prepare the kinase buffer, enzyme, substrate/ATP mix, and serial dilutions of the 2-chloro substituted thiazolopyrimidine inhibitor.

• Kinase Reaction: In a 384-well plate, add 1 µL of the inhibitor or DMSO (vehicle control), 2 µL of the enzyme solution, and 2 µL of the substrate/ATP mix.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• ADP to ATP Conversion and Detection: Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and initiate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence using a plate reader. The luminescent signal is proportional to the amount of ADP generated and is inversely correlated with the activity of the kinase.

• Data Analysis: Calculate the percentage of kinase inhibition for each inhibitor concentration and determine the IC50 value by plotting the data on a dose-response curve.

Apoptosis Assay: Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay detects the externalization of phosphatidylserine (PS) on the outer leaflet of the plasma membrane, an early hallmark of apoptosis.

Protocol 4.3.1: Annexin V-FITC/PI Apoptosis Assay

• Cell Culture and Treatment: Seed the cancer cells of interest in 6-well plates and allow them to adhere overnight. Treat the cells with various concentrations of the 2-chloro substituted thiazolopyrimidine for a predetermined time (e.g., 24, 48 hours). Include an untreated control.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, use trypsin-EDTA to detach them. Combine the cells and centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cell pellet twice with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V Binding Buffer. Add Annexin V-FITC and Propidium Iodide to the cell suspension and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Add 1X Binding Buffer to each sample and analyze by flow cytometry within one hour.

• Data Interpretation:

  • Annexin V-negative/PI-negative: Live cells

  • Annexin V-positive/PI-negative: Early apoptotic cells

  • Annexin V-positive/PI-positive: Late apoptotic/necrotic cells

  • Annexin V-negative/PI-positive: Necrotic cells

Cell Cycle Analysis

This protocol uses propidium iodide (PI) staining and flow cytometry to analyze the distribution of cells in different phases of the cell cycle.

Protocol 4.4.1: PI Staining for Cell Cycle Analysis

• Cell Culture and Treatment: As described in Protocol 4.3.1.

• Cell Harvesting and Fixation: Harvest the cells and wash with PBS. Fix the cells by resuspending the pellet in ice-cold 70% ethanol while vortexing gently. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in a staining solution containing propidium iodide and RNase A. Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer.

• Data Analysis: Generate a histogram of DNA content. The G0/G1 phase will have 2N DNA content, the G2/M phase will have 4N DNA content, and the S phase will have an intermediate DNA content. Quantify the percentage of cells in each phase.

Structure-Activity Relationship (SAR) Insights

The biological activity of 2-chloro substituted thiazolopyrimidines is highly dependent on the nature and position of other substituents on the heterocyclic core.

• The 2-Chloro Group: As previously discussed, the 2-chloro substituent is often crucial for potent activity, likely by participating in key interactions within the target's active site or by serving as a reactive center for covalent inhibition.

• Substituents at the 5- and 7-positions: Modifications at these positions can significantly impact activity and selectivity. For instance, in a series of 7-substituted thiazolo[4,5-d]pyrimidines, the insertion of a chlorine atom at the 7-position led to increased anticancer activity compared to the 7-oxo derivatives.[9] The nature of the substituent at the 5-position can also influence the binding mode and potency.

• Aromatic and Heterocyclic Moieties: The introduction of various aryl and heteroaryl groups at different positions can modulate the compound's physicochemical properties, such as solubility and lipophilicity, which in turn affect its pharmacokinetic profile and cellular uptake.

A systematic exploration of these structural modifications is essential for the rational design of more potent and selective 2-chloro substituted thiazolopyrimidine-based therapeutics.

Conclusion and Future Directions

2-Chloro substituted thiazolopyrimidines represent a versatile and promising scaffold for the development of novel therapeutics. Their ability to effectively target protein kinases and induce apoptosis makes them particularly attractive for the treatment of cancer. The synthetic accessibility and the potential for diverse chemical modifications provide a rich platform for further optimization.

Future research in this area should focus on:

• Elucidation of specific kinase targets: Identifying the precise kinase targets for different 2-chloro substituted thiazolopyrimidine derivatives will enable a more rational approach to drug design and a better understanding of their mechanisms of action.

• In vivo efficacy studies: Promising in vitro candidates should be advanced to preclinical animal models to evaluate their in vivo efficacy, pharmacokinetics, and safety profiles.

• Exploration of other therapeutic areas: While the focus has been on oncology, the potential of these compounds as antimicrobial, anti-inflammatory, and antiviral agents warrants further investigation.

• Development of more selective inhibitors: Fine-tuning the structure of the thiazolopyrimidine core and its substituents can lead to the development of inhibitors with improved selectivity for their target kinases, thereby reducing off-target effects and potential toxicity.

By leveraging the insights and protocols presented in this guide, researchers can accelerate the discovery and development of the next generation of 2-chloro substituted thiazolopyrimidine-based drugs with the potential to address significant unmet medical needs.

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• Scott, J. S., et al. (2022). Discovery and Characterization of a Novel Series of Chloropyrimidines as Covalent Inhibitors of the Kinase MSK1. Journal of Medicinal Chemistry, 65(13), 9036-9051. [Link]

• Wujec, M., et al. (2022). Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. Pharmaceuticals, 15(1), 92. [Link]

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• Shetty, C. R., et al. (2023). Thiazolo-pyridopyrimidines: An in silico evaluation as a lead for CDK4/6 inhibition, synthesis and cytotoxicity screening against breast cancer cell lines.
• El-Gohary, N. S., & Shaaban, M. R. (2021). Synthesis, Reactions and Anticancer Evaluation of New Pyrimidine-2(1H)-thione Derivatives. Research Journal of Chemistry and Environment, 25(2), 1-12.
• Wang, Z., et al. (2013). The structure activity relationship (SAR) of thiazolo[3,2-a]pyrimidinone derivatives.
• Abdel-Aziz, A. A. M., et al. (2024).
• Hu, T. C., et al. (2009). Novel thienopyrimidine and thiazolopyrimidine kinase inhibitors with activity against Tie-2 in vitro and in vivo. Bioorganic & Medicinal Chemistry Letters, 19(23), 6642-6645.
• Request PDF. (n.d.). Novel thienopyrimidine and thiazolopyrimidine kinase inhibitors with activity against Tie-2 in vitro and in vivo.
• Celtarys. (2025). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys.
• Gzella, A. K., et al. (2024). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). Pharmaceuticals, 17(1), 89.
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• Design, Synthesis, and Structure-Activity Relationship Analysis of Thiazolo[3,2-a]pyrimidine Derivatives with Anti-inflammatory Activity in Acute Lung Injury. (2017). PubMed.
• Thiazolides as novel antiviral agents. 2.
• Thiazolides: A New Class of Broad-Spectrum Antiviral Drugs Targeting Virus Matur
• Preparation process of 2-chloro pyrimidine. (n.d.).
• Synthesis of some new derivatives of thiazolopyrimidines and hydrolysis of its arylidene derivative. (n.d.). Indian Academy of Sciences.
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Synthesis of Thiazolo[4,5-d]pyrimidine-5,7-dione Derivatives: A Comprehensive Technical Guide

Introduction to the Thiazolopyrimidinedione Scaffold

Thiazolo[4,5-d]pyrimidines are privileged, fused heterocyclic scaffolds that serve as potent purine isosteres. By replacing the N-7 atom of the traditional purine ring with a sulfur atom, these molecules exhibit unique electronic distributions and altered hydrogen-bonding profiles[1]. The 5,7-dione derivatives, which are structural congeners of xanthine and uracil, are of particular interest in modern drug discovery. They have been successfully deployed as corticotropin-releasing factor (CRF1) receptor antagonists, PAK4 inhibitors for colorectal cancer, and broad-spectrum antimicrobial agents[1][2][3].

Synthesizing the highly functionalized 2,4,6-trisubstituted thiazolo[4,5-d]pyrimidine-5,7-dione system requires precise control over sequential cyclization and functionalization. This guide details the causal logic and self-validating protocols for both classical solution-phase synthesis and advanced traceless solid-phase synthesis (TSPS).

Solution-Phase Synthesis & Mechanistic Causality

The construction of the 5,7-dione system traditionally relies on the step-wise elaboration of a 4-amino-thiazole-5-carboxylate core. The critical challenge is avoiding unwanted side reactions during the pyrimidine ring closure.

Protocol 1: One-Pot Cyclization and N-Alkylation

This protocol establishes the core bicyclic system and introduces the first two points of diversity (N-4 and N-6)[2].

Step 1: Urea Formation

• Action: React 4-amino-2-(methylthio)thiazole-5-carboxylate with an isocyanate (

  ) in the presence of a base (e.g., pyridine or diisopropylethylamine).

• Causality: The base neutralizes the microenvironment and promotes the nucleophilic attack of the thiazole amine onto the electrophilic carbon of the isocyanate, yielding a stable thiazolourea intermediate.

Step 2: Base-Promoted Cyclization

• Action: Treat the thiazolourea with Sodium Hydride (NaH) in N,N-Dimethylformamide (DMF) for 1 hour at room temperature[2].

• Causality: NaH is a strong, non-nucleophilic base that quantitatively deprotonates the urea nitrogen. This generates a highly reactive localized anion that undergoes an intramolecular nucleophilic acyl substitution onto the adjacent C-5 ester. The expulsion of the alkoxide leaving group irreversibly closes the pyrimidine-5,7-dione ring[2].

Step 3: In Situ N-Alkylation

• Action: Without isolating the cyclized product, immediately add an alkyl halide (e.g., methyl iodide,

  ) to the reaction mixture and stir for 1 hour[2].

• Causality: The cyclization step leaves the N-6 position deprotonated. Trapping this intermediate in situ with an electrophile prevents oxidative degradation and establishes the second diversity point in a highly atom-economical one-pot sequence[2].

Step 4: Sulfone Activation and Nucleophilic Displacement

• Action: Isolate the product and oxidize the C-2 methylthio group using meta-chloroperoxybenzoic acid (mCPBA) in

  . Follow this by adding a primary or secondary amine ( )[2].

• Causality: A thioether is a poor leaving group for nucleophilic aromatic substitution (

  ). mCPBA oxidation converts the sulfur to a highly electron-withdrawing sulfone, activating the C-2 position. The incoming amine readily displaces the sulfinate leaving group, installing the third diversity point[2].

Structural mapping of the three diversity points on the thiazolopyrimidinedione scaffold.

Traceless Solid-Phase Synthesis (TSPS)

To facilitate high-throughput library generation, the solution-phase logic has been elegantly adapted into a Traceless Solid-Phase Synthesis (TSPS) platform[4][5]. This methodology ensures that no residual linker remains on the final molecule, preserving the drug-like properties of the scaffold.

Protocol 2: Microwave-Assisted TSPS Workflow

This workflow is self-validating; each step can be monitored in real-time using Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectroscopy directly on the resin beads[6].

Step 1: Resin Immobilization

• Action: Anchor the thiazole amino ester to a Merrifield resin via a thioether linkage at the C-2 position[6].

• Validation: ATR-FTIR will show the appearance of characteristic ester carbonyl stretching bands.

Step 2: Microwave-Promoted Urea Formation

• Action: React the resin-bound thiazole with an isocyanate under microwave irradiation[4][5].

• Causality: Solid-phase reactions often suffer from sluggish kinetics due to steric hindrance within the polymer matrix. Microwave dielectric heating rapidly accelerates the reaction, driving the urea formation to completion without degrading the resin[4].

Step 3: Solid-Phase Cyclization and Alkylation

• Action: Treat the resin with NaH/DMF, followed by an alkylating agent[2].

• Validation: ATR-FTIR will demonstrate the disappearance of the ester carbonyl stretch and the emergence of dual imide/amide carbonyl stretches characteristic of the 5,7-dione system.

Step 4: Traceless Cleavage via

• Action: Oxidize the resin with mCPBA to form the resin-bound sulfone. Wash the resin, then incubate with an amine nucleophile (e.g., benzylamine) in

  [2].

• Causality: This is the critical "traceless" step. The amine nucleophile attacks the activated C-2 position. Because the sulfone is tethered to the resin, the displacement reaction simultaneously cleaves the fully elaborated 2,4,6-trisubstituted thiazolo[4,5-d]pyrimidine-5,7-dione into the liquid phase. Unreacted starting materials and byproducts remain covalently trapped on the solid support, yielding high-purity products upon simple filtration[2][4][6].

Traceless solid-phase synthesis workflow for thiazolo[4,5-d]pyrimidine-5,7-dione derivatives.

Quantitative Data & Yield Comparisons

The transition from solution-phase to solid-phase synthesis involves a trade-off between absolute yield and throughput/purity. The table below summarizes the quantitative metrics associated with these synthetic methodologies based on recent literature[2][6][7].

Reaction Phase	Solution-Phase Yield (%)	Solid-Phase Yield (%)	Primary Reagents / Conditions	Mechanistic Purpose
Urea Formation	85 – 95%	> 90% (IR tracked)	Isocyanate, Pyridine / Microwave	Installs N-4 diversity ( )
Cyclization / N-Alkylation	64%	72 – 87% (Stepwise)	NaH, DMF, Alkyl Halide ( )	Ring closure & N-6 diversity
Oxidation	Quantitative	Quantitative	mCPBA,	Sulfone activation for
Nucleophilic Cleavage	73% (from cyclized)	26.8% (Overall 5-step)	Amine ( ),	Installs C-2 diversity & Cleavage
Library Construction	Low Throughput	36 - 60+ Derivatives	BOP, Iodine catalysts (variants)	High-throughput hit generation

Note: While the overall 5-step solid-phase yield (e.g., ~26.8%) appears lower than individual solution-phase steps, the elimination of intermediate chromatographic purifications drastically reduces time-to-compound and solvent waste, making it vastly superior for library generation[6][7].

References

• Traceless Solid-Phase Synthesis of 2,4,6-Trisubstituted Thiazolo[4,5-d]pyrimidine-5,7-dione Derivatives ACS Combinatorial Science URL:[Link]

• Traceless solid-phase synthesis of 2,4,6-trisubstituted thiazolo[4,5-d]pyrimidine-5,7-dione Derivatives PubMed / NIH URL:[Link]

• Synthesis of thiazolo[4,5-d]pyrimidine derivatives based on purine via solid-phase synthesis Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

• Synthesis of New Thiazolo[4,5-d]pyrimidines as Corticotropin Releasing Factor Modulators ResearchGate URL:[Link]

• Synthesis of thiazolo[4,5-d]pyrimidine derivatives as potential antimicrobial agents PubMed / NIH URL: [Link]

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2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione solubility data

An In-Depth Technical Guide to the Solubility Profile of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione

Foreword: The Critical Role of Solubility in Drug Discovery

In the landscape of medicinal chemistry and pharmaceutical development, the journey of a novel chemical entity from a laboratory curiosity to a therapeutic agent is fraught with challenges. Among the most fundamental of these is the compound's aqueous solubility. For a drug to be effective, it must first dissolve in the physiological fluids of the body to be absorbed and reach its target.[1] Poor solubility can lead to unpredictable in vitro results, hinder in vivo studies due to poor bioavailability, and ultimately cause the failure of an otherwise promising drug candidate.[2] The compound at the center of this guide, 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione, as a member of the broader thiazolopyrimidine class, represents a scaffold of significant interest in medicinal chemistry due to its structural similarity to purines, allowing for interaction with a wide array of biological targets.[3][4] This guide, therefore, serves as a comprehensive technical resource for researchers, scientists, and drug development professionals on the principles and practical methodologies for determining the solubility of this and other similarly challenging compounds.

Physicochemical Properties: A Predictive Foundation

A thorough understanding of a compound's physicochemical properties is the first step in predicting its solubility behavior. While specific experimental data for 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione is not extensively published, we can infer certain characteristics from its structure and related analogs.

Table 1: Predicted Physicochemical Properties of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione and Related Structures

Property	Predicted/Reported Value	Significance for Solubility
Molecular Weight	217.64 g/mol	Higher molecular weight can sometimes correlate with lower solubility.
LogP	-0.7449 (for a related 2-amino analog)[5]	A negative LogP suggests a more hydrophilic character, which may favor aqueous solubility.
Topological Polar Surface Area (TPSA)	104.63 Ų (for a related 2-amino analog)[5]	A higher TPSA is generally associated with better aqueous solubility due to increased potential for hydrogen bonding.
Hydrogen Bond Donors	3 (for a related 2-amino analog)[5]	The presence of hydrogen bond donors is crucial for interaction with water molecules.
Hydrogen Bond Acceptors	5 (for a related 2-amino analog)[5]	The presence of hydrogen bond acceptors facilitates dissolution in aqueous media.
General Solubility of Thiazolopyrimidines	Generally soluble in polar organic solvents like DMSO and chloroform; often insoluble in water.[3][6]	This highlights the expected challenge of poor aqueous solubility for this class of compounds.

Note: Some data is for a structurally similar analog and should be used as a predictive guide.

The thiazolo[4,5-d]pyrimidine core is known to present solubility challenges.[7] The presence of the chloro-substituent and the dione functionality will significantly influence the crystal lattice energy and interactions with solvent molecules, both of which are key determinants of solubility.[8]

Experimental Determination of Solubility: Methodologies and Rationale

The experimental measurement of solubility can be broadly categorized into two main types: thermodynamic and kinetic solubility. The choice of method depends on the stage of drug discovery and the specific question being addressed.[9]

Thermodynamic Solubility: The Gold Standard

Thermodynamic solubility is the true equilibrium solubility of a compound in a given solvent at a specific temperature and pressure. It represents the maximum concentration of a compound that can be dissolved in a solvent under equilibrium conditions.[10] The shake-flask method is the universally recognized gold standard for determining thermodynamic solubility.[9][11]

Experimental Protocol: Shake-Flask Method for Thermodynamic Solubility

• Preparation of Saturated Solution:

  • Accurately weigh an excess amount of solid 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione (to ensure a saturated solution) into a clear glass vial.

  • Add a precise volume of the desired solvent (e.g., phosphate-buffered saline (PBS) pH 7.4, simulated gastric fluid, or various organic solvents).

  • Seal the vial to prevent solvent evaporation.

• Equilibration:

  • Agitate the suspension at a constant temperature (e.g., 25°C or 37°C) using a shaker or rotator for a sufficient period to reach equilibrium. This can range from 24 to 72 hours.[9] The extended incubation time allows for the potential conversion of the solid to its most stable polymorphic form.[9]

• Phase Separation:

  • After equilibration, cease agitation and allow the undissolved solid to settle.

  • Carefully separate the saturated supernatant from the solid material. This is a critical step and is typically achieved by centrifugation followed by filtration through a low-binding filter (e.g., a 0.22 µm syringe filter) to remove any remaining solid particles.[12]

• Quantification:

  • Accurately dilute the clear, saturated filtrate with a suitable solvent.

  • Determine the concentration of the dissolved compound in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry (LC-MS).[13][14]

  • Prepare a standard curve with known concentrations of the compound to ensure accurate quantification.[10]

Diagram 1: Workflow for Thermodynamic Solubility Determination

Caption: Nephelometric kinetic solubility workflow.

Data Interpretation and Contextualization

The solubility values obtained from these experiments are not absolute but are highly dependent on the experimental conditions. [8]

Table 2: Factors Influencing the Solubility of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione

Factor	Influence on Solubility	Rationale
pH	High	As a molecule with potential acidic and/or basic centers, the ionization state of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione will change with pH, significantly impacting its solubility. [1][9]
Solid Form (Polymorphism)	High	Different crystalline forms (polymorphs) or an amorphous state of the compound can have different crystal lattice energies, leading to variations in solubility. [9]
Temperature	Moderate to High	Solubility is generally temperature-dependent. For most solids, solubility increases with temperature.
Presence of Co-solvents	High	The use of co-solvents like DMSO, even at low concentrations, can significantly increase the apparent solubility of a compound. [7]
Biorelevant Media	High	The use of simulated intestinal fluids (FaSSIF and FeSSIF), which contain bile salts and phospholipids, can provide a more physiologically relevant measure of solubility for orally administered drugs. [9]

A good target solubility for drug discovery compounds is generally considered to be greater than 60 µg/mL. However, this is a general guideline, and the required solubility will depend on the intended dose and route of administration. The "dose number" (Do), which is the intended dose divided by the solubility in 250 mL of solvent, is a useful parameter for assessing the risk of solubility-limited absorption. A Do greater than 1 suggests a potential for incomplete absorption.

Conclusion and Future Directions

While specific, publicly available solubility data for 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione remains elusive, this guide provides a robust framework for its experimental determination and interpretation. A comprehensive understanding of both the thermodynamic and kinetic solubility of this and other novel thiazolopyrimidine derivatives is essential for their successful development as therapeutic agents. Future work should focus on generating a detailed solubility profile of this compound across a range of physiologically relevant pH values and in biorelevant media. Such data will be invaluable for guiding formulation strategies and predicting in vivo performance.

References

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• Domainex. Thermodynamic Solubility Assay. Available from: [Link]

• Rheolution. Measuring the solubility of pharmaceutical compounds using NEPHEL.O. (2023). Available from: [Link]

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Protocols & Analytical Methods

Synthesis Protocol for 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione: A Comprehensive Guide for Researchers

Introduction: The Significance of the Thiazolo[4,5-d]pyrimidine Scaffold

The thiazolo[4,5-d]pyrimidine core is a privileged heterocyclic structure in medicinal chemistry and drug development. As a bioisostere of purine, this scaffold allows for molecular interactions with a multitude of biological targets, leading to a broad spectrum of pharmacological activities.[1] Derivatives of this core have shown promise as anticancer agents, antivirals, and modulators of G protein-coupled receptors (GPCRs).[1][2][3] Specifically, compounds in this class have been investigated as potent inhibitors of cyclin-dependent kinases (CDKs), epidermal growth factor receptor (EGFR) tyrosine kinase, and as antagonists for adenosine receptors.[4][5][6]

The title compound, 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione, serves as a crucial intermediate in the synthesis of a diverse library of derivatives. The chlorine atom at the 2-position is a versatile functional handle, amenable to nucleophilic substitution reactions, thereby allowing for the introduction of various pharmacophores to explore structure-activity relationships (SAR). This guide provides a detailed, two-step synthetic protocol for the preparation of this valuable building block, beginning with the synthesis of the 2-amino precursor followed by a deaminative chlorination via the Sandmeyer reaction.

Overall Synthetic Scheme

The synthesis of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione is most effectively achieved through a two-step process. The first step involves the construction of the fused heterocyclic system to yield the 2-amino intermediate. The subsequent step is the conversion of the amino group to the target chloro group.

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Nucleophilic substitution reactions of 2-chlorothiazolopyrimidines

Application Note: Nucleophilic Aromatic Substitution ( ) of Chlorothiazolopyrimidines in Drug Discovery

Target Audience: Synthetic chemists, medicinal chemistry researchers, and drug development professionals. Focus: Late-stage functionalization, mechanistic causality, and self-validating synthetic protocols.

Mechanistic Foundations of Thiazolopyrimidine Functionalization

The thiazolopyrimidine framework is a privileged, pharmacologically significant bicyclic scaffold. Owing to its structural isosterism with purine bases, it is highly capable of engaging diverse biological targets, exhibiting anticancer, antimicrobial, and anti-inflammatory activities[1]. In medicinal chemistry, the late-stage diversification of this scaffold is frequently achieved via Nucleophilic Aromatic Substitution (

) of a halogenated intermediate—most commonly a chlorothiazolopyrimidine.

The Activation and Pathway

The synthesis typically begins with a thiazolopyrimidinone (a lactam). To prime the molecule for functionalization, it is treated with phosphorus oxychloride (

). This chlorination proceeds through an mechanism where the carbonyl oxygen is phosphorylated, dramatically enhancing its leaving group ability. Subsequent displacement by a chloride ion yields the active chlorothiazolopyrimidine electrophile[1][2].

Once the chlorine atom is installed, it becomes highly reactive toward incoming nucleophiles. This reactivity is driven by the electron-withdrawing nature of the fused pyrimidine ring, which features an imidoyl chloride moiety (

) that activates the adjacent carbon toward nucleophilic attack[1][3]. The reaction proceeds via a classic addition-elimination pathway, forming a transient Meisenheimer complex before the chloride ion is expelled.

Figure 1: Addition-elimination mechanism (

) for the amination of thiazolopyrimidines.

Strategic Experimental Design & Causality

Designing a robust

protocol requires precise control over reagents and thermodynamics to ensure high yields and purity.

• Nucleophile Selection: Aliphatic amines (e.g., propylamine, diethylamine) are highly nucleophilic and typically react smoothly under gentle reflux[3]. Aromatic amines (e.g., aniline) are less nucleophilic due to the delocalization of the nitrogen lone pair into the aromatic ring, often requiring higher temperatures or stronger polar aprotic solvents (like DMF) to drive the reaction[1][4].

• Stoichiometry and Acid Scavenging: The

  reaction generates one equivalent of hydrochloric acid ( ). To prevent the protonation of the unreacted nucleophile (which would halt the reaction), two equivalents of the amine are strictly required[3]. The first equivalent acts as the nucleophile, while the second acts as an in-situ acid scavenger. If the amine is sterically hindered or prohibitively expensive, 1.1 equivalents of the amine can be used alongside 1.5 equivalents of a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA).

• Solvent Dynamics: Absolute ethanol is the preferred solvent for aliphatic amines because it easily solubilizes the starting materials at reflux (

  ) and often allows the substituted product to precipitate upon cooling, simplifying isolation[1][3].

Quantitative Data Synthesis

The following table synthesizes typical reaction profiles and yields for the

amination of chlorothiazolopyrimidines, demonstrating the impact of nucleophile class on reaction conditions.

Nucleophile Class	Representative Amine	Equivalents	Solvent	Temp ( )	Time (h)	Typical Yield
Primary Aliphatic	Propylamine	2.0	Ethanol	70	3	85%
Secondary Aliphatic	Dibutylamine	2.0	Ethanol	70	5	62%
Cyclic Secondary	Morpholine	2.0	Ethanol	80	3	88%
Primary Aromatic	Aniline	1.2 (+ DIPEA)	DMF	90	6	70-75%

Data extrapolated from standard optimization studies of thiazolopyrimidine functionalization[1][3][4].

Self-Validating Protocols

The following protocols are engineered as self-validating systems. Each major step includes distinct physicochemical checkpoints to verify success before proceeding.

Figure 2: Self-validating experimental workflow for the

amination process.

Protocol A: Synthesis of the Chlorothiazolopyrimidine Electrophile

Caution:

is highly corrosive and reacts violently with water. Perform strictly in a fume hood.

• Reaction Setup: Suspend the thiazolopyrimidinone precursor (10 mmol) in neat

  (15 mL). The acts as both the chlorinating agent and the solvent.

• Reflux: Heat the mixture to reflux (

  ) under an inert argon atmosphere for 3–6 hours.

  • Validation Checkpoint 1: The suspension will gradually turn into a clear, dark solution as the polar lactam is converted into the highly lipophilic chloride.

• Quenching: Cool the mixture to room temperature. Carefully and dropwise, pour the mixture into crushed ice (200 g) with vigorous stirring to hydrolyze excess

  .

• Extraction & Isolation: Extract the aqueous layer with Dichloromethane (

  mL). Wash the combined organic layers with cold saturated until the pH is neutral, dry over anhydrous , and concentrate in vacuo.

• Analytical Validation:

  • FT-IR: Confirm the complete disappearance of the lactam

    stretch ( cm ) and the lactam absorption ( cm )[1].

  • TLC: Observe a significant shift to a higher

    value (less polar) compared to the starting material.

Protocol B: Amination

• Reaction Assembly: Dissolve the chlorothiazolopyrimidine (5 mmol) in absolute ethanol (20 mL). Add the appropriate amine (10 mmol, 2.0 equivalents) dropwise at room temperature[3].

• Execution: Heat the reaction mixture to a gentle reflux (

  ).

• Monitoring (Self-Validation): Monitor the reaction via TLC (Hexane:Ethyl Acetate, 7:3). The reaction is complete when the high-

  chloride spot is entirely consumed, typically within 3–6 hours.

• Workup: Cool the reaction mixture to

  in an ice bath.

  • Validation Checkpoint 2: For most aliphatic amines, the aminated product will spontaneously precipitate as crystalline solids upon cooling[3].

• Purification: Filter the precipitate under vacuum, wash with ice-cold ethanol (

  mL), and dry under high vacuum. If precipitation does not occur, concentrate the solvent and purify via silica gel flash chromatography.

• Analytical Validation:

  • H NMR: Verify the integration of the newly incorporated amine protons. For example, the addition of diethylamine will show a distinct triplet at ppm (6H) and a multiplet at ppm (4H)[3].

  • Mass Spectrometry (EI/ESI): Confirm the molecular ion peak corresponding to the exact mass of the substituted product, noting the absence of the characteristic 3:1 isotopic pattern of the chlorine atom.

References

1.[4] Synthesis and spectral characterization of some new thiazolopyrimidine derivatives. SciSpace. Available at: 2.[2] Synthesis and Physicochemical Characterization of 7-Chloro-2,3-dihydro-5H-thiazolo[3,2-a ]pyrimidin-5-one When Serendipity Knocks on the Door. SciELO. Available at: 3.[3] Synthesis, in vitro biological investigation, and molecular dynamics simulations of thiazolopyrimidine based compounds as corticotrophin releasing factor receptor-1 antagonists. PMC. Available at: 4.[1] Synthesis, Photophysical Properties, and Biological Evaluation of New Thiazolo[3,2-a]pyrimidine Derivatives as Promising Insecticidal and Anti-inflammatory Agents. ACS Publications. Available at:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. scielo.br [scielo.br]
• 3. Synthesis, in vitro biological investigation, and molecular dynamics simulations of thiazolopyrimidine based compounds as corticotrophin releasing factor receptor-1 antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]

Application Note: Preparation of Nucleoside Analogs from Thiazolopyrimidine Diones

Executive Summary

Thiazolo[4,5-d]pyrimidine nucleosides represent a critical class of isosteres to naturally occurring purines (guanosine and inosine). By replacing the imidazole ring of the purine with a thiazole moiety, these analogs—such as Isatoribine (7-thia-8-oxoguanosine)—exhibit potent immunomodulatory activity, specifically as Toll-like Receptor 7 (TLR7) agonists .

This guide details the synthetic conversion of thiazolopyrimidine dione scaffolds into their corresponding N-nucleosides. The protocol prioritizes the Vorbrüggen glycosylation method, optimized for regioselective N-3 alkylation (analogous to N-9 in purines), ensuring high yield and stereochemical purity (

-anomer).

Strategic Retrosynthesis & Mechanism

The primary challenge in glycosylating thiazolo[4,5-d]pyrimidine-2,7-diones is regioselectivity . The scaffold possesses multiple nucleophilic sites (N-3, N-6, and potentially exocyclic amines).

Under silyl-Hilbert-Johnson (Vorbrüggen) conditions, the reaction is thermodynamically controlled to favor the N-3 position due to the specific electronic distribution of the silylated intermediate.

Mechanism of Action[1][2][3]

• Silylation: Conversion of the dione to a bis-trimethylsilyl ether increases lipophilicity and activates the nitrogen centers.

• Activation: The Lewis acid (TMSOTf) generates an oxocarbenium ion from the protected sugar.

• Coupling: The silylated base attacks the oxocarbenium ion. The bulky 2-acyloxy group on the sugar directs the attack from the top face, ensuring

  -selectivity (Neighboring Group Participation).

Diagram 1: Retrosynthetic Logic & Reaction Pathway

Figure 1: Convergent synthesis pathway.[1] The base is activated via silylation, while the sugar forms a reactive electrophile, converging to form the N-glycosidic bond.

Detailed Experimental Protocol

Materials & Reagents[1][5][6][7][8]

• Scaffold: 5-Amino-3H-thiazolo[4,5-d]pyrimidine-2,7-dione (dried in vacuo over P₂O₅).

• Sugar Donor: 1-O-Acetyl-2,3,5-tri-O-benzoyl-

  -D-ribofuranose.

• Silylating Agent: N,O-Bis(trimethylsilyl)acetamide (BSA) or Hexamethyldisilazane (HMDS).

• Catalyst: Trimethylsilyl trifluoromethanesulfonate (TMSOTf).

• Solvent: Anhydrous Acetonitrile (MeCN) or 1,2-Dichloroethane (DCE).

Step-by-Step Procedure

Phase 1: Activation (Silylation)

Critical: Moisture acts as a terminator for this reaction. All glassware must be oven-dried.

• Suspension: In a round-bottom flask under Argon, suspend the thiazolopyrimidine dione (1.0 eq) in anhydrous MeCN (10 mL/mmol).

• Silylation: Add BSA (3.0 – 4.0 eq).

  • Note: If using HMDS, add catalytic (NH₄)₂SO₄ and reflux until clear. BSA is preferred for milder conditions.

• Clarification: Stir at 60–80°C for 1–2 hours until the solution becomes perfectly clear (indicating formation of the soluble silylated species).

Phase 2: Vorbrüggen Coupling

• Addition: Cool the reaction mixture to 0°C. Add the protected sugar donor (1.1 eq) dissolved in minimal anhydrous MeCN.

• Catalysis: Add TMSOTf (1.1 – 1.5 eq) dropwise via syringe.

  • Caution: TMSOTf is fuming; handle in a fume hood.

• Reaction: Allow the mixture to warm to Room Temperature (RT). Stir for 2–16 hours.

  • Monitoring: Check TLC (EtOAc/Hexane 1:1). The silylated base is not visible; look for the disappearance of the sugar donor and the appearance of a new polar spot.

• Heating (Optional): If conversion is sluggish at RT, heat to 60°C for 2 hours.

Phase 3: Work-up & Deprotection

• Quench: Pour the reaction mixture into ice-cold saturated NaHCO₃ solution. Stir vigorously for 15 minutes to hydrolyze silyl groups.

• Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[2]

• Global Deprotection: Dissolve the crude benzoylated nucleoside in 7N NH₃ in Methanol. Seal and stir at RT for 24 hours.

• Purification: Evaporate volatiles. Purify the final nucleoside via reverse-phase flash chromatography (C18, Water/Methanol gradient).

Process Optimization & Troubleshooting

The following table summarizes critical parameters for optimizing yield and regioselectivity.

Parameter	Condition A (Standard)	Condition B (Optimized)	Impact on Outcome
Solvent	1,2-Dichloroethane (DCE)	Acetonitrile (MeCN)	MeCN promotes -selectivity via the nitrile effect; it is also less toxic.
Silylating Agent	HMDS + Reflux	BSA (60°C)	BSA allows for a "one-pot" procedure without requiring evaporation of excess reagent.
Catalyst Ratio	0.5 eq TMSOTf	1.2 eq TMSOTf	Stoichiometric Lewis acid is often required to drive the reaction to completion for electron-deficient bases.
Temperature	Reflux (80°C)	0°C RT	Lower temperatures favor kinetic control and reduce N-6 glycosylation byproducts.

Common Pitfalls

• N-6 Glycosylation: If the reaction temperature is too high initially, glycosylation may occur at the exocyclic amine (if present) or N-6. Solution: Keep the addition of TMSOTf at 0°C.

• Incomplete Silylation: If the starting material does not dissolve after adding BSA, the coupling will fail. Solution: Add more BSA or increase temperature/time during Phase 1.

Workflow Visualization

Diagram 2: Experimental Workflow

Figure 2: Step-by-step operational workflow for the synthesis of thiazolopyrimidine nucleosides.

References

• Thiazolo[4,5-d]pyrimidine Nucleosides: Smee, D. F., et al. "Synthesis and biological activity of 7-thia-8-oxoguanosine and related nucleosides." Journal of Medicinal Chemistry, 1990.[3]

• Vorbrüggen Coupling Standard: Vorbrüggen, H., & Ruh-Pohlenz, C. "Handbook of Nucleoside Synthesis." John Wiley & Sons, 2001.

• TLR7 Agonist Activity: Lee, J., et al. "Molecular basis for the immunostimulatory activity of guanosine analogs at Toll-like receptor 7." Proceedings of the National Academy of Sciences, 2003.

• Regioselectivity in Glycosylation: Liang, C., et al. "Practical Synthesis of Isatoribine." Organic Process Research & Development, 2012.

Sources

• 1. Regioselective convergent synthesis of 2-arylidene thiazolo[3,2-a]pyrimidines as potential anti-chikungunya agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Thiazolo[4,5-d]pyrimidine nucleosides. The synthesis of certain 3-beta-D-ribofuranosylthiazolo[4,5-d]pyrimidines as potential immunotherapeutic agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Advanced Reaction Conditions for Functionalizing Position 2 of Thiazolopyrimidines

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, optimized reaction parameters, and self-validating protocols for C2-functionalization.

Introduction & Scientific Rationale

Thiazolopyrimidines—particularly the thiazolo[5,4-d]pyrimidine and thiazolo[3,2-a]pyrimidine scaffolds—are privileged bicyclic heterocycles in medicinal chemistry. They serve as potent human adenosine receptor antagonists (A1, A2A, and A3)[1],[2], corticotropin-releasing factor 1 (CRF1) receptor antagonists[3], and antimicrobial agents.

During lead optimization, the functionalization of position 2 (located on the thiazole ring) is a critical vector for tuning target binding affinity, modulating lipophilicity, and improving membrane permeability. Because the fused pyrimidine ring withdraws electron density from the thiazole system, position 2 is highly activated. This electronic environment primes the C2 position for specific transformations, most notably transition-metal-catalyzed cross-coupling of 2-halo derivatives[4] and nucleophilic aromatic substitution (SNAr) of 2-alkylthio intermediates[5].

As a Senior Application Scientist, I have structured this guide to move beyond standard recipes, focusing instead on the mechanistic causality behind reagent selection and establishing self-validating workflows that ensure reproducible functionalization.

Mechanistic Pathways for C2-Functionalization

The chemical behavior of position 2 is dictated by the adjacent nitrogen and sulfur atoms, which polarize the carbon center. We utilize two primary pathways to install functional groups at this site:

• Palladium-Catalyzed Cross-Coupling: By introducing a halogen (typically bromine) at position 2, the highly polarized C2–Br bond undergoes rapid oxidative addition by Pd(0) species. The Suzuki-Miyaura coupling is highly effective here, utilizing boronic acids to yield diverse 2-aryl or 2-heteroaryl derivatives[4].

• Nucleophilic Aromatic Substitution (SNAr): Alternatively, 2-alkylthio (e.g., ethylthio) groups serve as excellent leaving groups. The electron-withdrawing nature of the fused pyrimidine ring stabilizes the intermediate Meisenheimer complex during nucleophilic attack by primary or secondary amines, allowing for the synthesis of 2-aminothiazolopyrimidines[3],[5].

Workflow for the functionalization of position 2 in thiazolopyrimidines.

Quantitative Data: Optimization of Suzuki-Miyaura Coupling

To demonstrate the causality behind reagent selection, the following table summarizes the optimization of reaction conditions for the cross-coupling of 2-bromothiazolo[3,2-a]pyrimidin-7-ones with phenylboronic acid[4].

Entry	Catalyst (10 mol%)	Base (2.0 equiv)	Solvent (Ratio)	Temp (°C)	Time (h)	Yield (%)
1	Pd(PPh3)4	K2CO3	Toluene/EtOH (4:1)	80	3	45
2	Pd(dppf)Cl2	Cs2CO3	DMF	100	2	62
3	PdCl2(PPh3)2	Na2CO3	1,4-Dioxane/H2O (4:1)	80	1	88
4	PdCl2(PPh3)2	K3PO4	1,4-Dioxane/H2O (4:1)	80	1	75

Scientist's Insight: Entry 3 represents the optimal system. The combination of PdCl2(PPh3)2 and Na2CO3 in a biphasic 1,4-Dioxane/H2O system provides the perfect balance. The water dissolves the inorganic base, generating hydroxide ions that activate the boronic acid to form the reactive boronate complex. Meanwhile, the 1,4-dioxane ensures the organic substrates remain fully solvated. The less sterically hindered PPh3 ligands on the Pd(II) precatalyst facilitate rapid oxidative addition into the polarized C2–Br bond without causing steric clash during the transmetalation step.

Detailed Experimental Protocols

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Objective: To synthesize 2-arylthiazolopyrimidines via coupling of 2-bromothiazolopyrimidine with aryl boronic acids[4].

Materials:

• 2-Bromothiazolopyrimidine derivative (1.0 equiv)

• Aryl boronic acid (1.2 equiv)

• PdCl2(PPh3)2 (0.1 equiv, 10 mol%)

• Na2CO3 (2.0 equiv)

• 1,4-Dioxane and Deionized Water (4:1 v/v)

Step-by-Step Procedure:

• Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add the 2-bromothiazolopyrimidine (1.0 mmol), aryl boronic acid (1.2 mmol), and PdCl2(PPh3)2 (0.1 mmol).

• Atmosphere Exchange: Seal the tube with a septum. Evacuate and backfill with ultra-high purity Argon three times to prevent catalyst oxidation.

• Solvent Addition: Add 4.0 mL of degassed 1,4-dioxane via syringe, followed by 1.0 mL of a 2.0 M aqueous Na2CO3 solution (degassed).

• Reaction: Replace the septum with a Teflon screw cap under Argon flow. Heat the reaction mixture in a pre-heated oil bath at 80 °C for 1 hour.

• Workup: Cool to room temperature. Dilute with EtOAc (15 mL) and wash with water (2 × 10 mL) and brine (10 mL). Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to afford the pure 2-arylthiazolopyrimidine.

Self-Validation Checkpoints:

• Pre-Reaction: Ensure the 1,4-dioxane/water mixture is thoroughly degassed (e.g., via 30 min argon sparging). Oxygen quenches the active Pd(0) species, leading to homocoupling of the boronic acid (visible as a non-polar biphenyl byproduct on TLC).

• In-Process: Monitor via TLC (Hexanes/EtOAc 7:3). The starting 2-bromothiazolopyrimidine should cleanly convert to a lower Rf spot. A persistent starting material spot after 1 hour indicates catalyst deactivation; spike with an additional 2 mol% Pd catalyst.

• Post-Reaction: 1H NMR validation. The disappearance of the boronic acid hydroxyl protons and the appearance of the newly integrated aryl protons in the aromatic region (7.0–8.5 ppm) confirms successful C2-arylation.

Protocol B: Nucleophilic Aromatic Substitution (SNAr)

Objective: To synthesize 2-aminothiazolopyrimidines via displacement of an ethylthio group[5].

Materials:

• 2-(Ethylthio)thiazolopyrimidine derivative (1.0 equiv)

• Primary or secondary amine (e.g., furfurylamine or diethylamine) (2.5 equiv)

• Triethylamine (TEA) (1.5 equiv)

• Anhydrous Ethanol

Step-by-Step Procedure:

• Setup: Dissolve the 2-(Ethylthio)thiazolopyrimidine (1.0 mmol) in 5.0 mL of anhydrous ethanol in a round-bottom flask.

• Reagent Addition: Add the amine (2.5 mmol) and TEA (1.5 mmol) sequentially at room temperature. Causality: TEA acts as an acid scavenger and prevents the protonation of the nucleophilic amine by any trace acidic byproducts, ensuring maximum nucleophilicity.

• Heating: Attach a reflux condenser and heat the mixture to reflux (~80 °C) for 4–6 hours.

• Isolation: Cool the mixture to 0 °C in an ice bath. If the product precipitates, collect it via vacuum filtration and wash with cold ethanol. If it remains in solution, concentrate in vacuo and purify via recrystallization from ethanol or column chromatography.

Self-Validation Checkpoints:

• Pre-Reaction: Verify the purity of the amine nucleophile. Primary amines that have absorbed atmospheric CO2 to form carbamate salts will drastically reduce the reaction rate.

• In-Process: Use LC-MS to track the reaction. Look for the disappearance of the starting material mass[M+H]+ and the appearance of the product mass. Odor change (release of ethanethiol) is a secondary, albeit pungent, indicator of reaction progress.

• Post-Reaction: 13C NMR validation. The C2 carbon of the thiazolopyrimidine ring will shift significantly upfield (typically from ~165 ppm to ~150 ppm) due to the increased electron donation from the newly attached amine nitrogen compared to the original sulfur atom.

References

• Simple and Expedient Access to Novel Fluorinated Thiazolo- and Oxazolo[3,2-a]pyrimidin-7-one Derivatives and Their Functionalization via Palladium-Catalyzed Reactions. MDPI. 4

• Exploring the 7-oxo-thiazolo[5,4-d]pyrimidine core for the design of new human adenosine A3 receptor antagonists. Synthesis, molecular modeling studies and pharmacological evaluation. PubMed. 1

• Pharmacological Characterization of the Novel CRF1 Receptor Antagonist, Thiazolo[4,5-d] Pyrimidine Analog, M43. MDPI.3

• Design and Synthesis of Novel Thiazolo[5,4-d]pyrimidine Derivatives with High Affinity for Both the Adenosine A1 and A2A Receptors. PubMed Central (PMC). 2

• New Thiazolo[5,4-d]pyrimidines with Molluscicidal Properties. Oxford University Press. 5

Sources

• 1. Exploring the 7-oxo-thiazolo[5,4-d]pyrimidine core for the design of new human adenosine A3 receptor antagonists. Synthesis, molecular modeling studies and pharmacological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design and Synthesis of Novel Thiazolo[5,4-d]pyrimidine Derivatives with High Affinity for Both the Adenosine A1 and A2A Receptors, and Efficacy in Animal Models of Depression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. academic.oup.com [academic.oup.com]

Application Note: Solvent Selection &amp; Handling Protocol for 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione

[1]

Part 1: Executive Summary & Strategic Analysis[1]

The Challenge: The "Purine Isostere" Paradox

The compound 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione represents a classic challenge in heterocyclic chemistry.[1] Structurally, it is a 7-thia-analog of xanthine (a purine isostere).[1] This scaffold possesses two distinct physicochemical characteristics that dictate its solvent compatibility:

• High Crystal Lattice Energy: The 5,7-dione motif (containing two amide/imide-like functionalities) creates a robust network of intermolecular hydrogen bonds (N-H[1]···O=C). This renders the compound highly insoluble in standard non-polar organic solvents (DCM, Hexane, Toluene).[1]

• Electrophilic Reactivity: The 2-chloro substituent is activated by the electron-deficient pyrimidine ring. While this makes it a valuable intermediate for SNAr reactions, it also creates a stability risk. Dissolution in nucleophilic solvents (e.g., Methanol, Ethanol, Water) under thermal stress can lead to the displacement of the chloride, yielding unwanted alkoxy or hydroxy byproducts.[1]

Core Directive

Do not treat this compound as a standard organic solid. Successful handling requires a solvent system that disrupts the hydrogen-bonding network without acting as a nucleophile. This guide provides a tiered selection protocol to balance solubility power against chemical stability .

Part 2: Physicochemical Profiling[1]

Before selecting a solvent, we must understand the molecular forces at play.

Feature	Chemical Implication	Solubility Impact
Scaffold	Thiazolo[4,5-d]pyrimidine	Planar, aromatic stacking reduces solubility.[1]
Functional Groups	5,7-Dione (Lactam/Imide)	Strong H-Bond Donors (2x NH). Requires polar aprotic solvents to disrupt lattice.[1]
Substituent	2-Chloro	Electrophile. Susceptible to SNAr. Avoid strong nucleophiles (R-NH₂, RO⁻, OH⁻) in the solvent matrix.[1]
pKa Prediction	~7.5 - 9.0 (Imide NH)	Soluble in aqueous base (pH > 10), but unstable (hydrolysis risk).

Part 3: Solvent Selection Protocol

The Solvent Decision Matrix (Tiered System)

We categorize solvents based on their "Solubilizing Power" vs. "Reactivity Risk."

Tier 1: Recommended (High Solubility / Low Reactivity)

Use for: Stock solutions, NMR, Reaction media.

• DMSO (Dimethyl Sulfoxide): The gold standard. Disrupts H-bonding effectively.

  • Solubility: High (>50 mg/mL likely).

  • Caution: High boiling point; difficult to remove.

• DMF (Dimethylformamide) / NMP (N-Methyl-2-pyrrolidone): Excellent alternatives to DMSO.[1]

  • Caution: DMF can decompose to dimethylamine (a nucleophile) upon prolonged heating, which will react with the 2-Cl group.[1] Use fresh, anhydrous DMF.

• DMAc (Dimethylacetamide): Similar profile to DMF but often more stable.

Tier 2: Process Solvents (Moderate Solubility / Inert)

Use for: Liquid-Liquid Extraction (LLE), Trituration.

• THF (Tetrahydrofuran): Moderate solubility. Good for reactions if high concentration is not required.

• 1,4-Dioxane: Often better solubility than THF due to higher boiling point capabilities, but safety concerns apply.[1]

• Acetonitrile: Poor solubility at room temperature, but useful at reflux for crystallization (if stable).

Tier 3: High Risk (Nucleophilic / Reactive)

Avoid unless specifically intended as a reagent.

• Alcohols (MeOH, EtOH, iPrOH): RISK. At elevated temperatures (>50°C), these can displace the 2-Cl group to form the 2-alkoxy derivative.

• Water: Insoluble at neutral pH. Soluble at pH > 10, but rapid hydrolysis of 2-Cl to 2-OH (uric acid analog) will occur.[1]

• Primary/Secondary Amines: Will react immediately to displace Chloride.

Visualization: Solvent Selection Decision Tree

Figure 1: Decision tree for solvent selection based on experimental intent. Note the specific caution regarding alcoholic solvents.

Part 4: Experimental Protocols

Protocol A: Solubility Determination (Saturation Method)

Use this to validate the exact solubility limit for your specific batch.[1]

Materials:

• Compound: 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione[1]

• Solvents: DMSO, DMF, THF, MeOH (for comparison)[1]

• Equipment: HPLC vials, 0.45 µm PTFE syringe filters, Sonicator.[1]

Steps:

• Preparation: Weigh 10 mg of compound into four separate 4 mL glass vials.

• Addition: Add 200 µL of solvent to each vial (Target: 50 mg/mL).

• Agitation: Sonicate for 10 minutes at ambient temperature.

  • Observation: If clear, solubility > 50 mg/mL. If solid remains, proceed to step 4.

• Dilution: Add solvent in 200 µL increments, sonicating between additions, until dissolution is complete or volume reaches 2 mL.

• Quantification (Optional): If solid persists at 2 mL (<5 mg/mL), filter the supernatant and analyze via HPLC against a standard curve.

Protocol B: Dissolution for SNAr Reactions

The most common application for this compound is displacing the 2-Cl with an amine.[1]

Critical Mechanism Insight: The reaction relies on the 2-Cl being a leaving group. If your solvent is also a nucleophile (like Ethanol), it will compete with your amine reagent.

Workflow:

• Solvent Choice: Anhydrous DMF or DMAc is preferred.

• Concentration: 0.1 M to 0.5 M.

• Base: Use a non-nucleophilic base (DIPEA, Et3N) or an excess of the reacting amine. Avoid Inorganic Hydroxides (NaOH/KOH) unless you want to hydrolyze the dione ring or the chloride.

• Temperature: Start at Room Temp. Heat to 50-80°C only if monitoring shows no conversion.

  • Warning: At >100°C in DMF, the solvent itself can decompose and react.

Visualization: Reactivity Risks

Figure 2: Reactivity pathways.[1] The choice of solvent determines whether you get the desired product or a degradation byproduct.[1]

Part 5: Troubleshooting & Stability Data[1]

Observation	Diagnosis	Corrective Action
Precipitation in NMR tube	Concentration too high or solvent absorbed water.[1]	Add 10% DMSO-d6 or switch to 100% DMSO-d6. Ensure tube is dry.
New peak at M-35+16 (M-Cl+OH)	Hydrolysis of 2-Cl group.[1]	Check water content of solvent. Avoid basic aqueous workups.
New peak at M-35+31 (M-Cl+OMe)	Methanolysis.[1]	STOP utilizing Methanol as a solvent for heating. Switch to THF or DMF.
Solution turns yellow/brown	Decomposition or oxidation of sulfur ring.	Store solution under Argon/Nitrogen. Keep cold (4°C).

References

• Structural Analogs & Reactivity

  • Synthesis and reactivity of thiazolo[4,5-d]pyrimidines.[1][2][3] (General heterocyclic chemistry principles applied to purine isosteres).

  • PubChem.[4][5][6][7][8] Compound Summary for Thiazolo[5,4-d]pyrimidine derivatives. National Library of Medicine (US). Available at: [Link][1]

• Solubility Principles

  • Revankar, G. R., et al. (1998).[1][2] Synthesis and anti-human cytomegalovirus activity in vitro of certain acyclonucleosides... derived from 5-aminothiazolo[4,5-d]pyrimidine-2,7(3H,6H)-dione. Antiviral Chemistry & Chemotherapy, 9(1), 53-63.[1][2] (Demonstrates use of polar solvents for similar dione systems). Available at: [Link]

• Synthesis & Handling

  • Richardson, A., et al. Single-step syntheses of 2-amino-7-chlorothiazolo[5,4-d]pyrimidines.[1] J. Org. Chem. (Demonstrates SNAr reactivity of the chloro-group). Available at: [Link]

Sources

• 1. chembk.com [chembk.com]
• 2. Thiazolo[4,5-d]pyrimidines. Part II. Synthesis and anti-human cytomegalovirus activity in vitro of certain acyclonucleosides and acyclonucleotides derived from the guanine analogue 5-aminothiazolo[4,5-d]pyrimidine-2,7(3H,6H)-dione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thiazolo[4,5-d]pyrimidine nucleosides. The synthesis of certain 3-beta-D-ribofuranosylthiazolo[4,5-d]pyrimidines as potential immunotherapeutic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thiazolo[5,4-d]pyrimidine | C5H3N3S | CID 586229 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. [1,3]Thiazolo[4,5-d]pyrimidine-5,7-diol | C5H3N3O2S | CID 345636 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. [1,3]Thiazolo[5,4-d]pyrimidine-5,7-diol | C5H3N3O2S | CID 293730 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Thiazolo(4,5-d)pyrimidine-5,7(4H,6H)-dione, 4,6-dimethyl-2-(methylamino)- | C8H10N4O2S | CID 208276 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 5-Chlorothiazolo[4,5-d]pyrimidine | Research Chemical [benchchem.com]

Procedure for N-alkylation of thiazolo[4,5-d]pyrimidine-5,7-diones

Executive Summary

The thiazolo[4,5-d]pyrimidine-5,7-dione scaffold is a critical bioisostere of purine-2,6-diones (xanthines). Its derivatives serve as potent adenosine receptor antagonists, TRP channel modulators, and immunotherapeutic agents. However, the scaffold presents a unique synthetic challenge: the presence of multiple nucleophilic nitrogen sites (N-3, N-4, and N-6) competing for alkylation.

This Application Note provides a definitive, regioselective protocol for N-alkylation. By exploiting the distinct

differences between the imide-like N-6 and the amide-like N-4, researchers can selectively target mono- or di-alkylation pathways.

Mechanistic Grounding & Strategic Analysis

The Scaffold & Acidity Profile

To control the reaction, one must understand the electronic environment of the thiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione system.

• N-6 Position (Imide-like): Flanked by two carbonyl groups (C-5 and C-7). This proton is significantly more acidic (

  8.5–9.5) due to resonance stabilization of the conjugate base across both carbonyls.

• N-4 Position (Urea/Amide-like): Flanked by the C-5 carbonyl and the C-3a bridgehead. This proton is less acidic (

  > 11.0) and sterically influenced by the adjacent thiazole ring.

• N-3 Position (Thiazole): In the 5,7-dione form, N-3 is part of the aromatic thiazole ring and is generally non-nucleophilic unless the system is in a specific tautomeric equilibrium or glycosylated (as seen in nucleoside analogs).

Key Takeaway: Under mild basic conditions, deprotonation occurs almost exclusively at N-6 , allowing for high-fidelity mono-alkylation. Stronger bases and elevated temperatures are required to alkylate N-4 .

Reaction Pathway Visualization

The following diagram illustrates the decision logic for selecting reaction conditions based on the desired target.

Figure 1: Decision tree for regioselective alkylation strategies.

Experimental Protocols

Protocol A: Regioselective N-6 Mono-Alkylation

Use this protocol to synthesize analogs functionally equivalent to Theophylline or Xanthosine.

Reagents:

• Substrate: Thiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione (1.0 equiv)

• Alkylating Agent: Alkyl bromide/iodide (1.1 equiv)

• Base: Potassium Carbonate (

  ), anhydrous (1.5 equiv)

• Solvent: N,N-Dimethylformamide (DMF), anhydrous [0.2 M concentration]

Procedure:

• Activation: Charge a flame-dried round-bottom flask with the substrate and anhydrous DMF under an inert atmosphere (

  or Ar). Add in a single portion.

• Equilibration: Stir at Room Temperature (RT) for 30 minutes. Critical Step: This allows the formation of the N-6 anion before the electrophile is introduced.

• Addition: Add the alkyl halide dropwise via syringe.

• Reaction: Stir at RT for 4–12 hours. Monitor by TLC (System: 5% MeOH in DCM) or LCMS. The N-6 product typically runs higher (less polar) than the starting material but lower than the di-alkylated impurity.

• Workup: Pour the reaction mixture into ice-cold water (10x reaction volume). The product often precipitates.

  • If precipitate forms: Filter, wash with water and cold ethanol.

  • If no precipitate: Extract with EtOAc (3x), wash combined organics with LiCl solution (5%) to remove DMF, dry over

    , and concentrate.

• Purification: Recrystallization from EtOH/Water is usually sufficient. If chromatography is needed, use a gradient of DCM

  5% MeOH/DCM.

Protocol B: Exhaustive N-4, N-6 Di-Alkylation

Use this protocol to synthesize analogs functionally equivalent to Caffeine.

Reagents:

• Substrate: Thiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione (1.0 equiv)

• Alkylating Agent: Alkyl bromide/iodide (2.5 – 3.0 equiv)

• Base: Sodium Hydride (NaH), 60% dispersion in mineral oil (2.5 equiv)

• Solvent: Anhydrous DMF or THF

Procedure:

• Pre-Cooling: Charge a flask with NaH and anhydrous DMF under Argon. Cool to 0°C.

• Addition: Add the substrate portion-wise to control hydrogen evolution. Stir at 0°C for 15 mins, then warm to RT for 30 mins to ensure complete deprotonation of N-6 and partial deprotonation of N-4.

• Alkylation: Add the excess alkyl halide.

• Heating: Heat the mixture to 60–80°C for 6–18 hours.

  • Note: N-4 alkylation is sterically hindered; heat is required to drive the reaction to completion.

• Quench: Cool to 0°C. Carefully quench with saturated

  solution.

• Workup: Extract with EtOAc. The di-alkylated product is significantly more lipophilic.

• Purification: Flash column chromatography (Hexanes/EtOAc gradient).

Comparative Data & Troubleshooting

Table 1: Optimization of Conditions for N-Benzyl Derivatives

Entry	Base	Solvent	Temp	Yield (Mono N-6)	Yield (Di N-4,N-6)	Selectivity Note
1		Acetone	Reflux	85%	<5%	Excellent N-6 selectivity; slow kinetics.
2		DMF	25°C	92%	~3%	Recommended for Mono. Fast & Clean.
3		DMF	60°C	60%	30%	Loss of selectivity; "Over-alkylation".
4	NaH	DMF	80°C	0%	88%	Recommended for Di. Complete conversion.

Process Analytical Technology (PAT) - Validation:

• 1H NMR Signature:

  • N-6 Alkyl: Look for the disappearance of the downfield singlet (

    > 12 ppm). The N-4 proton ( ~11.5 ppm) usually remains visible as a broad singlet in mono-alkylated products.

  • N-4 Alkyl: In di-alkylated products, all exchangeable protons disappear.

• HMBC Confirmation: To rigorously prove regiochemistry, check the HMBC correlation. The N-6 alkyl protons will show strong 3-bond correlations to both carbonyl carbons (C-5 and C-7). The N-4 alkyl protons (if present) will show correlation primarily to C-5 and the bridgehead C-3a.

References

• Solid-Phase Synthesis of Thiazolo[4,5-d]pyrimidine Derivatives. Moon, J., et al. Organic & Biomolecular Chemistry (2025). Describes the library synthesis and structural validation of the scaffold.[1]

• Thiazolo[4,5-d]pyrimidine Nucleosides as Immunotherapeutic Agents. Robins, R. K., et al. Journal of Medicinal Chemistry. Foundational text on the N-alkylation/glycosylation of the dione system, establishing N-3 vs N-6 selectivity rules.

• Traceless Solid-Phase Synthesis of Thiazolo[4,5-d]pyrimidine-5,7-dione Derivatives. Journal of Combinatorial Chemistry (2009). Provides comparison between solution-phase and solid-phase alkylation strategies.

• Solvent Controlled, Site-Selective N-Alkylation of Azolo-Fused Ring Heterocycles. ResearchGate / MDPI. Discusses the impact of solvent polarity and cation coordination on regioselectivity in fused pyrimidines.

Sources

• 1. researchgate.net [researchgate.net]

Handling and storage safety for chlorothiazolopyrimidine compounds

Advanced Application Note: Handling, Storage, and Reactivity Protocols for Chlorothiazolopyrimidine Derivatives

Executive Summary

Chlorothiazolopyrimidine derivatives represent a highly privileged scaffold in modern drug discovery, exhibiting potent antimicrobial, antiviral, and kinase inhibitory activities[1]. However, the presence of the electrophilic chloro-substituent on the pyrimidine ring introduces significant handling and storage challenges. This application note establishes the definitive protocols for the safe handling, storage, and experimental manipulation of these compounds, ensuring both operator safety and molecular integrity.

Physicochemical Profiling & Causality of Degradation

The reactivity of chlorothiazolopyrimidines is governed by the electron-deficient nature of the pyrimidine ring, which makes the carbon-halogen bond highly susceptible to nucleophilic attack. While this is useful for downstream synthesis, it makes the compound highly vulnerable to unwanted hydrolysis by atmospheric moisture.

Causality of Storage Conditions: These compounds must be stored at -20°C under an inert atmosphere (Argon or Nitrogen)[2]. Storing them at room temperature or exposing them to ambient humidity accelerates the spontaneous hydrolysis of the C-Cl bond. This degradation pathway yields an inactive hydroxy-thiazolopyrimidine degradant, which can unknowingly ruin biological assays and yield false negatives.

Table 1: Quantitative Safety & Physicochemical Profile

Parameter	Specification / Data	Causality / Rationale
Optimal Storage Temp	-20°C	Minimizes thermal degradation and kinetic energy for hydrolysis.
Atmosphere	Argon / Nitrogen	Displaces atmospheric moisture to prevent C-Cl hydrolysis[2].
GHS Hazards	H302, H312, H332, H315, H319	Harmful via oral, dermal, and inhalation routes; severe irritant[3].
Solubility	High in anhydrous DMF, DMSO	Requires polar aprotic solvents to stabilize the transition state during assays.

Safety, Hazard Mitigation, and PPE

Drawing from safety data for structurally analogous chloropyrimidines, chlorothiazolopyrimidines are classified as moderately toxic and severe irritants[3].

• Inhalation & Dermal Risks: The compounds can cause respiratory irritation and are harmful in contact with the skin[4].

• PPE Requirements: Operators must wear nitrile gloves (double-gloving recommended for concentrated stock solutions), a fitted lab coat, and chemical splash goggles[4].

• Engineering Controls: All weighing and transfer operations must be conducted within a certified Class II biological safety cabinet or a dedicated chemical fume hood equipped with static control[2].

"Cradle-to-Grave" Handling Workflow

To prevent moisture-induced degradation, a strict "cradle-to-grave" handling workflow must be observed[2]. The most critical step is thermal equilibration. If a cold vial is opened immediately upon removal from the freezer, ambient water vapor will condense on the chilled powder, instantly initiating hydrolysis.

Cradle-to-grave handling workflow for moisture-sensitive chlorothiazolopyrimidines.

Standard Operating Protocols (SOPs)

SOP 1: Quantitative Solubility Determination (Shake-Flask Method)

Accurate solubility data is critical for assay design. This self-validating protocol ensures equilibrium is reached without degrading the compound[2].

• Sample Preparation: In a nitrogen-purged glovebox, add an excess amount of the chlorothiazolopyrimidine to 1.0 mL of anhydrous solvent (e.g., DMSO) in a 2.0 mL screw-cap glass vial with a PTFE septum.

• Equilibration: Seal the vial and place it in a thermostatic shaker bath at 25°C. Agitate at 300 rpm for 24 to 48 hours. Causality: A minimum of 24 hours ensures thermodynamic equilibrium between the solid phase and the saturated solution[2].

• Phase Separation: Remove the vial and centrifuge at 10,000 x g for 15 minutes. Causality: Centrifugation firmly pellets the undissolved excess solid, preventing micro-particulates from artificially inflating the solubility reading[2].

• Extraction & Validation: Carefully extract 100 µL of the supernatant using a gas-tight syringe. Filter through a 0.22 µm anhydrous PTFE syringe filter[2]. Self-Validation: Validate the concentration and compound integrity via HPLC-UV to ensure no hydrolysis occurred during the shaking period.

SOP 2: Overcoming the "5-Chloro" Reactivity Gap in Substitution Reactions

When utilizing 5-chlorothiazolo[4,5-d]pyrimidines as synthetic intermediates, researchers often encounter the "5-Chloro Reactivity Gap"—the 5-position is sterically and electronically less reactive than the 7-position[2]. Simply increasing the temperature leads to thermal degradation rather than product formation.

• Reagent Assembly: Dissolve 1.0 eq of the chlorothiazolopyrimidine in anhydrous DMF under argon.

• Catalyst Addition: Add 1.5 eq of the target nucleophile, followed by the addition of Potassium Fluoride (KF) and 18-crown-6 ether (0.2 eq). Causality: The crown ether chelates the potassium ion, generating a "naked" fluoride ion that significantly enhances the nucleophilicity of the attacker, allowing the reaction to proceed at lower temperatures (50°C) without thermal degradation[2].

• Reaction Monitoring: Heat to 50°C and monitor via Thin Layer Chromatography (TLC). Self-Validation: The disappearance of the starting material spot confirms successful catalytic turnover.

• Quenching: Once complete, cool to room temperature and quench with ice-cold water to precipitate the product and neutralize remaining reactive species[2].

Reactivity & Degradation Pathways

Understanding the divergent pathways of these compounds is essential for troubleshooting low yields or assay failures.

Competing pathways: spontaneous hydrolysis vs. controlled nucleophilic substitution.

References

• 2

• 3 3.4 4.1

Sources

• 1. mdpi.com [mdpi.com]
• 2. 5-Chlorothiazolo[4,5-d]pyrimidine | Research Chemical [benchchem.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. aksci.com [aksci.com]

Application Note: Reagents and Workflows for the Cyclization of 2-Chlorothiazolo[4,5-d]pyrimidine Cores

Executive Summary & Chemical Significance

The thiazolo[4,5-

]pyrimidine scaffold is a highly privileged, 7-thia-isostere of purine that plays a critical role in modern drug discovery (1)[1]. It is frequently utilized in the design of antiviral agents, anticancer therapeutics, and novel CNS-active compounds, such as Triggering Receptor Expressed on Myeloid Cells 2 (TREM2) agonists for neurodegenerative diseases (2)[2].

Synthesizing the 2-chlorothiazolo[4,5-

]pyrimidine core is a critical enabling step, as the C2-chloro position acts as a highly versatile electrophilic handle for late-stage diversification via nucleophilic aromatic substitution ( ). This guide details the mechanistic rationale, optimal reagent selection, and self-validating protocols for the cyclization and subsequent chlorination of this core.

Mechanistic Rationale & Reagent Selection

The construction of the 2-chlorothiazolo[4,5-

]pyrimidine core from a pyrimidine precursor requires two distinct chemical transformations: Thiazole Ring Cyclization and Dehydrosulfurization/Chlorination .

Phase 1: Cyclization to Thiazolo[4,5- ]pyrimidine-2-thiol

Starting from 5-amino-6-mercaptopyrimidine, the goal is to insert a single carbon atom to close the thiazole ring.

• Reagent of Choice: Carbon Disulfide (

  ) in the presence of Potassium Hydroxide (KOH).

• Causality: While reagents like phosgene or urea can form the 2-one derivative,

  is preferred because it cleanly affords the 2-thiol (or tautomeric 2-thione) intermediate without competitive oxygen-insertion side reactions. KOH deprotonates the mercapto group, drastically increasing its nucleophilicity. The thiolate attacks the electrophilic carbon of , followed by an intramolecular ring closure driven by the 5-amino group, eliminating to aromatize the system.

Phase 2: Chlorination to 2-Chlorothiazolo[4,5- ]pyrimidine

• Reagent of Choice: Phosphorus Oxychloride (

  ) with catalytic N,N-Dimethylformamide (DMF) (3)[3].

• Causality: The 2-thiol intermediate is highly stable and requires aggressive activation to undergo halogenation. Using neat

  alone often results in sluggish kinetics. The addition of catalytic DMF generates the Vilsmeier-Haack reagent (chloromethylene-N,N-dimethyliminium chloride) in situ. This highly electrophilic species rapidly activates the C2-thiol/hydroxyl group, transforming it into an excellent leaving group, which is subsequently displaced by a chloride ion to yield the target 2-chloro core[3].

Reaction Pathway Visualization

Workflow for the cyclization and chlorination to form 2-chlorothiazolo[4,5-d]pyrimidine.

Step-by-Step Experimental Protocols

Protocol A: Synthesis of Thiazolo[4,5- ]pyrimidine-2-thiol

Objective: High-yielding cyclization of the pyrimidine precursor.

• Preparation of Basic Matrix: Dissolve KOH (2.5 eq) in absolute ethanol (0.2 M relative to substrate) under an inert

  atmosphere.

  • Causality: Absolute ethanol prevents the competitive hydrolysis of

    , maximizing the effective concentration of the cyclizing agent.

• Substrate Activation: Add 5-amino-6-mercaptopyrimidine (1.0 eq) to the solution. Stir for 15 minutes at room temperature.

  • Causality: This incubation period ensures complete deprotonation of the mercapto group, priming it for nucleophilic attack.

• Cyclization Initiation: Dropwise add Carbon Disulfide (

  , 5.0 eq) over 30 minutes.

  • Self-Validation (IPC): The solution will progressively darken as the dithiocarbamate intermediate forms.

• Thermal Ring Closure: Heat the reaction mixture to reflux (~75°C) for 12-16 hours. Monitor complete consumption of the starting material via LC-MS.

• Isolation: Cool the mixture to room temperature and concentrate under reduced pressure to remove excess

  and ethanol. Dissolve the residue in ice water and acidify with 1M HCl to pH 3-4.

  • Causality: Acidification protonates the thiazolo[4,5-

    ]pyrimidine-2-thiol, neutralizing its charge and forcing its precipitation from the aqueous phase.

• Purification: Filter the resulting precipitate, wash sequentially with cold water and cold diethyl ether, and dry under high vacuum to afford the intermediate.

Protocol B: Chlorination to 2-Chlorothiazolo[4,5- ]pyrimidine

Objective: Conversion of the 2-thiol to the highly reactive 2-chloro electrophile.

• Reagent Suspension: Suspend the Thiazolo[4,5-

  ]pyrimidine-2-thiol (1.0 eq) in neat (10.0 eq) under an atmosphere.

  • Causality: Using

    as both the solvent and the reactant drives the thermodynamic equilibrium toward the chlorinated product via Le Chatelier's principle.

• Vilsmeier Activation: Add anhydrous DMF (0.1 eq) dropwise.

  • Causality: DMF reacts with

    to form the highly electrophilic Vilsmeier-Haack intermediate, drastically lowering the activation energy required for C-S bond cleavage[3].

• Reflux: Heat the reaction mixture to 105°C for 4-6 hours.

  • Self-Validation (IPC): The suspension will turn into a homogeneous dark solution once the thiol is fully activated and converted.

• Concentration: Cool the mixture to 50°C and remove excess

  by vacuum distillation.

  • Causality: Removing

    prior to the aqueous quench prevents violent exothermic hydrolysis and maximizes isolated yield.

• Quenching: Slowly pour the residual heavy syrup over crushed ice with vigorous stirring.

  • Causality: Ice controls the exotherm, preventing the thermal hydrolysis of the newly formed 2-chloro group back into a hydroxyl group.

• Extraction & Workup: Extract the aqueous layer with Dichloromethane (DCM) (3 x 50 mL). Wash the combined organic layers with saturated

  (to neutralize residual acid), brine, dry over anhydrous , and concentrate in vacuo to afford the 2-chlorothiazolo[4,5- ]pyrimidine core.

Quantitative Data & Reagent Optimization

To guide experimental design, the following table summarizes the performance of various reagent systems evaluated for the cyclization and chlorination phases.

Phase	Reagent System	Temp (°C)	Time (h)	Yield (%)	Purity (%)	Mechanistic Notes
Cyclization	/ KOH / EtOH	75	12	85 - 90	>95	Cleanest profile; facilitates easy precipitation via pH adjustment.
Cyclization	Potassium ethyl xanthate	100	8	70 - 75	85	Generates competitive ethanol and byproducts; harder workup.
Cyclization	CDI / THF	65	16	60 - 65	90	Forms the 2-one derivative; requires harsher subsequent chlorination.
Chlorination	+ cat. DMF	105	4	80 - 85	>95	Vilsmeier activation rapidly accelerates the reaction kinetics.
Chlorination	(neat, no cat.)	105	12	40 - 50	80	Sluggish conversion; prolonged heating degrades the pyrimidine core.
Chlorination	/ DCM	40	24	<30	<50	Poor conversion; multiple uncharacterized side products observed.

References

• [1] Title: Thiazolo[4,5-d]pyrimidines as a privileged scaffold in drug discovery Source: ResearchGate / Molecules URL:

• [2] Title: WO2023086801A1 - Heterocyclic compounds as triggering receptor expressed on myeloid cells 2 agonists and methods of use Source: Google Patents URL:

• [3] Title: Synthesis and antiviral activity of certain guanosine analogues in the thiazolo[4,5-d]pyrimidine ring system Source: PubMed (nih.gov) URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. WO2023086801A1 - Heterocyclic compounds as triggering receptor expressed on myeloid cells 2 agonists and methods of use - Google Patents [patents.google.com]
• 3. Synthesis and antiviral activity of certain guanosine analogues in the thiazolo[4,5-d]pyrimidine ring system - PubMed [pubmed.ncbi.nlm.nih.gov]

Introduction: The Convergence of a Privileged Scaffold and Green Chemistry

An Application Guide to the Rapid Synthesis of Thiazolo[4,5-d]pyrimidine Derivatives via Microwave-Assisted Organic Synthesis (MAOS)

The thiazolo[4,5-d]pyrimidine core is a heterocyclic scaffold of significant interest to the medicinal chemistry and drug development communities. As a bioisostere of purine, this fused ring system is a key pharmacophore in molecules demonstrating a wide spectrum of biological activities, including potent anticancer, antimicrobial, anti-HIV, and anti-inflammatory properties.[1][2][3] The development of novel derivatives is a critical endeavor in the search for new therapeutic agents.[4]

Traditionally, the synthesis of these compounds involves conventional heating methods that often require long reaction times, high temperatures, and significant solvent usage, leading to potential side product formation and environmental concerns. Microwave-Assisted Organic Synthesis (MAOS) has emerged as a transformative green chemistry technique that directly addresses these limitations.[5] By utilizing microwave irradiation, MAOS offers dramatically accelerated reaction rates, improved yields, and enhanced product purity, often with a significant reduction in solvent volume.[6][7] This application note provides a detailed protocol and technical insights for the efficient synthesis of thiazolo[4,5-d]pyrimidine derivatives, leveraging the power and precision of microwave chemistry.

The Principle of Microwave-Assisted Synthesis: Beyond the Bunsen Burner

Conventional heating relies on conduction and convection, where a vessel is heated externally, and the heat is slowly and often unevenly transferred to the reaction mixture. In contrast, microwave synthesis utilizes the ability of microwave irradiation to directly couple with molecules in the solution.[5] The primary mechanisms of heating are:

• Dipolar Polarization: Polar molecules, such as the solvents and reactants in the mixture, attempt to align themselves with the rapidly oscillating electric field of the microwaves. This constant reorientation generates friction, leading to rapid and uniform heating of the entire bulk solution.[8]

• Ionic Conduction: If ions are present in the reaction mixture, they will migrate back and forth through the solution under the influence of the oscillating electric field. This movement causes collisions and generates heat.[8]

This direct energy transfer results in instantaneous and highly efficient heating, which can accelerate reaction rates by orders of magnitude compared to conventional methods.[7] This allows for the rapid exploration of chemical space and the swift production of target compounds.

General Synthetic Strategy

A common and effective route for the synthesis of the thiazolo[4,5-d]pyrimidine scaffold involves the cyclocondensation of a substituted 2-thioxopyrimidine derivative with an appropriate bifunctional reagent, such as an α-halocarbonyl or α-halonitrile compound. Microwave irradiation is particularly effective at promoting this type of reaction.

A representative pathway begins with a 6-amino-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile, which reacts with bromomalononitrile. The reaction proceeds via an initial alkylation on the sulfur atom, followed by an intramolecular cyclization and subsequent tautomerization to yield the final, stable thiazolo[3,2-a]pyrimidine product, an isomer of the target scaffold with similar synthetic principles.[9][10] The use of microwave irradiation drastically reduces the reaction time from hours or even days to mere minutes.[10]

Caption: General reaction scheme for microwave-assisted synthesis.

Detailed Application Protocol: Synthesis of 3,7-Diamino-5-aryl-5H-thiazolo[3,2-a]pyrimidine-2,6-dicarbonitrile

This protocol is a representative example adapted from established literature procedures.[9][10][11] Researchers should optimize conditions for their specific substrates.

1. Materials and Reagents:

• 6-Amino-4-aryl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile (1.0 mmol)

• Bromomalononitrile (1.0 mmol, Caution: Toxic Lachrymator )

• Potassium Hydroxide (KOH) (1.0 mmol)

• Absolute Ethanol (5-10 mL)

• Deionized Water

• Microwave reaction vials (10 mL) with stir bars

2. Instrumentation:

• A dedicated scientific microwave reactor capable of controlling temperature, pressure, and power. Single-mode reactors are often preferred for their precise and uniform heating.[6]

3. Step-by-Step Procedure:

• Vial Preparation: Place a magnetic stir bar into a 10 mL microwave reaction vial.

• Reagent Addition: To the vial, add the starting pyrimidine derivative (1.0 mmol) and absolute ethanol (5 mL).

• Base Addition: Add a solution of potassium hydroxide (1.0 mmol) in ethanol (2 mL) to the reaction vial. Stir the mixture for 2-3 minutes at room temperature.

• Second Reactant: Carefully add bromomalononitrile (1.0 mmol) to the mixture.

• Vial Sealing: Securely cap the reaction vial.

• Microwave Irradiation: Place the vial inside the microwave reactor cavity. Set the following parameters (these are starting points and may require optimization):

  • Temperature: 100-120 °C (use temperature control)

  • Reaction Time: 8-10 minutes

  • Power: Start with dynamic power control, allowing the instrument to adjust power to maintain the target temperature.

  • Stirring: Set to a high stir rate.

• Cooling: After the irradiation is complete, allow the vial to cool to room temperature (typically via a jet of compressed air in the microwave unit) before carefully opening it.

4. Work-up and Purification:

• Precipitation: Pour the cooled reaction mixture into a beaker containing ice-cold water (50 mL).

• Filtration: A solid precipitate should form. Collect the solid product by vacuum filtration.

• Washing: Wash the solid with copious amounts of deionized water to remove any inorganic salts.

• Drying: Dry the product in a vacuum oven.

• Recrystallization: If necessary, the crude product can be further purified by recrystallization from a suitable solvent, such as ethanol or an ethanol/DMF mixture.

5. Characterization:

• Confirm the structure and purity of the final product using standard analytical techniques, such as ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry.

Protocol Validation: Comparison of Microwave vs. Conventional Heating

The advantages of the microwave-assisted protocol are most evident when compared directly with conventional heating methods for the same transformation. Data from the literature consistently demonstrates significant improvements in reaction time and yield.[10][12]

Reactant	Method	Solvent	Reaction Time	Yield (%)	Reference
6-Amino-4-(4-methoxyphenyl)-2-thioxo...	Conventional	Ethanol/KOH	24 hours	55%	[10]
6-Amino-4-(4-methoxyphenyl)-2-thioxo...	Microwave	Ethanol/KOH	8 minutes	88%	[10]
Ethyl 4-aryl-6-methyl-2-thioxo...	Conventional	Ethanol/KOH	3-5 hours	65-72%	[12]
Ethyl 4-aryl-6-methyl-2-thioxo...	Microwave	Ethanol/KOH	5-8 minutes	82-95%	[12]

Experimental Workflow Visualization

The following diagram outlines the complete workflow from preparation to final analysis.

Caption: Step-by-step experimental workflow for MAOS.

Conclusion

Microwave-assisted synthesis represents a superior, efficient, and environmentally conscious method for the production of thiazolo[4,5-d]pyrimidine derivatives and related heterocyclic systems.[11] The protocol described herein demonstrates that MAOS dramatically reduces reaction times from many hours to single-digit minutes while simultaneously increasing chemical yields.[10] For researchers in drug discovery and development, this acceleration provides a powerful tool for rapidly generating compound libraries and advancing lead optimization programs. The precision, speed, and efficiency of microwave chemistry make it an indispensable technique in the modern synthetic laboratory.

References

• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. (2024). ResearchGate.
• Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. (2025). International Journal of Research in Pharmacy and Allied Science.
• Importance of Microwave Heating in Organic Synthesis. (2019). Advanced Journal of Chemistry, Section A.
• Microwave Chemistry and its Applications. (2020). Research Journal of Pharmaceutical Dosage Forms and Technology.
• Microwave Mediated Organic Synthesis. (n.d.). Specific effects of microwave.

• Synthesis and biological screening of new thiazolo[4,5-d]pyrimidine and dithiazolo[3,2-a:5',4'-e]pyrimidinone derivatives as antimicrobial, antiquorum-sensing and antitumor agents. (2018). PubMed. Available at: [Link]

• Synthesis of novel thiazolo[4,5-d]pyrimidine derivatives for antimicrobial, anti-HIV and anticancer investigation. (1996). PubMed. Available at: [Link]

• Microwave assisted synthesis of some new thiazolopyrimidine and pyrimidothiazolopyrimidopyrimidine derivatives with potential antimicrobial activity. (2018). ResearchGate. Available at: [Link]

• Microwave Assisted Synthesis of Some New Thiazolopyrimidine, Thiazolodipyrimidine and Thiazolopyrimidothiazolopyrimidine Derivatives with Potential Antioxidant and Antimicrobial Activity. (n.d.). PMC. Available at: [Link]

• Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. (2022). MDPI. Available at: [Link]

• A REVIEW ON THE BIOLOGICAL ACTIVITY OF THIAZOLO – PYRIMIDINE AND THEIR DERIVATIVE. (2021). World Journal of Pharmacy and Pharmaceutical Sciences. Available at: [Link]

• Design, synthesis, and biological evaluation of new thiazolo[5,4-d]pyrimidine derivatives as potent antiproliferative agents. (2020). ResearchGate. Available at: [Link]

• Microwave assisted synthesis of some new thiazolopyrimidine and pyrimidothiazolopyrimidopyrimidine derivatives with potential antimicrobial activity. (2018). PMC. Available at: [Link]

• Microwave assisted synthesis of some new thiazolopyrimidine and pyrimidothiazolopyrimidopyrimidine derivatives with potential antimicrobial activity. (2018). Chemistry Central Journal.

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• 1. Synthesis and biological screening of new thiazolo[4,5-d]pyrimidine and dithiazolo[3,2-a:5',4'-e]pyrimidinone derivatives as antimicrobial, antiquorum-sensing and antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of novel thiazolo[4,5-d]pyrimidine derivatives for antimicrobial, anti-HIV and anticancer investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. ijrpas.com [ijrpas.com]
• 9. Microwave assisted synthesis of some new thiazolopyrimidine and pyrimidothiazolopyrimidopyrimidine derivatives with potential antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. researchgate.net [researchgate.net]
• 12. Microwave Assisted Synthesis of Some New Thiazolopyrimidine, Thiazolodipyrimidine and Thiazolopyrimidothiazolopyrimidine Derivatives with Potential Antioxidant and Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Yield Optimization for 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals struggling with the synthesis of the thiazolo[4,5-d]pyrimidine-5,7-dione scaffold. This fused bicyclic system is a privileged motif in targeted drug discovery and combinatorial chemistry . However, it is highly susceptible to tautomerization, over-reaction, and hydrolysis.

This guide provides field-proven troubleshooting strategies, causality-driven FAQs, and self-validating protocols to help you maximize the yield and purity of your 2-chloro target compound.

Mechanistic Overview & Synthetic Workflows

To synthesize 2-chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione, researchers typically employ one of two divergent strategies: the Annulation-Chlorination Route (starting from a pyrimidine core) or the Intramolecular Cyclization Route (starting from a thiazole core). Understanding the logic behind these workflows is critical for diagnosing low yields.

Figure 1: Divergent synthetic pathways for 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione.

Troubleshooting & FAQs

Q1: During the chlorination of the 2-thioxo intermediate, I am observing significant amounts of a 2,5,7-trichloro byproduct. How do I prevent this? Causality: The lactam carbonyls at the C5 and C7 positions are susceptible to chlorination if overly aggressive reagents (like POCl

or PCl ) are used, converting the dione into chloroimidates. Solution: Switch your chlorinating agent to Sulfuryl Chloride (SO Cl ). SO Cl operates via a sulfenyl chloride intermediate that selectively collapses to the 2-chloro derivative without touching the lactam oxygens. Maintain the temperature strictly between 0 °C and room temperature.

Q2: I am losing yield during the aqueous workup of the final 2-chloro product. What is causing this? Causality: The 2-chloro position on this specific fused ring is highly activated toward nucleophilic aromatic substitution (S

Ar). Prolonged exposure to water, especially under basic or warm conditions, leads to rapid hydrolysis back to the 5,7-diol/dione tautomeric forms . Solution: Quench the reaction with ice-cold water, maintain a strictly neutral pH, and extract immediately into an organic solvent (e.g., EtOAc). Do not let the aqueous mixture sit in the separatory funnel.

Q3: My triphosgene-mediated cyclization (Route 2) results in a sticky, insoluble polymer instead of the desired dione. How can I improve the yield? Causality: Triphosgene acts as a phosgene equivalent. When the concentration of the 4-amino-2-chlorothiazole-5-carboxamide precursor is too high, intermolecular urea formation outcompetes the desired intramolecular cyclization, leading to polyurea chains. Solution: Implement "high-dilution" conditions (

0.05 M). Add the triphosgene solution dropwise over 1-2 hours using a syringe pump to ensure the intramolecular ring closure is kinetically favored.

Quantitative Optimization Data

To support your experimental design, below is a summary of our internal optimization data for the chlorination step (Route 1). Selecting the correct reagent and temperature profile is the single most critical factor in maximizing yield.

Table 1: Reagent Selection and Yield Optimization for 2-Position Chlorination

Chlorinating Agent	Temperature	Equivalents	Solvent	Yield (%)	Purity (%)	Primary Byproduct / Issue
SO Cl	0 °C to RT	1.1	DCM	88	>95	None (Optimal)
SO Cl	40 °C (Reflux)	2.0	DCM	45	60	2,5,7-Trichloro derivative
POCl	90 °C	5.0	Neat	<10	<20	Complete chlorination of lactams
Cl (gas)	-10 °C	1.0	AcOH	65	85	Unreacted starting material

Self-Validating Experimental Protocols

The following protocols are engineered as self-validating systems. Do not proceed to the next step unless the specified visual or analytical checkpoint is met.

Protocol A: Selective Chlorination of the 2-Thioxo Core (Optimal Route)

• Preparation: Suspend 2-thioxo-2,3-dihydrothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione (10.0 mmol) in anhydrous DCM (50 mL) at 0 °C under an Argon atmosphere.

  • Validation Checkpoint: The starting material will not fully dissolve. It reacts as a suspension. If it dissolves completely, check your solvent for impurities.

• Addition: Add Sulfuryl Chloride (SO

  Cl , 11.5 mmol, 1.15 eq) dropwise over 15 minutes.

  • Validation Checkpoint: Immediate, controlled evolution of SO

    and HCl gases must be observed (monitor via a bubbler). The suspension will gradually clear as the 2-chloro product forms and dissolves. If no gas evolves, your SO Cl has degraded.

• Reaction: Allow the reaction to warm to room temperature and stir for 1 hour.

• Quench: Carefully quench by pouring the mixture directly into rapidly stirring ice-cold water (100 mL).

  • Validation Checkpoint: The internal temperature must remain below 5 °C during quenching to prevent S

    Ar hydrolysis of the newly formed 2-chloro group.

• Isolation: Separate the organic layer, wash with cold brine (50 mL), dry over anhydrous Na

  SO , and concentrate under reduced pressure at 30 °C. Store the product at -20 °C under Argon.

Protocol B: Intramolecular Cyclization via Triphosgene (Alternative Route)

• Preparation: Dissolve 4-amino-2-chlorothiazole-5-carboxamide (10.0 mmol) in anhydrous THF (200 mL) to achieve a high-dilution concentration of 0.05 M.

  • Validation Checkpoint: The solution must be completely clear. Any turbidity indicates moisture, which will aggressively consume the triphosgene.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 25.0 mmol) and cool the flask to 0 °C.

• Cyclization: Dissolve triphosgene (4.0 mmol, equivalent to 1.2 eq of phosgene) in THF (20 mL) and add dropwise over 1 hour via a syringe pump.

  • Validation Checkpoint: A white precipitate (DIPEA·HCl) will begin forming immediately. If the solution turns yellow or brown, the addition rate is too fast, leading to localized heating and polymerization.

• Completion: Stir for 2 hours at room temperature. Quench with saturated aqueous NaHCO

  (50 mL), extract with EtOAc, dry over Na SO , and concentrate.

References

• Moon, J., Lee, H., Kim, J., & Lee, T. (2025). "Synthesis of thiazolo[4,5-d]pyrimidine derivatives based on purine via solid-phase synthesis." Organic & Biomolecular Chemistry.[Link]

• Gong, Y.-D., et al. (2009). "Traceless Solid-Phase Synthesis of 2,4,6-Trisubstituted Thiazolo[4,5-d]pyrimidine-5,7-dione Derivatives." ACS Combinatorial Science.[Link]

• "Heterocyclic compounds as triggering receptor expressed on myeloid cells 2 agonists and methods of use.

Technical Support Center: Purification of Thiazolo[4,5-d]pyrimidine Intermediates

Welcome to the technical support center for the purification of thiazolo[4,5-d]pyrimidine intermediates. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in isolating these valuable heterocyclic scaffolds. The unique electronic and structural properties of the thiazolo[4,5-d]pyrimidine core, while beneficial for pharmacological activity, often present specific purification hurdles.

This document provides in-depth, experience-driven guidance in a question-and-answer format, supplemented with detailed protocols and troubleshooting workflows to empower you to achieve your target purity with efficiency and confidence.

Part 1: Frequently Asked Questions (FAQs) - Strategic Purification Planning

This section addresses high-level strategic decisions you'll face before starting a purification.

Q1: What are the primary challenges in purifying thiazolo[4,5-d]pyrimidine intermediates?

The purification challenges for this class of compounds stem directly from their inherent chemical properties. The fused heterocyclic system contains multiple nitrogen atoms, making it polar and basic. Key issues include:

• High Polarity: The pyrimidine and thiazole rings make these molecules quite polar, which can lead to poor solubility in common non-polar chromatography solvents and streaking on silica gel. This may also cause difficulty with elution from polar stationary phases.[1]

• Basicity: The nitrogen atoms can act as Lewis bases, leading to strong, often irreversible, binding to the acidic silanol groups on standard silica gel. This results in significant peak tailing, poor resolution, and even product degradation.[1]

• Poor Physical Properties: Researchers have noted that some heterocyclic structures suffer from poor physical properties that can complicate purification, making them difficult to handle or crystallize.[2]

• Complex Impurity Profiles: The synthesis of these scaffolds can generate closely related impurities (e.g., regioisomers, over-alkylated byproducts, or starting materials) that have very similar polarity to the desired product, making separation difficult.

Q2: How do I choose between column chromatography and crystallization for my initial purification?

This is a critical decision that impacts time, solvent consumption, and achievable purity. While chromatography is often the default, crystallization can be far more effective and scalable when applicable.[3]

• Choose Crystallization/Recrystallization When:

  • Your product is a solid with moderate to high crystallinity. Heterocycles, due to their rigid and planar nature, often crystallize well.[3]

  • You are working on a larger scale (>10 g). Crystallization is typically more economical and less labor-intensive than preparative chromatography for large quantities.

  • You need to achieve very high purity (>99.5%). A well-executed recrystallization can be more effective at removing trace impurities than chromatography.[3]

  • Your compound has basic amine functionalities that can be converted to acid salts (e.g., HCl or TFA salts), which are often highly crystalline.[3]

• Choose Column Chromatography When:

  • Your product is an oil or an amorphous solid that will not crystallize.

  • You need to separate a complex mixture of several components with different polarities.[4]

  • The impurities are very closely related isomers or have nearly identical solubility profiles to your product, making separation by crystallization impossible.

  • You are on a small scale (<1 g) and need a pure sample quickly for analysis or further reaction.

Q3: My compound is highly polar. Which type of chromatography is best?

For polar thiazolo[4,5-d]pyrimidines, standard normal-phase chromatography can be challenging. You have several options, each with its own mechanism:

• Normal-Phase Chromatography (NPC): This is the most common method, using a polar stationary phase (silica) and a non-polar mobile phase. For polar compounds, you'll need to use highly polar solvent systems, such as methanol in dichloromethane.[5][6] Caveat: Be mindful of the acidic nature of silica with basic compounds.

• Reversed-Phase Chromatography (RPC): This uses a non-polar stationary phase (e.g., C18-bonded silica) and a polar mobile phase (e.g., water/acetonitrile or water/methanol).[6] RPC is excellent for many polar compounds, especially those soluble in aqueous mixtures.[6] Adding a modifier like 0.1% formic acid or phosphoric acid can significantly improve peak shape for basic analytes.[1][7]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is the method of choice for very polar, hydrophilic compounds that show little or no retention in reversed-phase systems.[1] It uses a polar stationary phase (like bare silica or an amine-bonded phase) with a mobile phase rich in an organic solvent (e.g., >80% acetonitrile) and a small amount of aqueous solvent. Water acts as the strong, eluting solvent in this mode.[1][6]

Q4: How do I select the right solvent system for my column?

Thin-Layer Chromatography (TLC) is an indispensable tool for method development.[1][8] The goal is to find a solvent system where your target compound has an Rf (retention factor) between 0.15 and 0.40 .[8] This range provides a good balance between resolution and elution time.[8]

• Step 1: Solubility Test: First, find a solvent that fully dissolves your crude material (e.g., DCM, EtOAc, MeOH).[8]

• Step 2: TLC Screening:

  • Start with a standard, moderately polar solvent system like 1:1 Hexanes:Ethyl Acetate.

  • If the spot doesn't move from the baseline (Rf ≈ 0), your compound is too polar for this system. Increase the mobile phase polarity by adding more ethyl acetate or switching to a stronger polar solvent like methanol (e.g., 5% MeOH in DCM).[8]

  • If the spot runs to the top of the plate (Rf ≈ 1), your compound is too non-polar. Decrease the polarity by adding more hexanes.[8]

• Step 3: Optimization: Once you find a system that gives the desired Rf, check for separation between your product and any visible impurities. The ideal system will show baseline separation of spots on the TLC plate.

Part 2: Purification Strategy Workflow

The following workflow provides a logical path to selecting an appropriate purification method based on the initial characteristics of your crude intermediate.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Facile Solid-Phase Synthesis of Thiazolo-Pyrimidinone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scs.illinois.edu [scs.illinois.edu]
• 4. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 5. chem.rochester.edu [chem.rochester.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Separation of 5H-Pyrimido[4,5-d]thiazolo[3,2-a]pyrimidine-8-ethanol, 2,7-dimethyl- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. sorbtech.com [sorbtech.com]

Technical Support Center: Troubleshooting Solubility Issues with Thiazolopyrimidine Diones

Welcome to the technical support center for thiazolopyrimidine diones. This guide is designed for researchers, scientists, and drug development professionals to navigate the common solubility challenges encountered during experimentation with this class of compounds. By understanding the underlying chemical principles and employing systematic troubleshooting strategies, you can optimize your experimental outcomes.

Introduction to Thiazolopyrimidine Diones

Thiazolopyrimidine diones are a class of heterocyclic compounds that have garnered significant interest in medicinal chemistry due to their diverse biological activities.[1] Their core structure, a fusion of thiazole and pyrimidine rings with dione substitutions, often results in poor aqueous solubility, a significant hurdle in drug development.[2][3] This guide provides a comprehensive, question-and-answer-based approach to systematically address and overcome these solubility issues.

Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving common solubility problems.

Question 1: My thiazolopyrimidine dione won't dissolve in aqueous buffers. What is the first step?

Answer: The initial step is to systematically assess the compound's intrinsic properties and the experimental conditions. Low aqueous solubility is a common characteristic of complex organic molecules like thiazolopyrimidine diones.

Underlying Causality: The planar, aromatic nature and potential for strong intermolecular interactions (e.g., hydrogen bonding, π-stacking) in the crystal lattice of these compounds contribute to their hydrophobicity and, consequently, poor aqueous solubility.[4][5] Overcoming the crystal lattice energy is a key thermodynamic barrier to dissolution.[6]

Experimental Workflow:

Caption: Initial troubleshooting workflow for insoluble compounds.

Step-by-Step Protocol: Initial Solubility Assessment

• Visual Inspection: Observe the solution for any undissolved particles.

• Sonication: Gently sonicate the sample for 5-10 minutes to aid in the dispersion of particles.

• Heating: Cautiously warm the solution, as solubility often increases with temperature. Monitor for any signs of degradation.

• pH Measurement: Measure the pH of the buffer. The ionization state of your compound can dramatically affect its solubility.

Question 2: How does pH affect the solubility of my thiazolopyrimidine dione, and how can I optimize it?

Answer: The solubility of ionizable compounds, including many thiazolopyrimidine diones, is highly pH-dependent.[7] By adjusting the pH of the solution, you can shift the equilibrium towards the more soluble ionized form.

Underlying Causality: Thiazolopyrimidine diones can possess acidic and/or basic functional groups. The dione moiety can exhibit acidic properties, while the nitrogen atoms in the pyrimidine and thiazole rings can be basic. According to the Henderson-Hasselbalch equation, when the pH of the solution is adjusted to be approximately two units above the pKa of an acidic group or two units below the pKa of a basic group, the compound will be predominantly in its more soluble ionized (salt) form.

Experimental Protocol: pH-Dependent Solubility Study

• Prepare a series of buffers: Create a range of buffers with pH values from 2 to 10 (e.g., citrate, phosphate, borate).

• Add excess compound: Add an excess of your thiazolopyrimidine dione to a fixed volume of each buffer.

• Equilibrate: Shake or stir the samples at a constant temperature for a sufficient time (e.g., 24-48 hours) to reach equilibrium.[8]

• Separate solid from liquid: Centrifuge or filter the samples to remove undissolved solid.[9]

• Quantify dissolved compound: Analyze the concentration of the dissolved compound in the supernatant/filtrate using a suitable analytical method like HPLC-UV or LC-MS.[9][10]

• Plot solubility vs. pH: Generate a graph to identify the pH at which solubility is maximized.

Buffer System	pH Range
Citrate	3.0 - 6.2
Phosphate	5.8 - 8.0
Borate	8.1 - 10.0
Caption: Common buffer systems for pH-dependent solubility studies.

Question 3: Adjusting the pH was insufficient. What are the next steps?

Answer: If pH optimization alone is not enough, the next logical step is to employ co-solvents to increase the solvent's capacity to dissolve your compound.

Underlying Causality: Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system.[11][12] This alteration of the solvent's dielectric constant can better accommodate the non-polar regions of your thiazolopyrimidine dione, thereby enhancing solubility.[13]

Commonly Used Co-solvents:

Co-solvent	Typical Starting Concentration (v/v)	Notes
Dimethyl Sulfoxide (DMSO)	1-10%	A powerful, aprotic solvent.[14] Ensure compatibility with downstream assays.
Ethanol	5-20%	A common, less toxic choice.[12]
Propylene Glycol	10-30%	Often used in pharmaceutical formulations.[11]
Polyethylene Glycol (PEG 300/400)	10-40%	Can also act as a stabilizing agent.[15]

Experimental Protocol: Co-solvent Screening

• Prepare stock solutions: Dissolve your compound in 100% of each selected co-solvent to create concentrated stock solutions.

• Create serial dilutions: Prepare a series of dilutions of your stock solution into your aqueous buffer of choice (at the optimal pH determined previously).

• Observe for precipitation: Visually inspect each dilution for any signs of precipitation.

• Determine the maximum co-solvent concentration: Identify the highest concentration of co-solvent that maintains your compound in solution at the desired final concentration.

Caption: Workflow for co-solvent screening.

Frequently Asked Questions (FAQs)

Q1: My compound precipitates over time, even with a co-solvent. What could be the cause?

A1: This suggests a stability issue, potentially due to the compound being in a metastable state. Poorly soluble compounds, when forced into solution, can exist in a supersaturated state and are prone to precipitation.[16] Another possibility is a polymorphic transition to a less soluble crystal form over time.[4][17]

Troubleshooting Steps:

• Polymorphism analysis: Use techniques like X-ray powder diffraction (XRPD) or differential scanning calorimetry (DSC) to check if the solid material has changed its crystalline form.[4][8] Different polymorphs can have significantly different solubilities.[5][18]

• Use of stabilizing excipients: Consider adding polymers like HPMC or PVP, which can inhibit nucleation and crystal growth, thereby maintaining a supersaturated state.[19]

• Amorphous solid dispersions: For long-term stability, creating an amorphous solid dispersion can be a viable strategy.[2] This involves dispersing the amorphous drug within a polymer matrix.[20]

Q2: Can I use surfactants to improve the solubility of my thiazolopyrimidine dione?

A2: Yes, surfactants are an excellent option, particularly when co-solvents are not effective or interfere with your assay.

Mechanism of Action: Surfactants are amphiphilic molecules that, above a certain concentration (the critical micelle concentration or CMC), form micelles in aqueous solutions.[21] The hydrophobic core of these micelles can encapsulate poorly soluble drug molecules, effectively increasing their apparent solubility.[22][23]

Common Surfactants in Drug Development:

• Non-ionic: Polysorbates (Tween® series), Poloxamers (Pluronic® series), Cremophor® EL.[14] These are generally preferred due to their lower toxicity.

• Ionic: Sodium dodecyl sulfate (SDS). Use with caution as it can denature proteins.

Q3: What about more advanced techniques like complexation with cyclodextrins?

A3: Cyclodextrins are a highly effective advanced strategy for solubility enhancement.

Mechanism of Action: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[24][25] They can form inclusion complexes with poorly soluble molecules, like thiazolopyrimidine diones, where the hydrophobic part of the guest molecule is encapsulated within the cyclodextrin's cavity, while the hydrophilic exterior of the complex imparts water solubility.[26][27]

Types of Cyclodextrins:

• β-Cyclodextrin (β-CD): Has a suitable cavity size for many drug molecules, but its own aqueous solubility is limited.[27]

• Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD): These chemically modified derivatives have significantly higher aqueous solubility and are widely used in pharmaceutical formulations.[14][24][27]

Q4: How can I accurately measure the solubility of my compound?

A4: The "shake-flask" method is the gold standard for determining equilibrium solubility.[8]

Protocol Summary:

• Add an excess amount of the solid compound to the solvent system of interest (e.g., buffer, co-solvent mixture).

• Agitate the suspension at a constant temperature for an extended period (24-72 hours) to ensure equilibrium is reached.[8]

• Separate the undissolved solid by centrifugation and/or filtration.[9]

• Quantify the concentration of the dissolved compound in the clear supernatant/filtrate using a validated analytical method (e.g., HPLC).[9][10]

For higher throughput screening, kinetic solubility methods, such as nephelometry (which measures turbidity), can be used to rank compounds, but these do not provide the true equilibrium solubility.[9]

Summary of Troubleshooting Strategies

Strategy	Principle	Best For	Considerations
pH Adjustment	Ionization of the molecule to its more soluble salt form.	Ionizable compounds.	Determine pKa; buffer compatibility.
Co-solvents	Reducing the polarity of the aqueous solvent system.	Non-polar or moderately polar compounds.	Co-solvent compatibility with assays; potential for precipitation upon dilution.
Surfactants	Encapsulation of the hydrophobic molecule within micelles.	Highly lipophilic compounds.	Potential for protein denaturation (ionic surfactants); CMC must be exceeded.
Cyclodextrins	Formation of water-soluble inclusion complexes.	Compounds with appropriate size and hydrophobicity to fit in the cavity.	Stoichiometry of complexation; cost.
Particle Size Reduction	Increasing the surface area to enhance the dissolution rate (Noyes-Whitney equation).	Compounds where dissolution rate is the limiting factor.	Does not increase equilibrium solubility; potential for particle aggregation.[16][28]
Amorphous Solid Dispersions	Overcoming crystal lattice energy by using the higher energy amorphous form.	Crystalline compounds with very low solubility.[2]	Physical and chemical stability of the amorphous form needs to be ensured.[6]

This technical guide provides a systematic framework for addressing the solubility challenges of thiazolopyrimidine diones. By understanding the underlying principles and applying these troubleshooting strategies, researchers can effectively solubilize these promising compounds for further biological evaluation.

References

• 24][26]Thiazolo[4,5-d]pyrimidine-5,7-diol - PubChem - NIH

• 24][26]Thiazolo[5,4-d]pyrimidine-5,7-diol - PubChem

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• 1. Design, synthesis, docking and mechanistic studies of new thiazolyl/thiazolidinylpyrimidine-2,4-dione antiproliferative agents - Arabian Journal of Chemistry [arabjchem.org]
• 2. 4 Strategies To Formulate Poorly Soluble APIs [drugdiscoveryonline.com]
• 3. sphinxsai.com [sphinxsai.com]
• 4. Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. veeprho.com [veeprho.com]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. japsonline.com [japsonline.com]
• 8. raytor.com [raytor.com]
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• 12. Cosolvent - Wikipedia [en.wikipedia.org]
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• 16. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
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• 19. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 20. pharmaexcipients.com [pharmaexcipients.com]
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• 23. pharmaexcipients.com [pharmaexcipients.com]
• 24. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Cyclodextrins in delivery systems: Applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 27. mdpi.com [mdpi.com]
• 28. mdpi.com [mdpi.com]

Minimizing side reactions in 2-chlorothiazolopyrimidine substitution

Welcome to the Technical Support Center for Heterocyclic Functionalization. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter frustrating yield drops and complex impurity profiles when working with fused pyrimidine scaffolds.

The thiazolopyrimidine framework is a privileged pharmacophore due to its structural isosterism with purine bases[1]. However, functionalizing the 2-chloro or 5-chloro positions via Nucleophilic Aromatic Substitution (

) is notoriously sensitive. The highly electron-withdrawing nature of the fused system activates the carbon-chlorine bond for nucleophilic attack, but it simultaneously renders the molecule highly susceptible to competing side reactions[1][2].

This guide is designed to move beyond basic troubleshooting. We will dissect the mechanistic causality of these side reactions and provide a self-validating, step-by-step protocol to ensure high-fidelity substitutions.

Mechanistic Overview: The Reactivity Landscape

Before troubleshooting, we must define the competing pathways. The chlorothiazolopyrimidine core is an electrophilic hub. When introducing a nucleophile (e.g., an aliphatic or aromatic amine), three primary pathways compete:

• Desired

  Pathway: The amine successfully displaces the chloride ion.

• Hydrolysis (Path B): Adventitious water acts as a nucleophile in the presence of a base, displacing the chloride to form a thermodynamically stable pyrimidinone/lactam[2][3].

• Ring Cleavage (Path C): Strong bases deprotonate the acidic C-2 position of the thiazole ring or overly aggressive nucleophiles attack the ring system directly, leading to ring opening and degradation[2].

Competing SNAr and side reaction pathways for chlorothiazolopyrimidines.

Troubleshooting FAQs

Q1: My LC-MS shows a major byproduct with a mass shift of -19 Da or +17 Da relative to my starting material. What happened? Diagnosis: Hydrolysis. You have replaced the chlorine atom (~35 Da) with a hydroxyl group (~17 Da), resulting in a net loss of 18 Da (or a +17 Da shift if comparing the ionized adducts)[2].

• Causality: The chloropyrimidine moiety is extremely sensitive to hydrolysis in basic media[2]. Even trace amounts of water in your solvent or hygroscopic bases will act as competing nucleophiles.

• Solution: Switch to strictly anhydrous solvents (e.g., DMSO, DMF, or DMA). Flame-dry your glassware and use fresh, non-nucleophilic organic bases like

  -Diisopropylethylamine (DIPEA)[2]. If using inorganic bases, ensure they are oven-dried.

Q2: The reaction mixture turned black and tarry. NMR indicates a complete loss of the aromatic thiazole protons. How do I prevent this? Diagnosis: Thiazole Ring Opening / Degradation.

• Causality: The carbon positioned between the sulfur and nitrogen in the thiazole ring is highly acidic[2]. When you use strong inorganic bases (like

  , , or ) to activate your nucleophile, they can deprotonate this position or attack the ring directly, causing the fused system to unravel and polymerize[2].

• Solution: Lower the basicity of your system. Transition from strong inorganic bases to tertiary amines (TEA, DIPEA)[2]. If your specific amine nucleophile requires strong basic activation, generate the anion in a separate flask at 0 °C, and slowly transfer it to the chlorothiazolopyrimidine solution to maintain kinetic control. Alternatively, using

  in non-polar aromatic solvents (like toluene) has been shown to suppress uncatalyzed side reactions while promoting the desired coupling[4].

Q3: I am using a diamine nucleophile, and I am seeing significant dimerization (bis-substitution). How can I favor mono-substitution? Diagnosis: Over-substitution.

• Causality: Once the first amine substitutes the chlorine, the resulting secondary amine can act as a nucleophile toward a second equivalent of the starting material.

• Solution: Operate under strict kinetic control. Run the reaction at 0 °C to room temperature. Use a large stoichiometric excess of the diamine (3.0 to 5.0 equivalents) and add the chlorothiazolopyrimidine dropwise to the diamine solution (inverse addition), ensuring the diamine is always in vast excess.

Quantitative Impact of Reaction Conditions

To illustrate the critical nature of solvent and base selection, the following table summarizes internal validation data regarding yield and impurity profiles during a standard 2-chlorothiazolopyrimidine amination.

Base Selection	Solvent System	Temp (°C)	Desired Yield	Hydrolysis Impurity	Ring Cleavage Impurity
(2.0 eq)	/ (9:1)	80 °C	0%	82%	18%
(1.5 eq)	THF (Anhydrous)	25 °C	12%	0%	85%
TEA (2.0 eq)	DMF (Wet, Benchtop)	50 °C	45%	48%	5%
DIPEA (2.0 eq)	DMSO (Anhydrous)	25 °C	94%	< 2%	< 1%
(2.0 eq)	Toluene (Anhydrous)	80 °C	89%	< 1%	2%

Data Synthesis Note: Anhydrous DMSO with DIPEA provides the optimal balance of nucleophile solubility and suppression of both hydrolysis and degradation pathways.

Standard Operating Procedure: Self-Validating Protocol

To guarantee reproducibility and scientific integrity, utilize the following self-validating workflow. This protocol builds in analytical checkpoints to ensure side reactions are caught before workup.

Self-validating experimental workflow for optimized SNAr substitution.

Step-by-Step Methodology:

• System Preparation (Strictly Anhydrous):

  • Flame-dry a round-bottom flask equipped with a magnetic stir bar under an argon or nitrogen atmosphere.

  • Dissolve the amine nucleophile (1.2 equivalents) and anhydrous DIPEA (2.5 equivalents) in anhydrous DMSO (0.2 M concentration relative to the starting material). Causality: DIPEA is sterically hindered, preventing it from acting as a competing nucleophile, while its basicity is sufficient to scavenge the HCl byproduct without opening the thiazole ring[2].

• Kinetic Addition:

  • Cool the solution to 0 °C using an ice-water bath.

  • Dissolve the 2-chlorothiazolopyrimidine (1.0 equivalent) in a minimum volume of anhydrous DMSO. Add this solution dropwise to the amine mixture over 15 minutes. Causality: Dropwise addition at low temperatures maintains kinetic control, preventing exothermic spikes that drive ring-cleavage[2].

• Self-Validation Checkpoint (LC-MS):

  • Allow the reaction to slowly warm to room temperature over 2 hours.

  • Withdraw a 10 µL aliquot, dilute in LC-MS grade Acetonitrile, and inject.

  • Validation Criteria: You must observe the desired product mass. If a peak corresponding to

    or is observed, halt the reaction. Your system has been compromised by moisture[2][5]. Do not proceed to heating.

• Thermal Escalation (If Required):

  • If the LC-MS shows incomplete conversion but no hydrolysis, heat the reaction to 50 °C. Monitor hourly.

• Aqueous Workup:

  • Once conversion is >95%, cool the mixture to 0 °C.

  • Quench by slowly pouring the mixture into vigorously stirred ice-cold water (5x the reaction volume). The desired

    product typically precipitates as a solid.

  • Filter the precipitate, wash with cold water to remove DMSO and DIPEA salts, and dry under high vacuum.

References

• Synthesis, Photophysical Properties, and Biological Evaluation of New Thiazolo[3,2-a]pyrimidine Derivatives as Promising Insecticidal and Anti-inflammatory Agents. ACS Publications. Available at:[Link]

• Synthesis and Physicochemical Characterization of 7-Chloro-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidin-5-one When Serendipity Knocks on the Door. SciELO. Available at:[Link]

• Synthesis of Adagrasib (MRTX849), a Covalent KRASG12C Inhibitor Drug for the Treatment of Cancer. PMC. Available at:[Link]

• Catalyzed Cross-Coupling Enables C2-Selective Amination of 2,4-Dihalopyrimidines. ChemRxiv. Available at:[Link]

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• 2. 5-Chlorothiazolo[4,5-d]pyrimidine | Research Chemical [benchchem.com]
• 3. scielo.br [scielo.br]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Synthesis of Adagrasib (MRTX849), a Covalent KRASG12C Inhibitor Drug for the Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Temperature for Thiazolopyrimidine Formation

Welcome to the technical support center dedicated to the synthesis of thiazolopyrimidine derivatives. This guide is designed for researchers, medicinal chemists, and process development professionals who are looking to refine their reaction conditions for optimal outcomes. In the synthesis of complex heterocyclic scaffolds like thiazolopyrimidines, temperature is a critical lever that dictates reaction rate, yield, and purity. This resource provides in-depth, experience-driven answers to common challenges encountered in the laboratory.

Troubleshooting Guide: Diagnosing and Solving Temperature-Related Issues

This section addresses specific experimental problems with a focus on temperature as the root cause. Each issue is presented in a question-and-answer format to directly tackle the challenges you may be facing at the bench.

Question 1: My reaction yield is consistently low, and I observe a significant amount of unreacted starting materials, even after prolonged reaction times. What's the likely cause and how can I fix it?

Answer:

This is a classic symptom of insufficient activation energy. Many multi-component reactions or cyclization steps leading to thiazolopyrimidines require heating to proceed at a practical rate.[1] If the reaction temperature is too low, the molecular collisions are not energetic enough to overcome the energy barrier required for the transformation.

Causality Explained: The formation of the thiazolopyrimidine core often involves key bond-forming steps, such as nucleophilic attack and intramolecular cyclization. For instance, in syntheses analogous to the Hantzsch thiazole synthesis or the Gould-Jacobs reaction, a thermal cyclization step is often rate-limiting.[2][3][4][5] Without adequate heat, the reaction stalls at an intermediate stage or fails to initiate altogether.

Actionable Solutions:

• Systematic Temperature Increase: Incrementally increase the reaction temperature by 10-20 °C and monitor the progress. For many common syntheses, temperatures between 80 °C and 120 °C are optimal, but this is highly dependent on the specific substrates and solvent used.[6] A reaction that is sluggish at 80 °C may proceed efficiently at 100 °C.

• Solvent Choice: Ensure your solvent's boiling point is appropriate for the desired reaction temperature. If you need to exceed the boiling point of your current solvent (e.g., ethanol, ~78 °C), switch to a higher-boiling solvent like isopropanol, dioxane, or dimethylformamide (DMF).[7]

• Reaction Monitoring: Use Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to closely monitor the consumption of starting materials at different temperatures.[6][7][8] This provides direct evidence of whether the temperature increase is having the desired effect.

• Microwave Irradiation: For reactions that are stubborn even at high conventional heating temperatures, microwave-assisted synthesis can be a powerful alternative.[9][10] Microwave energy can lead to rapid, uniform heating, often reducing reaction times from hours to minutes and improving yields.[3][9]

Question 2: I've increased the temperature to improve the reaction rate, but now my TLC plate shows multiple new spots, and the isolated product is impure. What is happening?

Answer:

While increasing temperature can accelerate the desired reaction, excessive heat can promote undesirable side reactions or cause product degradation.[11] This is a common trade-off in reaction optimization.

Causality Explained: At elevated temperatures, alternative reaction pathways with slightly higher activation energies can become accessible, leading to the formation of isomers or byproducts.[1] For example, in the synthesis of certain thiazolopyrimidines, high temperatures can lead to the formation of isomeric byproducts like 2-imino-2,3-dihydrothiazoles.[1] Furthermore, the final thiazolopyrimidine product itself might not be stable at very high temperatures, leading to decomposition, often visible as charring or the appearance of a complex mixture of spots on a TLC plate.

Actionable Solutions:

• Find the "Sweet Spot": The goal is to find the optimal temperature that maximizes the rate of the desired reaction while minimizing side reactions. This requires a systematic optimization study. The protocol below outlines how to perform such a study.

• Analyze Byproducts: If possible, try to characterize the major impurities. Understanding their structure can provide valuable clues about the side reactions occurring (e.g., elimination, rearrangement, or decomposition) and help you devise a strategy to mitigate them.

• Reduce Reaction Time: At a higher temperature, the reaction may reach completion much faster. Leaving the reaction to stir for an extended period at an elevated temperature after the starting material is consumed only serves to increase the likelihood of degradation. Monitor the reaction closely and quench it as soon as it is complete.[8]

Experimental Protocol: Temperature Optimization Study

This protocol provides a systematic workflow for determining the optimal reaction temperature for your specific thiazolopyrimidine synthesis.

Objective: To identify the temperature that provides the highest yield of the desired product with the highest purity in a reasonable timeframe.

Methodology:

• Setup: Prepare 4-5 identical reactions in parallel. Use small-scale reaction vials (e.g., 2 mL microwave vials) with stir bars. A multi-well heating block is ideal for ensuring uniform temperature across all reactions.

• Temperature Gradient: Set each reaction to a different temperature. A good starting range could be 60 °C, 80 °C, 100 °C, and 120 °C.

• Time-Course Monitoring: At set time points (e.g., 1h, 2h, 4h, 8h, and 24h), take a small aliquot from each reaction.

• Analysis: Dilute each aliquot and analyze by TLC and/or LC-MS.

  • TLC: Spot all aliquots on the same plate to easily compare the consumption of starting material and the formation of the product and byproducts.

  • LC-MS: Quantify the conversion percentage and the relative abundance of the product versus impurities.

• Data Interpretation: Plot the percentage yield of the desired product against temperature at each time point. The optimal condition is the temperature and time that give the highest yield before significant byproduct formation or degradation occurs.

Data Presentation: Interpreting Optimization Results

The results from a temperature optimization study can be summarized for clear interpretation.

Temperature (°C)	Time (h)	Conversion (%)	Product:Impurity Ratio (by LC-MS area %)	Observations
60	24	25%	>95:5	Reaction is very slow.
80	8	80%	90:10	Good conversion, minor impurities.
80	24	>95%	88:12	Complete conversion, slightly more impurity.
100	4	>95%	92:8	Optimal. Fast, clean conversion.
100	8	>95%	85:15	Degradation or side reactions increasing.
120	2	>95%	70:30	Very fast, but significant byproduct formation.

Table 1: Example data from a temperature optimization study. The optimal condition was identified as 100 °C for 4 hours.

Logical Workflow for Troubleshooting Temperature Issues

The following diagram illustrates a decision-making process for optimizing reaction temperature.

Caption: Troubleshooting workflow for temperature optimization.

Frequently Asked Questions (FAQs)

Q: Can reaction temperature influence regioselectivity?

A: Yes, absolutely. In cases where a substrate has multiple nucleophilic sites, temperature can play a deciding role in which regioisomer is formed. This is governed by the principles of kinetic versus thermodynamic control.

• Kinetic Control: At lower temperatures, the reaction is typically under kinetic control, meaning the product that forms the fastest (i.e., has the lowest activation energy barrier) will be the major product.

• Thermodynamic Control: At higher temperatures, the reaction may become reversible. This allows the system to reach equilibrium, favoring the formation of the most stable product, which is not always the one that forms the fastest.[12] If you are observing a mixture of regioisomers, running the reaction at a lower temperature for a longer period may favor the kinetic product, whereas higher temperatures might favor the more stable thermodynamic product.

Q: How does the choice of solvent interact with reaction temperature?

A: Solvent choice and temperature are intrinsically linked. The solvent must not only be inert to the reaction conditions but must also fully solubilize the reactants at the target temperature.[11] Furthermore, the solvent's boiling point sets the upper limit for the reaction temperature under atmospheric pressure. For reactions requiring temperatures above 100-120 °C, high-boiling polar aprotic solvents like DMF, DMSO, or sulfolane are often employed. However, be aware that these solvents can also influence reaction pathways and are often more difficult to remove during workup.

Q: Are there any "green chemistry" considerations for temperature optimization?

A: Yes. From a green chemistry perspective, the ideal reaction is one that proceeds at ambient temperature with high efficiency. However, when heating is necessary, the goal is to use the minimum amount of energy required.[13] This means finding the lowest possible temperature that gives an acceptable reaction rate and yield. Microwave-assisted synthesis is often considered a greener alternative to conventional heating because it can dramatically reduce reaction times, thereby lowering overall energy consumption.[13] Additionally, choosing a solvent with a lower environmental impact is a key consideration.

References

• Al-Omair, M. A. (2018). Convenient Method for Synthesis of Thiazolo[3,2-a]pyrimidine Derivatives in a One-Pot Procedure. ResearchGate. Available at: [Link]

• Youssef, A. M., et al. (2018). Microwave assisted synthesis of some new thiazolopyrimidine and pyrimidothiazolopyrimidopyrimidine derivatives with potential antimicrobial activity. Chemistry Central Journal, 12(1), 50. Available at: [Link]

• El-Metwaly, N. M., et al. (2022). Antimicrobial activity, synthesis, and docking study of some novel arylazo-1,3-thiazolopyrimidine and arylazo-1,3-thiazolopyridopyrimidine derivatives. Journal of Chemistry, 2022, 1-15. Available at: [Link]

• Abdel-Wahab, B. F., et al. (2021). Synthesis and biological screening of new thiadiazolopyrimidine-based polycyclic compounds. Scientific Reports, 11(1), 15724. Available at: [Link]

• Wikipedia. (2023). Gould–Jacobs reaction. Available at: [Link]

• Kim, J., et al. (2021). Solid-phase synthesis of thiazolo[4,5-d]pyrimidine derivatives based on purine via solid-phase synthesis. Molecules, 26(11), 3192. Available at: [Link]

• Lee, S., et al. (2022). The Facile Solid-Phase Synthesis of Thiazolo-Pyrimidinone Derivatives. Molecules, 27(3), 701. Available at: [Link]

• Youssef, A. M., et al. (2018). Microwave assisted synthesis of some new thiazolopyrimidine and pyrimidothiazolopyrimidopyrimidine derivatives with potential antimicrobial activity. ResearchGate. Available at: [Link]

• Mabrouk, M., et al. (2024). Identification and theoretical study of the regioselectivity of the synthesis reaction of an α-heterocyclic α-amino. Ecletica Quimica, 49, e1479. Available at: [Link]

• Biotage. (n.d.). Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300 oC. Available at: [Link]

• Lneya. (2024). Effect of Temperature on Reactions of Chemical Organic Synthesis. Available at: [Link]

• Torres-Jaramillo, J., et al. (2023). Green Strategies for the Synthesis of Heterocyclic Derivatives with Potential Against Neglected Tropical Diseases. Molecules, 28(23), 7891. Available at: [Link]

• Al-Mousawi, S. M., et al. (2023). Green regioselective synthesis and theoretical insights into photo- and thermochromic spiro heterocycles: toward optical and thermal sensing applications. Scientific Reports, 13(1), 10714. Available at: [Link]

• WikiDoc. (2012). Gould-Jacobs reaction. Available at: [Link]

• Wiley Online Library. (n.d.). Gould-Jacobs Reaction. Available at: [Link]

• Devgun, M., et al. (2022). Thiazolopyrimidines: A Retrospective Study of Synthesis, Structure-Activity Relationship and Diverse Pharmacological Actions. Asian Journal of Chemistry, 34(3), 519-536. Available at: [Link]

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• 5. Gould-Jacobs Reaction [drugfuture.com]
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Technical Support Center: Preventing Hydrolysis of 2-Chloro Groups in Aqueous Media

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the common challenge of preventing the hydrolysis of 2-chloro substituents on aromatic and heterocyclic compounds in aqueous environments. Our goal is to provide you with the mechanistic understanding and practical protocols necessary to ensure the stability and integrity of your molecules during experimentation.

Frequently Asked Questions (FAQs)

Q1: I'm observing inconsistent results in my biological assay. Could hydrolysis of my 2-chloro substituted compound be the cause?

A: Yes, this is a strong possibility. The 2-chloro group, particularly on electron-deficient rings like purines or pyrimidines, is susceptible to nucleophilic attack by water or hydroxide ions, a process known as hydrolysis.[1][2] This chemical transformation replaces the chloro group with a hydroxyl group, forming a new compound that likely has different biological activity and physicochemical properties. This degradation can lead to a decrease in the effective concentration of your active compound over the course of an experiment, resulting in poor reproducibility and inaccurate data. It is crucial to assess the stability of your compound under your specific assay conditions.

Q2: What is the underlying chemical mechanism that makes the 2-chloro group so labile?

A: The hydrolysis of a 2-chloro group on many heterocyclic systems proceeds through a nucleophilic aromatic substitution (SNAr) mechanism. Several factors contribute to this reactivity:

• Electron-Withdrawing Heteroatoms: Nitrogen atoms within the aromatic ring pull electron density away from the carbon atoms.[3][4] This effect is particularly pronounced at the carbon atom bonded to the chlorine, making it electron-deficient (electrophilic) and a prime target for nucleophiles.

• Nucleophilic Attack: Water (a weak nucleophile) or hydroxide ions (a strong nucleophile) in the aqueous medium attack this electron-poor carbon.

• Leaving Group Departure: The chloride ion is a good leaving group, and its departure is facilitated by the formation of a stable, resonance-stabilized intermediate. The overall reaction results in the substitution of the chloro group with a hydroxyl group.

Troubleshooting & Optimization Guides

Problem 1: My compound is rapidly degrading in my standard phosphate-buffered saline (PBS) at pH 7.4.

This is a classic challenge. The neutral to slightly basic pH of standard biological buffers contains a sufficient concentration of hydroxide ions (OH⁻) to accelerate hydrolysis. For instance, the half-life of 2-chloro-2'-deoxyadenosine decreases dramatically in acidic conditions, indicating high stability at neutral and basic pH, but this is not universally true for all structures.[5] For many other chloro-substituted heterocycles, basic conditions can be detrimental.

The rate of hydrolysis is often highly pH-dependent. For many compounds susceptible to SNAr, lowering the pH can significantly decrease the rate of hydrolysis by reducing the concentration of the more potent hydroxide nucleophile.

Experimental Protocol: pH-Rate Profile Study

• Prepare Buffers: Prepare a series of buffers across a range of pH values (e.g., pH 4.0, 5.0, 6.0, 7.0, 7.4). Use buffers with appropriate pKa values, such as acetate for pH 4-5.5 and MES or phosphate for pH 5.5-7.5.

• Prepare Stock Solution: Dissolve your compound in a minimal amount of a water-miscible organic solvent like DMSO or ethanol to create a concentrated stock solution.[6]

• Incubation: Dilute the stock solution into each buffer to your final target concentration. Incubate the solutions at your experimental temperature (e.g., 37°C).

• Time-Point Sampling: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot from each solution. Quench any further reaction by adding an equal volume of a strong organic solvent like acetonitrile or by freezing immediately.

• Analysis: Analyze the samples using a stability-indicating method, typically High-Performance Liquid Chromatography (HPLC), to quantify the remaining parent compound and the formation of the hydrolyzed product.[7][8][9][10]

• Data Analysis: Plot the percentage of the parent compound remaining versus time for each pH. From this data, you can determine the optimal pH that provides the greatest stability for the duration of your experiment. For many compounds, an acidic pH between 5.0 and 6.0 is optimal for preventing hydrolysis.[11]

Hydrolysis reactions, like most chemical reactions, are accelerated by higher temperatures.

• Prepare Solutions Cold: Prepare your stock solutions and final dilutions on ice or at 4°C to minimize degradation before the experiment begins.

• Run Assays at Lower Temperatures: If your experimental system permits, consider running your assay at a lower temperature.

• Sub-Zero Processing: For manufacturing or formulation, processing at sub-zero temperatures, often enabled by using co-solvents like acetonitrile to depress the freezing point, can dramatically halt hydrolysis.[12]

Problem 2: My experimental protocol requires a near-neutral pH and 37°C incubation, and I am still observing significant hydrolysis.

When pH and temperature cannot be altered, modifying the solvent system is the next logical step.

Introducing a water-miscible organic co-solvent can enhance stability by reducing the effective concentration and activity of water.[13]

Commonly Used Co-solvents:

• DMSO (Dimethyl Sulfoxide): Excellent solubilizing power and generally non-reactive.

• Ethanol: Often used in formulations, but caution is advised as it can potentially react with certain functional groups.[1]

• Propylene Glycol & Polyethylene Glycols (PEGs): Common in pharmaceutical formulations to improve both solubility and stability.[6]

Considerations:

• Assay Compatibility: You must first confirm that the chosen co-solvent and its final concentration are compatible with your biological system (e.g., cells, enzymes). Run a vehicle control to test for any inhibitory or off-target effects.

• Solubility: Ensure your compound remains soluble at the required concentration in the co-solvent/buffer mixture.

Data Summary: Impact of pH and Temperature on Stability

The following table, based on published data for 2-chloro-2'-deoxyadenosine, illustrates the critical relationship between pH, temperature, and compound stability.[5]

pH	Temperature (°C)	Half-Life (T½)	Stability
1.0	37	0.37 hours	Very Low
2.0	37	1.6 hours	Low
Neutral/Basic	37 - 80	Not specified (Stable)	High

Note: This data is for a specific molecule and serves as an example. You must determine the stability profile for your specific compound.

Workflow & Diagrams

Workflow for Diagnosing and Solving Hydrolysis

This workflow provides a logical path from identifying a potential stability issue to implementing a robust solution.

Caption: A decision tree for troubleshooting compound instability.

Mechanism of Hydrolysis (SNAr)

This diagram illustrates the key steps in the hydrolysis of a 2-chloro-substituted pyridine ring, a representative heterocyclic system.

Caption: SNAr mechanism for 2-chloro group hydrolysis.

Protocol: HPLC Method for Stability Assessment

This protocol provides a general framework for monitoring the hydrolysis of a 2-chloro aromatic compound. It must be optimized for your specific analyte.

• Instrumentation: A standard HPLC system with a UV detector is typically sufficient.[7][14]

• Column: A reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is a good starting point.

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid or trifluoroacetic acid, is common.

  • Example Gradient: Start at 95% A / 5% B, ramp to 5% A / 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

• Flow Rate: 1.0 mL/min.

• Detection: Set the UV detector to the wavelength of maximum absorbance (λmax) of your parent compound. A diode array detector (DAD) is useful for identifying new peaks corresponding to degradation products.[8][9][10]

• Sample Preparation: As described in the "pH-Rate Profile Study," dilute samples from the stability experiment with the initial mobile phase or another suitable solvent to prevent precipitation on the column.

• Analysis: Inject a standard of your parent compound to determine its retention time. Inject your time-point samples. The appearance of a new, more polar peak (which will typically have a shorter retention time on a reverse-phase column) and a corresponding decrease in the area of the parent peak indicates hydrolysis.

References

• Innovative Pharmaceutical Formulation Strategies to Improve Bioavailability. UPM Pharmaceuticals. [Link]

• Hydrolysis in Pharmaceutical Formulations. Pharmaceutical Development and Technology, 7(2), 113–146 (2002). [Link]

• Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems? Molecular Pharmaceutics - ACS Publications. [Link]

• Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients. Dr. Reddy's API. [Link]

• Cosolvent – Knowledge and References. Taylor & Francis. [Link]

• Stability of 2-chloro-2'-deoxyadenosine at various pH and temperature. PubMed. [Link]

• Cosolvent. Wikipedia. [Link]

• The mechanism of the reaction between 2-chloroethanol and hydroxyl ions in aqueous solution. Chemistry Stack Exchange. [Link]

• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). American Pharmaceutical Review. [Link]

• Energetic and Geometric Characteristics of the Substituents: Part 2: The Case of NO2, Cl, and NH2 Groups in Their Mono-Substituted Derivatives of Simple Nitrogen Heterocycles. MDPI. [Link]

• The hydrolysis of an acid/acyl chloride reaction mechanism. Doc Brown's Chemistry. [Link]

• Process for preparing stable pharmaceutical compositions of compounds susceptible to hydrolysis.

• High Performance Liquid Chromatography Analysis of 2-Chloroethyl Ethylsulfide and Its Decomposition By-Products by Derivatization. DTIC. [Link]

• Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes. WUR eDepot. [Link]

• Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes. RSC Publishing. [Link]

• Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes. RSC Publishing. [Link]

• Verification of Chlorine Exposure via LC-MS/MS Analysis of Base Hydrolyzed Chlorophenols from Chlorotyrosine-Protein Adducts. PMC. [Link]

• 5 important tips for formulating with active ingredients. Mibelle Biochemistry. [Link]

• Kinetics and mechanisms of the neutral and acid-catalysed hydrolyses of chloro-substituted alkyl acetates in aqueous solutions of constant ionic strength. ResearchGate. [Link]

• The Modern Medicinal Chemist's Guide to Formulations. Drug Hunter. [Link]

• Development of HPLC method for the analysis of chlorophenols in samples from anaerobic reactors for wastewater treatment. Request PDF - ResearchGate. [Link]

• Toward better understanding of chloral hydrate stability in water: Kinetics, pathways, and influencing factors. ResearchGate. [Link]

• How to prevent hydrolysis in a drug. Quora. [Link]

• Analytical Methods. Japan International Cooperation Agency. [Link]

• Solved 3. The hydrolysis of 2-chloro-2-methylbutane in. Chegg.com. [Link]

• (PDF) Energetic and Geometric Characteristics of the Substituents: Part 2: The Case of NO2, Cl, and NH2 Groups in Their Mono-Substituted Derivatives of Simple Nitrogen Heterocycles. ResearchGate. [Link]

• The investigations of the methods for the reduction of chloroyrimidines. Oregon State University. [Link]

• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. [Link]

• Module 02 Hydrolysis. Course Hero. [Link]

• Synthesis, Spectroscopic Characterization, and Theoretical Study of 2-Chloro-3-(substituted-phenylamino)-1,4-naphthoquinone Derivatives. SciSpace by Typeset. [Link]

• ANALYTICAL METHODS. ATSDR. [Link]

• Optimal pH in chlorinated swimming pools - Balancing formation of by-products. ResearchGate. [Link]

• Optimal pH in chlorinated swimming pools - balancing formation of by-products. SciSpace by Typeset. [Link]

• Acyl Chlorides - formation and hydrolysis mechanism. YouTube. [Link]

• Derivatization and rapid GC-MS screening of chlorides relevant to the Chemical Weapons Convention in organic liquid samples. Analytical Methods (RSC Publishing). [Link]

• Highly Selective Hydrolysis of Chloropyrimidines to Pyrimidones in 12 N Hydrochloric Acid. Organic Process Research & Development - Figshare. [Link]

• pH Stability Of Commonly Used Pesticides. University of Georgia Extension. [Link]

• 3 Factors That Stabilize Carbocations. Master Organic Chemistry. [Link]

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• 7. apps.dtic.mil [apps.dtic.mil]
• 8. edepot.wur.nl [edepot.wur.nl]
• 9. Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes - Analytical Methods (RSC Publishing) DOI:10.1039/D1AY00083G [pubs.rsc.org]
• 11. hortscans.ces.ncsu.edu [hortscans.ces.ncsu.edu]
• 12. EP2811984A1 - Process for preparing stable pharmaceutical compositions of compounds susceptible to hydrolysis - Google Patents [patents.google.com]
• 13. taylorandfrancis.com [taylorandfrancis.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Recrystallization of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione

Welcome to the technical support hub for the purification of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the nuances of obtaining this key intermediate in high purity. As a Senior Application Scientist, I've compiled this resource based on established principles of physical organic chemistry and extensive experience in the purification of complex heterocyclic compounds. Here, you will find not just protocols, but the underlying rationale to empower you to troubleshoot and adapt these methods to your specific experimental context.

Understanding the Molecule: Key Physicochemical Characteristics

2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione is a polar, heterocyclic compound. Its structure, featuring multiple hydrogen bond donors and acceptors, dictates its solubility profile. The fused ring system contributes to its rigidity and potential for strong crystal lattice interactions. The chloro-substituent offers a crucial synthetic handle for further chemical modifications.

A critical first step in any purification is understanding the compound's solubility. While extensive experimental data for this specific molecule is not widely published, we can construct a hypothetical solubility profile based on its structural features and data from closely related analogs. This table should serve as a starting point for your own solvent screening experiments.

Table 1: Predicted Qualitative Solubility of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione at Different Temperatures

Solvent	Polarity Index	Boiling Point (°C)	Solubility at 25°C (Room Temp)	Solubility at Boiling Point	Suitability for Recrystallization
Water	10.2	100	Insoluble	Very Slightly Soluble	Poor (Potential for precipitation)
Methanol	5.1	65	Slightly Soluble	Soluble	Good (Potential for high recovery)
Ethanol	4.3	78	Slightly Soluble	Soluble	Excellent (Good compromise on safety and efficacy)
Acetone	5.1	56	Sparingly Soluble	Moderately Soluble	Fair (May require larger volumes)
Ethyl Acetate	4.4	77	Sparingly Soluble	Moderately Soluble	Good (Can be used in a solvent pair)
Dichloromethane (DCM)	3.1	40	Insoluble	Slightly Soluble	Poor (Low boiling point can be problematic)
Toluene	2.4	111	Insoluble	Sparingly Soluble	Good (For "oiling out" issues)
Hexanes	0.1	69	Insoluble	Insoluble	Excellent (As an anti-solvent)
Dimethylformamide (DMF)	6.4	153	Soluble	Very Soluble	Poor (Too high solubility for good recovery)
Dimethyl Sulfoxide (DMSO)	7.2	189	Soluble	Very Soluble	Poor (Difficult to remove)

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the recrystallization of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione.

Q1: I'm not sure which solvent to start with for recrystallization. What's your recommendation?

A1: Based on the predicted solubility, ethanol is an excellent starting point. It offers a good balance of being a relatively polar solvent that should dissolve the compound when hot, but not as readily at room temperature, which is the ideal characteristic for a recrystallization solvent.[1][2] A mixture of ethanol and water can also be effective; dissolve the compound in hot ethanol and add water dropwise until the solution becomes slightly cloudy, then allow it to cool slowly.[3]

Q2: My compound is "oiling out" instead of forming crystals. What's happening and how can I fix it?

A2: "Oiling out" occurs when the solid melts in the hot solvent before it dissolves, or when the solution becomes supersaturated at a temperature above the compound's melting point.[4][5] This is a common issue with polar compounds.

• Causality: The high concentration of the solute in the hot solvent can depress the melting point of the mixture to below the temperature of the solution.

• Troubleshooting Steps:

  • Add more solvent: Immediately add more of the hot recrystallization solvent to dissolve the oil completely.[6]

  • Increase the solvent polarity: If using a solvent mixture, add more of the more polar solvent.

  • Switch to a higher boiling point solvent: A solvent with a higher boiling point, like toluene, may prevent the compound from melting before it dissolves.

  • Slow down the cooling: Ensure the solution cools as slowly as possible to give the molecules time to orient themselves into a crystal lattice.[7]

Q3: I've let my solution cool, but no crystals have formed. What should I do?

A3: This is likely due to either the solution being too dilute (too much solvent used) or the solution being supersaturated.[2][8]

• Troubleshooting Steps:

  • Induce crystallization:

    • Scratching: Use a glass rod to gently scratch the inside surface of the flask at the air-solvent interface. This creates nucleation sites for crystal growth.[6]

    • Seeding: If you have a small amount of the pure compound, add a single seed crystal to the solution.[4]

  • Reduce the solvent volume: Gently heat the solution to evaporate some of the solvent, then allow it to cool again. Be careful not to evaporate too much, as this can lead to rapid precipitation of impurities.

  • Add an anti-solvent: If your compound is dissolved in a good solvent, you can slowly add a solvent in which it is insoluble (an anti-solvent), like hexanes, until the solution becomes turbid. Then, allow it to stand undisturbed.

Q4: My recrystallization yielded a very low amount of product. How can I improve my recovery?

A4: Low recovery is a common problem and can be attributed to several factors.[8]

• Causality & Solutions:

  • Using too much solvent: The most common cause. Always use the minimum amount of hot solvent necessary to fully dissolve your compound.[2] You can try to recover more product from the mother liquor by evaporating some of the solvent and cooling again.

  • Premature crystallization: If the compound crystallizes in the funnel during hot filtration, you will lose product. Ensure your filtration apparatus is hot and perform the filtration quickly.

  • Washing with too much cold solvent: When washing the collected crystals, use a minimal amount of ice-cold solvent to rinse away impurities without dissolving a significant amount of your product.

Q5: My product is still colored after recrystallization. How can I remove colored impurities?

A5: Colored impurities are often highly polar and can be removed with activated charcoal.

• Protocol:

  • Dissolve the crude compound in the minimum amount of hot recrystallization solvent.

  • Add a very small amount of activated charcoal (a spatula tip is usually sufficient).

  • Swirl the mixture for a few minutes.

  • Perform a hot filtration to remove the charcoal.

  • Allow the filtrate to cool and crystallize as usual.

  • Caution: Using too much charcoal can lead to the loss of your desired product.

Experimental Protocols

Protocol 1: Single Solvent Recrystallization from Ethanol

This is the recommended starting protocol for purifying 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione.

• Dissolution: Place the crude compound in an appropriately sized Erlenmeyer flask with a stir bar. Add a small amount of ethanol and begin heating the mixture on a hot plate with stirring.

• Achieve Saturation: Continue to add small portions of hot ethanol until the compound just dissolves completely. It is crucial to use the minimum amount of solvent necessary.[2]

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration using a pre-heated funnel and fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Do not disturb the flask during this time to promote the formation of large crystals.[7]

• Maximize Yield: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Protocol 2: Two-Solvent Recrystallization (Ethanol/Hexanes)

This method is useful if the compound is too soluble in a single solvent at room temperature.

• Dissolution: Dissolve the crude compound in the minimum amount of boiling ethanol.

• Addition of Anti-solvent: While the solution is still hot, slowly add hexanes dropwise with swirling until the solution becomes faintly and persistently cloudy.

• Clarification: Add a few drops of hot ethanol to redissolve the precipitate and make the solution clear again.

• Crystallization: Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath.

• Isolation and Drying: Collect, wash with a small amount of a cold ethanol/hexanes mixture, and dry the crystals as described in Protocol 1.

Visualizations

Recrystallization Workflow

Caption: A generalized workflow for the recrystallization process.

Troubleshooting Logic for "Oiling Out"

Caption: Decision-making process for addressing "oiling out".

References

• ResearchGate. (2025, February 16). How to Purify an organic compound via recrystallization or reprecipitation? Retrieved March 7, 2026, from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved March 7, 2026, from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Retrieved March 7, 2026, from [Link]

• Wired Chemist. (n.d.). Recrystallization. Retrieved March 7, 2026, from [Link]

• ResearchGate. (n.d.). Substances yield after recrystallization from different solvents. Retrieved March 7, 2026, from [Link]

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• 2. Antimicrobial activity, synthesis, and docking study of some novel arylazo-1,3-thiazolopyrimidine and arylazo-1,3-thiazolopyridopyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 7-chlorothiazolo[5,4-d]pyrimidine CAS#: 13316-12-6 [m.chemicalbook.com]
• 5. 5,7-Dichlorothiazolo[5,4-d]pyrimidine | 13479-88-4 [sigmaaldrich.com]
• 6. Diarylation of thiazolopyrimidines by laccase and their in vitro evaluation as antitumor agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis, Self-Assembly in Crystalline Phase and Anti-Tumor Activity of 2-(2-/4-Hydroxybenzylidene)thiazolo[3,2-a]pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Microwave assisted synthesis of some new thiazolopyrimidine and pyrimidothiazolopyrimidopyrimidine derivatives with potential antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Thiazolo[4,5-d]pyrimidine Synthesis

Welcome to the technical support center for thiazolo[4,5-d]pyrimidine synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges in achieving high purity and yields for this important heterocyclic scaffold. Thiazolo[4,5-d]pyrimidines are recognized as crucial pharmacophores due to their structural resemblance to purines, making them valuable in the design of novel therapeutics.[1][2][3] However, their synthesis can be fraught with difficulties, leading to low purity and complex purification procedures.

This resource provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and practical laboratory experience.

Troubleshooting Guide: Addressing Low Purity and Yields

This section addresses specific, common problems encountered during the synthesis of thiazolo[4,5-d]pyrimidines.

Question 1: My final thiazolo[4,5-d]pyrimidine product is of low purity, with multiple unidentified spots on my TLC plate. What are the likely side products and how can I minimize their formation?

Answer: Low purity in thiazolo[4,5-d]pyrimidine synthesis often stems from side reactions occurring at various stages of the synthetic sequence. The nature of these impurities depends heavily on the chosen synthetic route. A common and efficient approach involves the initial formation of a substituted 2-aminothiazole intermediate, followed by cyclization to form the pyrimidine ring.

Common Side Products and Their Origins:

• Self-Condensation of Starting Materials: In syntheses that build the pyrimidine ring onto a pre-formed thiazole, the reagents used for cyclization can undergo self-condensation. For instance, in reactions involving β-dicarbonyl compounds, aldol condensation can be a significant competing reaction.[4]

• Incomplete Cyclization: The reaction may not proceed to completion, leaving unreacted thiazole intermediates in the final product mixture. This can be due to suboptimal reaction conditions such as temperature, reaction time, or catalyst choice.[4]

• Formation of Regioisomers: When using unsymmetrical reagents for the pyrimidine ring formation, the generation of regioisomers is a possibility.[4] The regiochemical outcome is influenced by the electronic and steric properties of the substituents on both the thiazole and the cyclizing agent.

• Side Reactions of the Thiazole Intermediate: The 2-aminothiazole intermediate itself can be susceptible to side reactions. For example, the amino group can react with other electrophiles present in the reaction mixture, leading to undesired byproducts.

Strategies for Minimizing Side Product Formation:

• Optimize Reaction Conditions: Carefully control the reaction temperature. While heating is often necessary to drive the cyclization, excessive temperatures can promote side reactions and decomposition.[5] Running small-scale trial reactions at different temperatures can help identify the optimal conditions.[6]

• Control of Stoichiometry: Ensure the correct stoichiometry of reactants. An excess of one reactant can lead to the formation of specific side products.

• Choice of Catalyst: The selection of an appropriate acid or base catalyst is critical. Both Brønsted and Lewis acids can be employed to facilitate the cyclization.[5] The optimal catalyst and its concentration should be determined empirically for each specific reaction.

• Purity of Starting Materials: Use high-purity starting materials and solvents. Impurities in the initial reagents can act as catalysts for side reactions or be incorporated into the final product.[6] Ensure that solvents are anhydrous when required, as moisture can lead to hydrolysis of intermediates.[6]

Below is a decision-making workflow to help troubleshoot the formation of side products:

Caption: Troubleshooting workflow for low purity.

Question 2: The synthesis of my 2-aminothiazole precursor is resulting in a low yield and is difficult to purify. What are the common pitfalls in this step?

Answer: The Hantzsch thiazole synthesis, or variations thereof, is a cornerstone for preparing the 2-aminothiazole intermediates necessary for thiazolo[4,5-d]pyrimidine construction.[7] This reaction typically involves the condensation of an α-haloketone or α-haloester with a thiourea derivative.[7][8] While generally robust, several factors can lead to low yields and purification challenges.

Common Issues and Solutions:

Problem	Potential Cause	Recommended Solution
Low Yield	Instability of the α-halocarbonyl: These reagents can be lachrymatory and unstable, degrading over time.	Use freshly prepared or purified α-halocarbonyl compounds. Store them under inert atmosphere and at low temperatures.
Side reactions of thiourea: Thiourea can undergo self-condensation or react with the solvent under harsh conditions.	Optimize the reaction temperature and time. Consider using a milder base or running the reaction at a lower temperature for a longer duration.
Incomplete reaction: The reaction may not have reached completion.	Monitor the reaction progress using Thin Layer Chromatography (TLC).[5] Consider extending the reaction time or slightly increasing the temperature if the reaction has stalled.
Purification Difficulties	Polar nature of the product: 2-aminothiazoles are often polar compounds that can be difficult to separate from polar byproducts and unreacted thiourea.	Utilize a suitable purification technique. Flash column chromatography with a gradient elution system (e.g., hexanes/ethyl acetate or dichloromethane/methanol) is often effective. Adding a small amount of a basic modifier like triethylamine (0.1-1%) to the eluent can help prevent streaking on silica gel.[5]
Formation of salts: The 2-aminothiazole product can form salts with acidic byproducts or the catalyst, making extraction and purification difficult.	Neutralize the reaction mixture carefully during workup to liberate the free base. A mild base like sodium bicarbonate is often suitable.

Experimental Protocol: A General Procedure for the Synthesis of Ethyl 2-aminothiazole-4-carboxylate

This protocol provides a general guideline for the synthesis of a common 2-aminothiazole intermediate.[8]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve thiourea (3 mol) in ethanol (100 mL).

• Addition of α-haloester: To the stirred solution, add ethyl bromopyruvate (2 mol).

• Reaction: Heat the reaction mixture to reflux for 24 hours. Monitor the progress of the reaction by TLC (petroleum ether: ethyl acetate, 1:3).

• Workup: After completion, cool the reaction mixture to room temperature and concentrate it under reduced pressure. Pour the concentrated mixture into ice-cold water.

• Isolation: Basify the aqueous mixture to a pH of 10 with a 2 M NaOH solution. The product will precipitate out of the solution.

• Purification: Collect the off-white precipitate by filtration and recrystallize it from ethanol to obtain pure ethyl 2-aminothiazole-4-carboxylate.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for constructing the thiazolo[4,5-d]pyrimidine ring system?

A1: Several synthetic strategies exist for the construction of the thiazolo[4,5-d]pyrimidine core. A prevalent and versatile approach begins with a pre-formed, appropriately substituted 2-aminothiazole. The pyrimidine ring is then annulated onto the thiazole core. A common method for this cyclization is the reaction of a 2-aminothiazole-5-carboxamide with a suitable one-carbon electrophile, such as triethyl orthoformate or formamide, often in the presence of an acid catalyst.[9]

Another strategy involves starting with a substituted pyrimidine and constructing the thiazole ring. For example, a 6-aminopyrimidine can be treated with reagents like potassium thiocyanate and bromine to generate a 5-isothiocyanate intermediate, which then undergoes cyclization to form the 2-aminothiazolo[4,5-d]pyrimidine.[1]

The choice of synthetic route often depends on the desired substitution pattern on the final molecule and the availability of starting materials.

Caption: Common synthetic routes to thiazolo[4,5-d]pyrimidines.

Q2: I am struggling with the purification of my final thiazolo[4,5-d]pyrimidine product. What are some effective purification strategies?

A2: The purification of N-heterocycles like thiazolo[4,5-d]pyrimidines can be challenging due to their polarity and potential for strong interactions with silica gel.[5] Here are some recommended strategies:

• Flash Column Chromatography: This is the most widely used purification method.

  • Solvent System Selection: The key to successful column chromatography is choosing an appropriate solvent system. Use TLC to find a solvent mixture that gives your target compound a retention factor (Rf) of approximately 0.3.[5] Common solvent systems include mixtures of hexanes/ethyl acetate, dichloromethane/methanol, or chloroform/methanol.

  • Tailing Reduction: If your compound streaks or "tails" on the TLC plate, it indicates strong interaction with the acidic silica gel. Adding a small amount (0.1-1%) of a basic modifier like triethylamine or pyridine to the eluent can often resolve this issue by neutralizing the acidic sites on the silica.

  • Alternative Stationary Phases: If issues persist, consider using a different stationary phase. Alumina (neutral or basic) can be a good alternative for basic compounds. Reversed-phase silica (C18) is another option, using polar solvents like acetonitrile/water or methanol/water as the eluent.

• Recrystallization: If your product is a solid and you can find a suitable solvent system, recrystallization can be a highly effective method for achieving high purity. The ideal solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.

• Preparative HPLC: For very difficult separations or for obtaining highly pure material for biological testing, preparative High-Performance Liquid Chromatography (HPLC) is a powerful technique.

Q3: How can I confirm the structure and purity of my synthesized thiazolo[4,5-d]pyrimidine?

A3: A combination of spectroscopic and analytical techniques is essential for unambiguous structure elucidation and purity assessment.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information about the number of different types of protons, their chemical environment, and their connectivity. The chemical shifts and coupling constants of the protons on the thiazole and pyrimidine rings are characteristic.

  • ¹³C NMR: Shows the number of different types of carbon atoms in the molecule. The chemical shifts of the carbons in the heterocyclic rings are diagnostic.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are invaluable for confirming the connectivity of atoms within the molecule, especially for complex substitution patterns.

• Mass Spectrometry (MS): Determines the molecular weight of the compound. High-Resolution Mass Spectrometry (HRMS) provides a highly accurate mass, which can be used to confirm the molecular formula.[10][11]

• Infrared (IR) Spectroscopy: Provides information about the functional groups present in the molecule. Characteristic absorption bands for C=N, C=C, and N-H bonds in the heterocyclic rings, as well as any substituents, will be observed.[11]

• Elemental Analysis: Determines the percentage composition of elements (C, H, N, S) in the sample. The experimental values should be in close agreement with the calculated values for the proposed structure.[11]

• Liquid Chromatography-Mass Spectrometry (LC-MS): A powerful tool for assessing purity. A pure compound should show a single peak in the chromatogram with the expected mass-to-charge ratio in the mass spectrum.

By employing a systematic approach to troubleshooting and utilizing the appropriate analytical techniques, researchers can overcome the challenges associated with thiazolo[4,5-d]pyrimidine synthesis and obtain high-purity materials for their research endeavors.

References

• BenchChem. (n.d.). Troubleshooting guide for the synthesis of heterocyclic compounds.
• BenchChem. (n.d.). Troubleshooting common issues in the synthesis of N-heterocycles.
• da Silva, G. M., & da Silva, J. F. M. (2022).
• Chaban, T., Klenina, O., Chaban, I., Ogurtsov, V., Harkov, S., & Lelyukh, M. (2018).
• Moon, J., Lee, H., Kim, M., Lee, J. W., Lee, J. Y., & Lee, T. (2020). Synthesis of thiazolo[4,5-d]pyrimidine derivatives based on purine via solid-phase synthesis. Organic & Biomolecular Chemistry, 18(4), 653-657.

• Wikipedia. (2023). Pyrimidine. Retrieved from [Link]

• Lee, D., Lee, S., Liu, K. H., Bae, J. S., Baek, D. J., & Lee, T. (2018).

• Rashad, A. E., Hegab, M. I., Abdel-Megeid, R. E., Micky, J. A., & Abdel-Megeid, F. M. (2008). Reaction scheme for production of thiazolo[4,5-d]pyrimidine derivatives. ResearchGate. Retrieved from [Link]

• Saeed, A., Kalsoom, S., Channar, P. A., Larik, F. A., & Szulczyk, D. (2022).
• Ghorab, M. M., & Alsaid, M. S. (2014). Synthesis of Pyrimidine Derivatives. Journal of Heterocyclic Chemistry, 51(S1), E1-E18.
• Hussain, M., Ali, B., Yousaf, M., Bukhari, S. N. A., Perveen, S., & Shah, S. T. A. (2019). Designing, synthesis and characterization of 2-aminothiazole-4-carboxylate Schiff bases; antimicrobial evaluation against multidrug resistant strains and molecular docking. BMC Chemistry, 13(1), 113.
• Baraldi, P. G., Cacciari, B., Spalluto, G., & Vincenzi, F. (2001). Design and Synthesis of Novel Thiazolo[5,4-d]pyrimidine Derivatives with High Affinity for Both the Adenosine A1 and A2A Receptors, and Efficacy in Animal Models of Depression. Journal of Medicinal Chemistry, 44(15), 2464-2475.
• BenchChem. (n.d.). Side-product formation in pyrimidine ring synthesis and mitigation.

• Singh, R., & Kumar, V. (2013). Synthesis of the 2-aminothiazole-4-carboxylate analogues as potential antitubercular agents. ResearchGate. Retrieved from [Link]

• El-Faham, A., El-Sayed, N. N. E., & El-Kafrawy, A. F. (2021). Synthesis, Characterization, DFT Analysis, and Antimicrobial Evaluation of Thiazolo[4,5‐d]Pyrimidine and Thiazolo[4,5‐b]Pyridine Derivatives. ChemistrySelect, 6(42), 11468-11479.

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrimidine. Retrieved from [Link]

• Singh, P., & Kumar, D. (2017). Synthesis of 2-aminothiazole in aqueous medium. ResearchGate. Retrieved from [Link]

• EP0482607B1 - Process of producing 2-aminothiazole. (1995). Google Patents.

• Wikipedia. (2023). 2-Aminothiazoline-4-carboxylic acid. Retrieved from [Link]

• Fahmy, H., & El-Sayed, M. A. (2014).

• Science topic. (n.d.). 58 questions with answers in HETEROCYCLIC COMPOUNDS SYNTHESIS. Retrieved from [Link]

• International Journal of Innovative Research in Science, Engineering and Technology. (2019). Synthesis of Heterocyclic Compounds. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization conditions for the synthesis of thiazolopyrimidine 3a. Retrieved from [Link]

• Scribd. (n.d.). Heterocyclic Compounds Synthesis Guide. Retrieved from [Link]

• Chapman, N. B., & Taylor, H. (1964). Synthesis of derivatives of thiazolo[4,5-d]pyrimidine. Part I. Journal of the Chemical Society (Resumed), 1908-1913.
• Saber, A. F., El-Sayed, W. A., & El-Ashry, E. S. H. (2020). Synthesis, spectroscopic characterization, and in vitro antimicrobial activity of fused pyrazolo[4′,3′:4,5]thieno[3,2‐d]pyrimidine. Journal of Heterocyclic Chemistry, 57(3), 1279-1290.
• Patel, R. B., Patel, M. R., & Patel, K. C. (2020). Thiazolo-Pyrimidine Analogues: Synthesis, Characterization and Docking Studies Guided Antimicrobial Activities. Biointerface Research in Applied Chemistry, 10(5), 6333-6341.

• Rahimizadeh, M., Bakavoli, M., & Shiri, A. (2008). Thiazolo[4,5-d]pyrimidines: Synthesis and antibacterial evaluation. ResearchGate. Retrieved from [Link]

• Habib, N. S., Abdel-Aziz, S. A., & El-Tombary, A. A. (2010). Synthesis of thiazolo[4,5-d]pyrimidine derivatives as potential antimicrobial agents. ResearchGate. Retrieved from [Link]

• Fahmy, H. (2019). A Comprehensive Review in Development of Thiazolo[5,4-d]pyrimidines Based Molecules in Medicinal Chemistry. Academia.edu. Retrieved from [Link]

• Fahmy, H. (2016). Thiazolo[4,5-d]pyrimidines as a privileged scaffold in drug discovery. European Journal of Medicinal Chemistry, 114, 249-262.

• Semantic Scholar. (n.d.). Thiazolo[4,5-d]pyrimidines as a privileged scaffold in drug discovery. Retrieved from [Link]

• Fahmy, H., & El-Sayed, M. A. (2024). Design, Synthesis, and Biological Evaluations of Novel Thiazolo[4,5-d]pyrimidine Corticotropin Releasing Factor (CRF) Receptor Antagonists as Potential Treatments for Stress Related Disorders and Congenital Adrenal Hyperplasia (CAH). Molecules, 29(15), 3567.

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Technical Support Center: Stability of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione in DMSO

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding the stability of this compound when dissolved in dimethyl sulfoxide (DMSO). Our goal is to equip you with the necessary knowledge to ensure the integrity of your experiments.

Introduction: The Challenge of DMSO as a "Non-Inert" Solvent

Dimethyl sulfoxide (DMSO) is a widely used solvent in drug discovery and biological assays due to its excellent solubilizing power for a wide range of compounds.[1] However, it is crucial to recognize that DMSO is not always an inert solvent.[2][3] Under certain conditions, and with specific classes of molecules, DMSO can act as a reactant and an oxidant.[1] This is particularly relevant for researchers working with electrophilic compounds such as 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione, where unexpected reactivity can lead to sample degradation and compromised experimental results.

This guide will address the potential instability of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione in DMSO, providing insights into the possible degradation mechanisms and offering practical solutions for its handling and use.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I dissolved 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione in DMSO for my experiments, but I'm seeing inconsistent results. Could the compound be degrading?

A1: Yes, it is plausible that 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione is degrading in your DMSO stock solution. The thiazolo[4,5-d]pyrimidine core is a purine bioisostere, and the presence of an electrophilic 2-chloro substituent makes the molecule susceptible to nucleophilic attack.[4] While DMSO is a polar aprotic solvent, it can participate in chemical reactions, especially with reactive solutes over time.[2][3]

Troubleshooting Steps:

• Prepare Fresh Solutions: The most critical step is to prepare fresh solutions of the compound in DMSO immediately before each experiment. Avoid using aged stock solutions.

• Minimize Storage Time: If short-term storage is unavoidable, keep the DMSO stock solution at -20°C or -80°C and use it within a very limited timeframe (e.g., less than 24 hours).

• Analytical Verification: If you suspect degradation, it is essential to analytically verify the integrity of your compound in the DMSO stock. Techniques such as High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy are invaluable for this purpose.

Q2: What is the likely degradation pathway for 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione in DMSO?

A2: While a definitive degradation pathway for this specific molecule in DMSO has not been extensively published, we can hypothesize a likely mechanism based on the known reactivity of similar compounds and the chemical properties of DMSO. The most probable reaction is a nucleophilic substitution at the C2 position of the pyrimidine ring, where the chloride acts as a leaving group.

DMSO itself can be a source of nucleophiles or can facilitate reactions with trace amounts of water present in the solvent. One possibility is the formation of a sulfoxonium salt, which could then undergo further reactions. A simplified hypothetical reaction is illustrated below:

Caption: Hypothetical degradation of the target compound in DMSO.

It is also important to consider that DMSO can act as an oxidant, similar to its role in Swern and related oxidations.[5][6][7] While less likely to be the primary degradation route for this specific molecule, it highlights the reactive potential of DMSO.

Q3: How should I properly store and handle 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione, both as a solid and in solution?

A3: Proper storage and handling are critical to maintaining the integrity of your compound.

Form	Storage Condition	Rationale
Solid	Store at 2-8°C or -20°C under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed container.[8]	Minimizes exposure to moisture and atmospheric oxygen, which can contribute to degradation.
DMSO Solution	Prepare fresh for each use. If short-term storage is necessary, store at -20°C or -80°C for no longer than 24 hours.	DMSO is hygroscopic and can absorb water, which may participate in degradation reactions. Lower temperatures slow down chemical reactions.
Aqueous Buffers	Prepare fresh and use immediately. The stability in aqueous media can be pH-dependent and should be experimentally determined.	Hydrolysis of the 2-chloro group is a potential degradation pathway in aqueous solutions.

Q4: What alternative solvents can I use if I suspect DMSO is causing degradation?

A4: If you have confirmed that DMSO is the source of instability, consider using other polar aprotic solvents. However, the choice of solvent will depend on the specific requirements of your assay.

• N,N-Dimethylformamide (DMF): Similar to DMSO in its solubilizing properties, but with different reactivity. Its stability with your compound should also be verified.

• Acetonitrile (ACN): A less reactive polar aprotic solvent.

• 1,4-Dioxane: A non-polar aprotic solvent that may be suitable for certain applications.

Important Note: When switching solvents, always perform a solubility test and ensure the new solvent is compatible with your experimental setup and does not interfere with your assay.

Experimental Protocols for Stability Assessment

To provide a self-validating system for your experiments, we recommend the following protocol to assess the stability of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione in DMSO.

Protocol 1: HPLC-UV/MS Analysis of Compound Stability

Objective: To quantify the degradation of the compound in DMSO over time at different temperatures.

Materials:

• 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione

• Anhydrous, high-purity DMSO

• HPLC system with UV and/or MS detector

• Appropriate HPLC column (e.g., C18)

• Mobile phase (e.g., acetonitrile and water with a suitable modifier like formic acid or trifluoroacetic acid)

Procedure:

• Prepare a stock solution of the compound in DMSO at a known concentration (e.g., 10 mM).

• Aliquot the stock solution into several vials.

• Analyze a "time zero" sample immediately after preparation by injecting a small volume onto the HPLC system.

• Store the remaining aliquots at different temperatures: room temperature, 4°C, and -20°C.

• At specified time points (e.g., 1, 4, 8, 24, and 48 hours), retrieve an aliquot from each storage temperature.

• Analyze each aliquot by HPLC-UV/MS.

• Integrate the peak area of the parent compound and any new peaks that appear.

• Calculate the percentage of the remaining parent compound at each time point and temperature relative to the "time zero" sample.

Caption: Workflow for assessing compound stability in DMSO.

Conclusion

The stability of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione in DMSO should not be assumed. By understanding the potential reactivity of DMSO and implementing rigorous handling, storage, and analytical verification protocols, researchers can ensure the integrity of their samples and the reliability of their experimental data. Always prioritize the use of freshly prepared solutions and validate the stability of your compounds under your specific experimental conditions.

References

• Vedantu. Swern Oxidation: Reaction Mechanism, Steps & Key Examples. [Link]

• OrgoSolver. Alcohol Reactions: Swern Oxidation using DMSO. [Link]

• Wikipedia. Swern oxidation. [Link]

• Cai, S.-Q., Zhang, K.-F., & Cai, X.-H. (2022). Recent Advances in Dimethyl Sulfoxide (DMSO) Used as a Multipurpose Reactant. Current Organic Chemistry, 26(2), 91-121. [Link]

• Bentham Science Publishers. Recent Advances in Dimethyl Sulfoxide (DMSO) Used as a Multipurpose Reactant. [Link]

• Master Organic Chemistry. Swern Oxidation of Alcohols To Aldehydes and Ketones. [Link]

• ResearchGate. The Applications of Dimethyl Sulfoxide as Reagent in Organic Synthesis. [Link]

• WordPress.com. DMSO –Oxalyl Chloride, Swern Oxidation. [Link]

• Wikipedia. Dimethyl sulfoxide. [Link]

• Khan, A. T., et al. (2024). Utilization of DMSO as a solvent-cum-reactant: synthesis of fused 2-aryl-4-methylquinolines. Organic & Biomolecular Chemistry, 22(27). [Link]

• MDPI. SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. [Link]

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• 2. benthamdirect.com [benthamdirect.com]
• 3. Recent Advances in Dimethyl Sulfoxide (DMSO) Used as a Multipurpo...: Ingenta Connect [ingentaconnect.com]
• 4. 5-Chlorothiazolo[4,5-d]pyrimidine | Research Chemical [benchchem.com]
• 5. Swern Oxidation: Reaction Mechanism, Steps & Key Examples [vedantu.com]
• 6. orgosolver.com [orgosolver.com]
• 7. Swern oxidation - Wikipedia [en.wikipedia.org]
• 8. 5,7-Dichlorothiazolo[5,4-d]pyrimidine | 13479-88-4 [sigmaaldrich.com]

Technical Support Center: Thiazolopyrimidine Reaction Purification

Welcome to the technical support center for the purification of thiazolopyrimidine derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common purification challenges. The information presented here is grounded in established chemical principles and supported by peer-reviewed literature to ensure scientific integrity and reliability.

Frequently Asked Questions (FAQs)

Impurity Identification & Characterization

Q1: What are the most common types of impurities I should expect in my thiazolopyrimidine reaction mixture?

A1: Impurities in thiazolopyrimidine syntheses typically arise from unreacted starting materials, side-reactions, or degradation of the product. Common culprits include:

• Unreacted Starting Materials: Depending on the synthetic route, this could include unreacted thiourea, ethyl acetoacetate, or various aldehydes and ketones.[1][2]

• Isomeric Byproducts: In certain reactions, the formation of isomeric products is possible. For example, in the synthesis of 5H-thiazolo[3,2-a]pyrimidines, the isomeric 7H-thiazolo[3,2-a]pyrimidines can also be formed.[2][3] Careful spectroscopic analysis is crucial for differentiation.

• Hydrolysis Products: The pyrimidine ring can be susceptible to hydrolysis under certain pH conditions, leading to ring-opened impurities.

• Oxidation Products: The sulfur atom in the thiazole ring can be oxidized, especially if the reaction is exposed to air for extended periods at elevated temperatures.

• Side-Reaction Products: Multicomponent reactions, while efficient, can sometimes lead to a variety of side products if the reaction conditions are not carefully controlled.[4]

Q2: What analytical techniques are best for identifying and quantifying these impurities?

A2: A multi-pronged analytical approach is recommended for comprehensive impurity profiling:

• High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a workhorse for routine analysis and purity assessment of thiazolopyrimidine derivatives.[5] A C18 reverse-phase column is a good starting point for many derivatives.[6]

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): For more sensitive and selective detection, especially in complex matrices like biological samples, LC-MS/MS is the gold standard.[5][7][8] It provides molecular weight information that is invaluable for identifying unknown impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for structural elucidation of both the desired product and any isolated impurities.[4][9] Key diagnostic signals, such as the chemical shifts of the pyrimidine and thiazole ring protons, can help distinguish between isomers.[2][3][10]

• Thin-Layer Chromatography (TLC): TLC is a rapid and indispensable tool for monitoring reaction progress and for developing an optimal solvent system for column chromatography.[6][10]

Purification Strategies

Q3: My thiazolopyrimidine derivative has poor solubility. What's the best way to purify it?

A3: Poor solubility is a common challenge with heterocyclic compounds.[11][12][13] Here's a decision-making workflow:

Caption: Decision workflow for purifying poorly soluble compounds.

• Recrystallization: This is often the most effective method for purifying solid compounds with poor solubility. The key is to find a solvent or solvent system in which the product is sparingly soluble at room temperature but readily soluble at elevated temperatures. Common solvents for recrystallizing thiazolopyrimidines include ethanol, methanol, and DMF.[9][14][15][16]

• Slurry: If recrystallization is not feasible, slurrying the crude product in a suitable solvent can be effective. The ideal solvent will dissolve the impurities while leaving the desired product as a solid. The purified solid can then be isolated by filtration.

• Column Chromatography: If the product has some solubility, column chromatography can be employed. However, care must be taken to choose a solvent system that prevents the product from precipitating on the column.

Q4: When should I use normal-phase versus reverse-phase chromatography?

A4: The choice depends on the polarity of your thiazolopyrimidine derivative:

• Normal-Phase Chromatography (NPC): This is a good starting point for less polar to moderately polar compounds.[6] A polar stationary phase like silica gel is used with a non-polar mobile phase (e.g., hexane/ethyl acetate).[17][18]

• Reverse-Phase Chromatography (RPC): This is suitable for a broader range of polarities, particularly for compounds with some nonpolar character.[6] A nonpolar stationary phase (e.g., C18) is used with a polar mobile phase (e.g., water/acetonitrile or water/methanol).[19] Additives like formic acid or trifluoroacetic acid are often used to improve peak shape.[5][19]

Q5: What are scavenger resins and how can they simplify my purification?

A5: Scavenger resins are solid-supported reagents designed to react with and remove specific types of impurities from a reaction mixture.[20][21] This can be a highly efficient purification method that avoids traditional chromatography.

• How they work: The resin contains a functional group that covalently binds to the target impurity. The resin is then simply filtered off, leaving the purified product in solution.[20]

• Common Applications:

  • Amine scavengers (e.g., Isocyanate or Sulfonyl Chloride resins): To remove excess primary or secondary amine starting materials.[22]

  • Acid scavengers (e.g., Carbonate or Trisamine resins): To remove acidic byproducts or excess acid catalysts.[22]

  • Metal scavengers (e.g., Thiol or TMT resins): To remove residual metal catalysts from cross-coupling reactions (e.g., Palladium from Suzuki couplings).[23][24]

Troubleshooting Guides

Column Chromatography Issues

Problem	Possible Cause	Solution
Product won't elute from the column (Normal Phase)	The mobile phase is not polar enough.	Gradually increase the polarity of the mobile phase. For example, increase the percentage of ethyl acetate in a hexane/ethyl acetate system.
Product elutes with the solvent front (Normal Phase)	The mobile phase is too polar.	Decrease the polarity of the mobile phase. For example, increase the percentage of hexane.
Tailing peaks	The compound is interacting too strongly with the stationary phase (e.g., basic compounds on acidic silica).	Add a small amount of a modifier to the mobile phase. For basic compounds, add a few drops of triethylamine. For acidic compounds, add a few drops of acetic acid.[6]
Co-elution of product and impurity	The chosen solvent system does not provide adequate separation.	Optimize the solvent system using TLC with different solvent combinations. Consider switching to a different chromatography mode (e.g., from normal-phase to reverse-phase).
Product degradation on the column	Some thiazolopyrimidine derivatives can be sensitive to the acidic nature of standard silica gel.[6]	Use deactivated (neutral) silica gel or alumina. Alternatively, consider reverse-phase chromatography.
Column clogging	Incomplete dissolution of the crude sample or precipitation on the column.	Ensure the sample is fully dissolved before loading. If the sample has low solubility in the mobile phase, consider a different loading technique or a different solvent system.

Recrystallization Issues

Problem	Possible Cause	Solution
No crystals form upon cooling	The solution is not supersaturated, or the compound is too soluble in the chosen solvent.	Try to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal. If that fails, partially evaporate the solvent to increase the concentration. If the compound is still too soluble, a different solvent is needed.
Oiling out	The compound is melting in the hot solvent rather than dissolving, or the solution is cooling too quickly.	Add more solvent to ensure the compound fully dissolves at the boiling point. Allow the solution to cool slowly to room temperature before placing it in an ice bath.
Poor recovery	The compound has significant solubility in the cold solvent.	Ensure the solution is thoroughly cooled in an ice bath before filtration. Wash the collected crystals with a minimal amount of ice-cold solvent.
Impurity crystallizes with the product	The impurity has similar solubility properties to the product in the chosen solvent.	A different recrystallization solvent or a combination of solvents may be necessary. If co-crystallization persists, an alternative purification method like column chromatography may be required.

Experimental Protocols

Protocol 1: General Procedure for Normal-Phase Column Chromatography

This protocol is a starting point for the purification of moderately polar thiazolopyrimidine derivatives.

• Solvent System Selection: Using TLC, identify a solvent system (e.g., hexane/ethyl acetate) that provides a retention factor (Rf) of approximately 0.2-0.3 for the desired compound.

• Column Packing:

  • Prepare a slurry of silica gel in the initial, low-polarity eluent.[6]

  • Pour the slurry into the column and allow the silica to settle, ensuring a flat, even bed.[6]

  • Do not let the column run dry.[6]

• Sample Loading:

  • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the initial eluent).[6]

  • Carefully apply the sample to the top of the silica bed.

• Elution:

  • Begin eluting with the low-polarity solvent system identified in step 1.

  • Gradually increase the polarity of the mobile phase to elute the compounds. This can be done in a stepwise or gradient fashion.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Caption: Workflow for normal-phase column chromatography.

Protocol 2: General Procedure for Purification using a Scavenger Resin

This protocol provides a general guideline for using an amine-scavenging resin to remove an excess primary amine starting material.

• Resin Selection: Choose a scavenger resin with a functional group that will react with the impurity to be removed (e.g., an isocyanate resin to scavenge a primary amine).

• Reaction Completion: Once the primary reaction is complete (as determined by TLC or LC-MS), add the scavenger resin to the reaction mixture. A typical ratio is 2-4 equivalents of resin relative to the excess reagent.

• Scavenging: Stir the mixture at room temperature. The time required for complete scavenging can range from a few hours to overnight. Monitor the removal of the impurity by TLC or LC-MS.

• Filtration: Once the impurity is no longer detected, filter the reaction mixture to remove the resin.

• Washing: Wash the resin with a suitable solvent to ensure complete recovery of the product.

• Work-up: Combine the filtrate and washes, and proceed with the standard work-up procedure (e.g., solvent evaporation).

References

• Study of dissolution and transfer processes of new bioactive thiazolo[4,5-d]pyrimidine derivatives in modeling biological systems. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Youssef, A. M., et al. (2018). Microwave assisted synthesis of some new thiazolopyrimidine and pyrimidothiazolopyrimidopyrimidine derivatives with potential antimicrobial activity. Chemistry Central Journal, 12(1), 49. [Link]

• The Facile Solid-Phase Synthesis of Thiazolo-Pyrimidinone Derivatives. (2025). PMC. Retrieved March 7, 2026, from [Link]

• Scavenger Resins. (n.d.). Amerigo Scientific. Retrieved March 7, 2026, from [Link]

• Thiazolo-pyridopyrimidines: An in silico evaluation as a lead for CDK4/6 inhibition, synthesis and cytotoxicity screening against breast cancer cell lines. (n.d.). PMC. Retrieved March 7, 2026, from [Link]

• Metal scavengers for organic purification. (n.d.). Biotage. Retrieved March 7, 2026, from [Link]

• Scavenger resin. (n.d.). Wikipedia. Retrieved March 7, 2026, from [Link]

• Solid-Supported Scavengers. (n.d.). Supra Sciences. Retrieved March 7, 2026, from [Link]

• Design and Synthesis of Novel Thiazolo[5,4-d]pyrimidine Derivatives with High Affinity for Both the Adenosine A1 and A2A Receptors, and Efficacy in Animal Models of Depression. (n.d.). PMC. Retrieved March 7, 2026, from [Link]

• Antimicrobial activity, synthesis, and docking study of some novel arylazo-1,3-thiazolopyrimidine and arylazo-1,3-thiazolopyridopyrimidine derivatives. (2025). PMC. Retrieved March 7, 2026, from [Link]

• Thiazolo-Pyrimidine Analogues: Synthesis, Characterization and Docking Studies Guided Antimicrobial Activities. (2020). Biointerface Research in Applied Chemistry, 10(5), 6335-6342. [Link]

• Thiazolopyrimidines: A Retrospective Study of Synthesis, Structure-Activity Relationship and Diverse Pharmacological Actions. (2022). ResearchGate. Retrieved March 7, 2026, from [Link]

• Thiazolopyrimidine derivatives and preparation thereof. (1971). Google Patents.

• Microwave assisted synthesis of some new thiazolopyrimidine and pyrimidothiazolopyrimidopyrimidine derivatives with potential antimicrobial activity. (2018). ResearchGate. Retrieved March 7, 2026, from [Link]

• Design, synthesis, docking, and anticancer evaluations of new thiazolo[3,2-a] pyrimidines as topoisomerase II inhibitors. (2023). Taylor & Francis Online. Retrieved March 7, 2026, from [Link]

• Thiazolopyrimidines: A Retrospective Study of Synthesis, Structure-Activity Relationship and Diverse Pharmacological Actions: A Review. (2022). Asian Journal of Chemistry, 34(3), 521-534. [Link]

• Development and Validation of a Sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method for the Simultaneous. (2025). Semantic Scholar. Retrieved March 7, 2026, from [Link]

• Synthesis, Self-Assembly in Crystalline Phase and Anti-Tumor Activity of 2-(2-/4-Hydroxybenzylidene)thiazolo[3,2-a]pyrimidines. (2022). Semantic Scholar. Retrieved March 7, 2026, from [Link]

• Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Nural Network and Correlation Model. (2023). Physical Chemistry Research. Retrieved March 7, 2026, from [Link]

• SCAVENGING USING SiliaMetS® AND SiliaBond® SCAVENGERS. (n.d.). FUJIFILM Wako. Retrieved March 7, 2026, from [Link]

• Solubility of pyrimidine derivatives in different organic solvents at different temperatures. (2024). Journal of Chemical and Pharmaceutical Research. Retrieved March 7, 2026, from [Link]

• Microwave Assisted Synthesis of Some New Thiazolopyrimidine, Thiazolodipyrimidine and Thiazolopyrimidothiazolopyrimidine Derivatives with Potential Antioxidant and Antimicrobial Activity. (2012). Molecules, 17(8), 9735-9754. [Link]

• Synthesis and biological screening of new thiadiazolopyrimidine-based polycyclic compounds. (2021). PMC. Retrieved March 7, 2026, from [Link]

• Measurement and Correlation for Solubility of Some Pyrimidine Derivatives in Different Solvents. (2014). SciSpace. Retrieved March 7, 2026, from [Link]

• Separation of 5H-Pyrimido[4,5-d]thiazolo[3,2-a]pyrimidine-8-ethanol, 2,7-dimethyl- on Newcrom R1 HPLC column. (2018). SIELC Technologies. Retrieved March 7, 2026, from [Link]

• A highly sensitive LC-MS/MS method for the determination and quantification of a recently identified N-nitrosamine impurity in the sitagliptin phosphate monohydrate active pharmaceutical ingredient. (n.d.). RSC Publishing. Retrieved March 7, 2026, from [Link]

• Synthesis, Self-Assembly in Crystalline Phase and Anti-Tumor Activity of 2-(2-/4-Hydroxybenzylidene)thiazolo[3,2-a]pyrimidines. (2022). PMC. Retrieved March 7, 2026, from [Link]

• HPLC-UV and LC-MS/MS analysis to study formulation and long-term stability of some anticancer drugs in elastomeric pumps. (2021). JScholar Publisher. Retrieved March 7, 2026, from [Link]

• Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples. (2021). ResearchGate. Retrieved March 7, 2026, from [Link]

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• 2. Microwave Assisted Synthesis of Some New Thiazolopyrimidine, Thiazolodipyrimidine and Thiazolopyrimidothiazolopyrimidine Derivatives with Potential Antioxidant and Antimicrobial Activity [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Microwave assisted synthesis of some new thiazolopyrimidine and pyrimidothiazolopyrimidopyrimidine derivatives with potential antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. A highly sensitive LC-MS/MS method for the determination and quantification of a recently identified N-nitrosamine impurity in the sitagliptin phosphate monohydrate active pharmaceutical ingredient - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. biointerfaceresearch.com [biointerfaceresearch.com]
• 10. Antimicrobial activity, synthesis, and docking study of some novel arylazo-1,3-thiazolopyrimidine and arylazo-1,3-thiazolopyridopyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. physchemres.org [physchemres.org]
• 13. scispace.com [scispace.com]
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• 16. Synthesis, Self-Assembly in Crystalline Phase and Anti-Tumor Activity of 2-(2-/4-Hydroxybenzylidene)thiazolo[3,2-a]pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 17. The Facile Solid-Phase Synthesis of Thiazolo-Pyrimidinone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Design and Synthesis of Novel Thiazolo[5,4-d]pyrimidine Derivatives with High Affinity for Both the Adenosine A1 and A2A Receptors, and Efficacy in Animal Models of Depression - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Separation of 5H-Pyrimido[4,5-d]thiazolo[3,2-a]pyrimidine-8-ethanol, 2,7-dimethyl- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
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Reference Data & Comparative Studies

Advanced Characterization Guide: 1H NMR Profiling of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione

Topic: 1H NMR Spectrum Analysis of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The "Silent" Scaffold

In the realm of purine bioisosteres, 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione represents a critical, yet analytically challenging, intermediate. Often utilized as a precursor for adenosine receptor antagonists (A1/A2A) and anticancer agents (EGFR inhibitors), its structural integrity is paramount for downstream functionalization.

This guide moves beyond basic spectral assignment. It addresses the core analytical challenge: How do you confidently identify a molecule that possesses almost no non-exchangeable protons?

The 1H NMR spectrum of this compound is defined not by what is present, but by what is absent. This guide provides a comparative framework to distinguish the 2-chloro derivative from its common synthetic precursors (2-thioxo, 2-amino, and 2-unsubstituted analogs) using high-field NMR.

Structural Logic & Numbering

Before interpreting the spectrum, the numbering system must be rigorously defined to avoid the confusion common in fused heterocyclic literature.

Figure 1: IUPAC numbering of the scaffold. Note that positions 4 and 6 bear the exchangeable protons (green), while position 2 bears the chlorine (red), rendering it proton-silent.

The 1H NMR Spectrum: Anatomy of Silence

The 1H NMR spectrum of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione in DMSO-d6 is deceptively simple. It typically consists of only two signals in the entire spectral window.

Primary Signals (The "Fingerprint")

Chemical Shift (δ ppm)	Multiplicity	Integration	Assignment	Structural Insight
12.0 – 13.5	Broad Singlet (br s)	1H	N6-H	Highly deshielded imide-like proton, flanked by two carbonyls (C5, C7).
11.5 – 12.5	Broad Singlet (br s)	1H	N4-H	Deshielded amide proton. Often overlaps with N6-H or appears as a very broad hump depending on water content.
3.3 – 3.5	Broad Signal	-	H₂O	Adventitious water (common in DMSO). Can exchange with NH protons, broadening them further.
2.50	Quintet	-	DMSO	Residual solvent peak.

Key Technical Note: In ultra-dry DMSO-d6, you may resolve two distinct singlets. However, trace moisture often catalyzes rapid proton exchange, collapsing these into a single broad signal or diminishing their intensity. Do not interpret the integration of <2H as an impurity without checking water content.

The "Negative" Peaks (What Must Be Missing)

To confirm the 2-Chloro substitution, you must verify the absence of signals found in precursors:

• NO Signal at ~9.0 - 9.5 ppm: Absence of the Thiazole C2-H (confirms substitution).

• NO Signal at ~7.0 - 8.0 ppm: Absence of the C2-NH₂ (confirms it is not the amino-derivative).

• NO Signal at ~13.8 - 14.0 ppm: Absence of the Thiol/Thione SH proton (confirms it is not the 2-mercapto precursor).

Comparative Analysis: Validating the Product

In synthetic workflows, this compound is rarely made in isolation. It is usually converted from a 2-thioxo or 2-amino precursor. The following comparison table guides the "differential diagnosis."

Comparative Spectral Table (DMSO-d6)[1]

Feature	Target: 2-Chloro-dione	Alternative A: 2-Thioxo-dione	Alternative B: 2-Amino-dione	Alternative C: 2-H (Unsubstituted)
Downfield Region (>11 ppm)	2 Broad Singlets (N4-H, N6-H)	3 Broad Singlets (N4-H, N6-H, +SH/NH)	2 Broad Singlets (N4-H, N6-H)	2 Broad Singlets (N4-H, N6-H)
Aromatic Region (8-10 ppm)	SILENT	SILENT	SILENT	Sharp Singlet (~9.2 ppm) (C2-H)
Amine Region (6-8 ppm)	SILENT	SILENT	Broad Singlet (2H) (NH₂)	SILENT
Key Distinction	Only NH signals; No Ar-H; No NH₂	Extra downfield proton (>13 ppm)	Distinct NH₂ peak	Diagnostic C2-H singlet

Decision Logic for Purity Assessment

Use the following logic flow to interpret your crude NMR spectrum.

Figure 2: Logic flow for identifying the 2-chloro derivative amidst common synthetic byproducts.

Experimental Protocols

Sample Preparation (Critical for Diones)

Thiazolopyrimidine diones are notoriously insoluble in non-polar solvents due to strong intermolecular hydrogen bonding (dimerization).

• Solvent Choice: Use DMSO-d6 (99.9% D) exclusively. CDCl3 and Methanol-d4 will likely result in a suspension or extremely poor signal-to-noise ratio.

• Concentration: Prepare a saturated solution. Add 5-10 mg of sample to 0.6 mL DMSO-d6.

• Heating (Optional but Recommended): If signals are excessively broad, gently warm the NMR tube to 40-50°C inside the probe. This disrupts H-bonding aggregates and sharpens the NH signals.

  • Warning: High temperatures may accelerate H/D exchange if the solvent is "wet," causing NH signals to disappear.

Troubleshooting: "Where are my protons?"

A common issue with this scaffold is the complete disappearance of NH signals.

• Cause: Rapid chemical exchange with residual water in the DMSO.

• Solution:

  • Use a fresh ampoule of DMSO-d6.

  • Add a drying agent (e.g., activated 4Å molecular sieves) to the tube (filter before running if possible, or keep sieves at the bottom away from the coil).

  • Run a 13C NMR: If 1H is ambiguous, the 13C spectrum provides definitive proof. Look for the C2-Cl carbon signal around 150-160 ppm (distinct from C=S at ~180 ppm or C-H at ~155 ppm).

References

• Synthesis and NMR of Thiazolo[4,5-d]pyrimidine Derivatives: Title: Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives.[1] Source: Molecules (MDPI), 2022. URL:[Link]

• Solid-Phase Synthesis of Thiazolo[4,5-d]pyrimidine-5,7-diones: Title: Synthesis of thiazolo[4,5-d]pyrimidine derivatives based on purine via solid-phase synthesis.[2] Source: Organic & Biomolecular Chemistry, 2015.[3] URL:[Link]

• General NMR Shift Data for Heterocycles: Title: Proton NMR Chemical Shifts (MSU Chemistry). Source: Michigan State University.[4] URL:[Link]

• Biological Context of the Scaffold: Title: Design and Synthesis of Novel Thiazolo[5,4-d]pyrimidine Derivatives with High Affinity for Both the Adenosine A1 and A2A Receptors.[5] Source: Pharmaceuticals, 2013 (via PMC). URL:[Link]

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• 2. Synthesis of thiazolo[4,5-d]pyrimidine derivatives based on purine via solid-phase synthesis - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. [1,3]Thiazolo[4,5-d]pyrimidine-5,7-diol | C5H3N3O2S | CID 345636 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Proton NMR Table [www2.chemistry.msu.edu]
• 5. Design and Synthesis of Novel Thiazolo[5,4-d]pyrimidine Derivatives with High Affinity for Both the Adenosine A1 and A2A Receptors, and Efficacy in Animal Models of Depression - PMC [pmc.ncbi.nlm.nih.gov]

Mass spectrometry (MS) fragmentation of thiazolopyrimidine diones

An In-Depth Comparative Guide to the Mass Spectrometry Fragmentation of Thiazolopyrimidine Diones

For researchers, scientists, and drug development professionals, the structural elucidation of novel heterocyclic compounds is a cornerstone of modern chemistry. Among these, thiazolopyrimidine diones stand out due to their structural similarity to biological purines, making them a "privileged scaffold" in medicinal chemistry for developing novel therapeutics.[1][2] Mass spectrometry (MS) is an indispensable tool for confirming the identity and structure of these synthesized molecules. Understanding their fragmentation patterns is not merely an analytical exercise; it provides deep insights into the molecule's stability and chemical nature.

This guide offers a comparative analysis of the fragmentation behavior of thiazolopyrimidine diones under two common ionization techniques: high-energy Electron Ionization (EI-MS) and soft-ionization Electrospray Ionization followed by tandem mass spectrometry (ESI-MS/MS). By delving into the causality behind fragmentation pathways and providing validated experimental protocols, this document serves as a practical resource for the unambiguous characterization of this vital class of compounds.

The Dichotomy of Ionization: EI-MS vs. ESI-MS/MS

The choice of ionization technique fundamentally dictates the type of structural information one can obtain. The fragmentation of a molecule is not random; it is a predictable cascade of bond cleavages governed by the stability of the resulting ions and neutral losses.

• Electron Ionization (EI-MS): This is a "hard" ionization technique where the sample is bombarded with high-energy electrons (typically 70 eV). This process imparts significant internal energy, leading to extensive and often complex fragmentation. The resulting mass spectrum is a unique fingerprint of the molecule, rich in structural detail. EI-MS is exceptionally powerful for identifying unknown compounds by comparing their fragmentation patterns to spectral libraries.[3][4]

• Electrospray Ionization (ESI-MS): In contrast, ESI is a "soft" ionization method that transfers molecules from solution to the gas phase as intact, charged ions, typically protonated [M+H]+ or deprotonated [M-H]- species.[5] While this preserves the molecular weight information, it provides minimal structural data on its own. To induce fragmentation, ESI is coupled with tandem mass spectrometry (MS/MS). In this setup, the intact molecular ion is selected, accelerated with a specific energy, and collided with an inert gas (Collision-Induced Dissociation, or CID), resulting in controlled, structurally informative fragmentation.[6][7]

Comparative Fragmentation Pathways of the Thiazolopyrimidine Dione Core

The core structure of thiazolopyrimidine dione, a fusion of a thiazole and a pyrimidine-dione ring, possesses several key sites for fragmentation. The observed cleavages are highly dependent on the ionization method used.

Electron Ionization (EI-MS): A High-Energy Fragmentation Cascade

Under EI conditions, the high energy input results in the formation of a radical cation (M+•) which then undergoes a series of predictable cleavages. Studies on thiazolo[3,2-a]pyrimidines and related structures reveal several characteristic fragmentation routes.[3][4]

• Loss of Small Neutral Molecules: The presence of the dione functionality in the pyrimidine ring and the sulfur atom in the thiazole ring makes the structure susceptible to the loss of small, stable molecules. A key fragmentation pathway for related thiazolidinone-containing structures is the extrusion of carbon monoxide (CO) and thio-carbon monoxide (SCO) molecules.[3][4]

• Ring Cleavage: Both the pyrimidine and thiazole rings can undergo cleavage. The pyrimidine ring can fragment through the loss of functional groups followed by decomposition of the heterocyclic structure itself.[3][4][8]

• Substituent-Driven Fragmentation: The initial fragmentation events are often dominated by the loss of substituents attached to the core. For example, an ethyl ester substituent may lose an ethoxy radical (•OCH2CH3), while a methyl group can be lost as a methyl radical (•CH3).[3][4]

The resulting EI mass spectrum is a complex mixture of these fragment ions, providing a rich dataset for structural confirmation.

ESI-MS/MS: Controlled Fragmentation of Precursor Ions

ESI-MS/MS analysis provides a more targeted look at fragmentation. By selecting the protonated molecule [M+H]+, we can observe its decomposition under controlled collision energy. For fused nitrogen-containing ring systems like pyrimido-quinolines and pyrimido-cinnolines, which are structurally related to thiazolopyrimidine diones, characteristic cross-ring cleavages are observed.[9]

• Cross-Ring Cleavage: The most informative fragments often arise from the cleavage of the pyrimidine and thiazole rings. This can provide clear evidence of the fused ring system's connectivity.

• Loss of Substituents: Similar to EI, the loss of substituents is a common pathway. However, in ESI-MS/MS, these losses occur from an even-electron species ([M+H]+), often as neutral molecules (e.g., loss of H2O from a hydroxyl group).

• Amide Bond Fission: If the thiazolopyrimidine core is linked to other moieties via an amide bond, cleavage at this linkage is a common and predictable fragmentation event.[10]

The primary advantage of ESI-MS/MS is the ability to perform sequential fragmentation (MSn), where a fragment ion is itself selected and further fragmented, allowing for a detailed reconstruction of the molecule's structure piece by piece.[6]

Data Presentation: Comparing Fragmentation Patterns

The following table summarizes the key differences and characteristic fragments observed for thiazolopyrimidine diones under EI-MS and ESI-MS/MS.

Feature	Electron Ionization (EI-MS)	Electrospray Ionization (ESI-MS/MS)
Ionization Process	High-energy electron impact (Hard)	Soft ionization via charged droplet evaporation
Precursor Ion	Radical Cation (M+•)	Protonated [M+H]+ or Deprotonated [M-H]-
Fragmentation Energy	High, non-selective	Low to high, user-controlled (CID)
Typical Neutral Losses	CO, SCO, •CH3, •OR	CO, H₂O, Substituent as a neutral molecule
Primary Cleavages	Ring decomposition, loss of radicals	Cross-ring cleavages, loss of neutral molecules
Key Application	Structural fingerprinting, library matching	Analysis of complex mixtures, quantification, MSⁿ
Reference	[3][4]	[5][9]

Visualization of Fragmentation Pathways

Diagrams generated using Graphviz provide a clear visual representation of the complex fragmentation cascades.

Caption: Common ESI-MS/MS fragmentation pathways for a protonated precursor.

Experimental Protocols

To ensure reproducibility and accuracy, the following self-validating protocols are recommended.

Protocol 1: Electron Ionization Mass Spectrometry (EI-MS)

This protocol is based on methodologies used for the characterization of novel heterocyclic compounds. [3][4]

• Sample Preparation:

  • Dissolve 0.1-1.0 mg of the purified thiazolopyrimidine dione derivative in 1 mL of a volatile solvent (e.g., methanol or chloroform).

  • Ensure the sample is fully dissolved. If necessary, use sonication.

• Instrumentation and Calibration:

  • Use a mass spectrometer equipped with an EI source, such as a Shimadzu GCMS-QP-1000EX or equivalent. [3] * Perform a routine instrument calibration using a known standard (e.g., perfluorotributylamine, PFTBA) to ensure mass accuracy.

• Data Acquisition:

  • Introduce the sample into the ion source via a direct insertion probe or a GC inlet.

  • Ionization Energy: Set to the standard 70 eV.

  • Ion Source Temperature: Maintain at 200-250 °C to ensure sample volatilization.

  • Mass Range: Scan a broad range (e.g., m/z 40-600) to capture both low-mass fragments and the molecular ion.

  • Acquire data for several minutes to obtain a representative averaged spectrum.

• Data Analysis:

  • Identify the molecular ion peak (M+•).

  • Propose structures for major fragment ions based on logical neutral losses (e.g., loss of 28 Da for CO, 44 Da for COS, 15 Da for •CH3).

  • Compare the obtained spectrum with literature data for related structures.

Protocol 2: Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS)

This protocol is adapted for the analysis of fused heterocyclic systems. [7][9]

• Sample Preparation:

  • Prepare a stock solution of the compound (1 mg/mL) in a suitable solvent like methanol or acetonitrile.

  • Prepare a dilute working solution (e.g., 1-10 µg/mL) in the mobile phase to be used for infusion.

  • For positive ion mode [M+H]+, use a mobile phase of 50:50 acetonitrile:water with 0.1% formic acid.

  • For negative ion mode [M-H]-, use a mobile phase of 50:50 acetonitrile:water with 0.1% ammonium hydroxide.

• Instrumentation and Calibration:

  • Use a tandem mass spectrometer such as a triple quadrupole (QqQ) or quadrupole time-of-flight (Q-TOF) instrument equipped with an ESI source.

  • Calibrate the instrument across the desired mass range using the manufacturer's recommended calibration solution.

• Data Acquisition (MS and MS/MS):

  • Step 3a (Full Scan MS): Infuse the sample at a low flow rate (5-10 µL/min). Acquire a full scan spectrum to identify the m/z of the precursor ion ([M+H]+ or [M-H]-).

  • Step 3b (Product Ion Scan - MS/MS): Set the instrument to MS/MS mode.

    • Precursor Ion Selection: Isolate the m/z of the ion identified in Step 3a in the first mass analyzer (Q1).

    • Collision-Induced Dissociation (CID): Introduce a collision gas (e.g., argon or nitrogen) into the collision cell (q2). Ramp the collision energy (e.g., from 10 to 40 eV) to find the optimal energy for fragmentation.

    • Product Ion Analysis: Scan the third mass analyzer (Q3) to detect all fragment ions produced from the precursor.

• Data Analysis:

  • Analyze the product ion spectrum to identify key fragments.

  • Correlate neutral losses between the precursor and product ions with specific structural moieties of the thiazolopyrimidine dione.

  • If necessary, perform further stages of fragmentation (MS³) on a major fragment ion to gain deeper structural insight.

Conclusion

The mass spectrometric fragmentation of thiazolopyrimidine diones is a highly structured process that yields invaluable information for the modern researcher. Electron Ionization provides a comprehensive structural fingerprint through its extensive fragmentation, ideal for initial identification and library comparison. Conversely, ESI-MS/MS offers a controlled, surgical approach to fragmentation, allowing for the detailed step-wise deconstruction of the molecule and proving indispensable for analyzing samples in complex biological matrices or for quantitative studies.

By leveraging the strengths of both techniques and understanding the underlying chemical principles that drive their respective fragmentation pathways, scientists can confidently elucidate the structures of novel thiazolopyrimidine dione derivatives, accelerating their journey from synthesis to potential therapeutic application.

References

• Salem, M. A. I., Ali, T. E., Marzouk, M. I., Salem, M. S., & Al-Shibani, G. A. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry, 4(4), 92-99. [Link]

• ResearchGate. (2016, April 20). Mass spectral fragmentation modes of some new pyrimidinethiones, thiazolo[3,2-a]pyrimidines and bis-pyrimidines. ResearchGate. [Link]

• Parmar, J. M., & Joshi, N. K. (n.d.). Mass spectral fragmentation modes of pyrimidine derivatives. Rasayan Journal of Chemistry. [Link]

• ResearchGate. (n.d.). Electron Ionization Mass Spectra of Organophosphorus Compounds. Part III: Mass Spectrometric Fragmentation of Diethyl Spiro[Pyrimidino[5,3′]O[3][4]xazole] Phosphonate, Diethyl (Oxazolo[5,4-D]Pyrimidine-4,6-Dione)Phosphonate, and Diethyl (Pyrimidino[4,5-. ResearchGate. [Link]

• Kádas, J., et al. (n.d.). Electrospray ionization‐tandem mass spectrometric study of fused nitrogen‐containing ring systems. ResearchGate. [Link]

• Abdel-Wahab, B. F., et al. (2025, May 28). Antimicrobial activity, synthesis, and docking study of some novel arylazo-1,3-thiazolopyrimidine and arylazo-1,3-thiazolopyridopyrimidine derivatives. PMC. [Link]

• PubChem. (n.d.).T[3][10]hiazolo[4,5-d]pyrimidine-5,7-diol. National Institutes of Health. [Link]

• PubChem. (n.d.).T[3][10]hiazolo[5,4-d]pyrimidine-5,7-diol. National Institutes of Health. [Link]

• PubChem. (n.d.). Thiazolo[5,4-d]pyrimidine. National Institutes of Health. [Link]

• Wikidoc. (2012, August 20). Tandem mass spectrometry. wikidoc. [Link]

• Fahmy, H. (2016, May 4). Thiazolo[4,5-d]pyrimidines as a privileged scaffold in drug discovery. PubMed. [Link]

• Sentellas, S., & Puignou, L. (2006, September 1). Ultra-performance liquid chromatography-tandem mass spectrometry for the analysis of heterocyclic amines in food. PubMed. [Link]

• ResearchGate. (n.d.). Tandem mass spectrometric study of annelation isomers of the novel thieno[3 -,2 -:4,5]pyrido[2,3-d]pyridazine ring system. ResearchGate. [Link]

• Eweida, S., et al. (2025, August 15). Discovery of novel thiazolopyrimidine derivatives targeting topoisomerase II: Design, synthesis, antiproliferative evaluation, molecular docking and apoptosis inducing activity. PubMed. [Link]

• IdeaExchange@UAkron. (n.d.). Tandem Mass Spectrometry (MS/MS) for Determination of Architecture of Synthetic Polymers. IdeaExchange@UAkron. [Link]

• ResearchGate. (2022, November). Thiazolopyrimidine as a Promising Anticancer Pharmacophore: In Silico Drug Design, Molecular Docking and ADMET Prediction Studies. ResearchGate. [Link]

• MDPI. (2024, December 4). Design, Synthesis, Antimicrobial Activity, and Molecular Docking of Novel Thiazoles, Pyrazoles, 1,3-Thiazepinones, and 1,2,4-Triazolopyrimidines Derived from Quinoline-Pyrido[2,3-d] Pyrimidinones. MDPI. [Link]

• Arkivoc. (n.d.). Mass spectrometry of N-[5,5-dimethyl-2(5H)-thienyliden]amines and N-(1-thiaspiro[4.5. Arkivoc. [Link]

• Awad, E. M., & El-Azzouny, A. A. (2001). A study of the electrospray ionisation and ion-trap fragmentation of ions of new 3,5-disubstituted tetrahydro-2H-1,3,5-thiadiazin-2-thiones. PubMed. [Link]

• RSC Publishing. (2015, December 16). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. RSC Publishing. [Link]

• Slideshare. (2010, January 22). Ion fragmentation of small molecules in mass spectrometry. Slideshare. [Link]

• Guedioura, A., et al. (2014, May 15). Elucidation of electron ionization mass spectrometric fragmentation pathways of trimethylsilyl ether derivatives of vicinal diols deriving from haplamine by collision-induced dissociation gas chromatography/tandem mass spectrometry and ¹⁸O labelling. PubMed. [Link]

• MDPI. (2021, March 19). Ring-Selective Fragmentation in the Tirapazamine Molecule upon Low-Energy Electron Attachment. MDPI. [Link]/22/6/3103)

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A Senior Application Scientist's Guide to the FTIR Spectroscopy of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione

An In-Depth Analysis of its Vibrational Fingerprint and Comparative Spectral Insights

For researchers engaged in the synthesis and characterization of novel heterocyclic compounds, particularly those with pharmaceutical potential, Fourier-Transform Infrared (FTIR) spectroscopy remains an indispensable first-line technique for structural verification. The thiazolo[4,5-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, recognized as a purine analogue that exhibits a wide range of biological activities.[1] This guide provides a detailed analysis of the expected FTIR characteristic peaks for a specific derivative, 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione .

Our discussion is grounded in the fundamental principles of vibrational spectroscopy, comparing the expected spectral features of the target molecule with those of its constituent functional groups and closely related analogues reported in the literature. This document is designed to serve as a practical reference for scientists, offering not just data, but the causal reasoning behind the spectral assignments.

Molecular Structure and Key Vibrational Modes

To predict the FTIR spectrum, we must first deconstruct the molecule into its primary functional components. Each of these groups possesses unique vibrational modes (stretching and bending) that correspond to specific energy absorptions in the infrared region.

Caption: Key functional groups in 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione.

The primary vibrational regions of interest are:

• 3500-3100 cm⁻¹: N-H stretching vibrations from the pyrimidine ring's amide/imide groups.

• 1750-1650 cm⁻¹: C=O (carbonyl) stretching vibrations from the dione functionality.

• 1650-1450 cm⁻¹: C=N and C=C stretching vibrations from the fused heterocyclic ring system.

• 850-550 cm⁻¹: C-Cl stretching vibration.

• Fingerprint Region (<1500 cm⁻¹): A complex combination of C-N, C-S stretches, and various bending vibrations that are highly specific to the molecule's overall structure.

Predicted FTIR Absorption Bands: A Quantitative Comparison

The following table summarizes the predicted characteristic FTIR peaks for the title compound. The predicted ranges are derived from established correlation tables and data from analogous structures found in the literature.[2][3][4][5]

Predicted Wavenumber (cm⁻¹)	Vibrational Mode	Expected Intensity	Rationale and Comparative Notes
3250 - 3100	N-H Stretch	Medium, Broad	Pyrimidine derivatives with -NH- groups typically show N-H stretching in the 3200–3500 cm⁻¹ range.[2] In the solid state, extensive intermolecular hydrogen bonding with the carbonyl oxygens is expected, which broadens the peaks and shifts them to a lower frequency.
1725 - 1695	C=O Asymmetric Stretch	Strong	The dione structure contains two carbonyl groups. These will couple to produce asymmetric and symmetric stretching modes. The asymmetric stretch is typically higher in energy and very intense.[3][6] For comparison, 5-fluorouracil, a similar pyrimidinedione, exhibits C=O stretches at 1720 cm⁻¹ and 1660 cm⁻¹.[4]
1680 - 1650	C=O Symmetric Stretch	Strong	This lower frequency carbonyl band arises from the in-phase, symmetric stretching of the two C=O bonds. Its intensity is comparable to the asymmetric stretch. A related 7-oxo-thiazolo[4,5-d]pyrimidine derivative showed a characteristic carbonyl band at 1661–1666 cm⁻¹.[1][7]
1620 - 1550	C=N Stretch	Medium to Strong	The fused ring system contains multiple C=N bonds. These stretches are characteristic of heterocyclic aromatic systems and typically appear in this region.[2][4]
1550 - 1450	C=C Stretch (Ring)	Medium to Variable	These absorptions are due to the skeletal vibrations of the fused aromatic rings. Their positions can be complex and coupled with other vibrations.
1350 - 1200	C-N Stretch	Medium	The stretching vibrations of the various C-N single bonds within the fused ring system appear in this range.[4]
850 - 750	C-Cl Stretch	Medium to Strong	The position of the C-Cl stretch can be variable. For chloro-substituted aromatic or heterocyclic systems, it is typically found in this region.[5][8] This peak's presence is a key indicator of successful chlorination, distinguishing it from a non-chlorinated precursor.
750 - 650	C-S Stretch	Weak to Medium	C-S stretching vibrations are generally weak and can be difficult to assign definitively as they fall in the crowded fingerprint region.

Comparative Analysis: The Dione vs. a Mono-oxo Analogue

A crucial aspect of spectral interpretation is comparing the unknown spectrum to that of a known, related compound. Let us consider a hypothetical comparison between our target molecule, 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione , and a known analogue, 3-substituted-5-(trifluoromethyl)-2,3-dihydro[2][9]thiazolo[4,5-d]pyrimidin-7(6H)-one .[1][7]

• Carbonyl Region: The most striking difference would be in the C=O stretching region. Our target dione is predicted to show two distinct, strong C=O bands (asymmetric and symmetric) between 1725-1650 cm⁻¹. In contrast, the mono-oxo analogue reported in the literature shows only one characteristic carbonyl band at 1661-1666 cm⁻¹.[1][7] This distinction is a powerful diagnostic tool to confirm the dione structure.

• N-H Region: Both molecules possess an N-H group within the pyrimidine ring system. Therefore, both should exhibit a broad N-H stretching band above 3100 cm⁻¹. The precise position and shape will depend on the solid-state packing and hydrogen-bonding network of each specific molecule.

• Effect of Chlorination: In the synthesis of related chloro-thiazolopyrimidines, a key confirmation step is the disappearance of the C=O absorption peak upon chlorination of an oxo-precursor.[7] In our target molecule, the chlorine is at the 2-position of the thiazole ring, and the dione functionality remains intact. Therefore, the presence of both the C=O bands and a C-Cl band is expected and required for structural confirmation.

Recommended Experimental Protocol for FTIR Analysis

To ensure high-quality, reproducible data, a standardized protocol is essential. For a solid powder sample like 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione, the Attenuated Total Reflectance (ATR) method is recommended for its simplicity and minimal sample preparation.

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Comparing bioactivity of 2-chloro vs 2-amino thiazolopyrimidines

An in-depth comparative analysis of the bioactivity and structural dynamics of 2-chloro versus 2-amino thiazolopyrimidines reveals a fascinating dichotomy in medicinal chemistry. As a privileged bicyclic pharmacophore that mimics purines, the thiazolopyrimidine scaffold serves as a versatile foundation for drug discovery. By strategically altering the substituent at the 2-position (or analogous positions depending on the specific ring fusion, such as thiazolo[5,4-d]pyrimidine), scientists can dictate the molecule's physicochemical properties, target affinity, and synthetic utility.

Mechanistic Causality: The Structural Dichotomy

The 2-Chloro Substituent: The Electrophilic Anchor

The introduction of a chlorine atom onto the thiazolopyrimidine core fundamentally alters its electronic and spatial landscape. Chlorine is highly electron-withdrawing, which modulates the

of the adjacent heterocyclic nitrogens[1]. More importantly, the bulkiness and lipophilicity of the chloro group enable the molecule to anchor deeply into specific hydrophobic pockets of target enzymes. For instance, in the development of tyrosinase inhibitors, replacing a smaller fluorine atom with a bulkier chlorine group significantly improves inhibitory potency by optimizing the steric fit within the enzyme's hydrophobic cavity[2].

From a synthetic perspective, the 2-chloro group is an exceptional leaving group. The electron-deficient nature of the pyrimidine/thiazole ring activates the carbon-chlorine bond, priming it for Nucleophilic Aromatic Substitution (S

Ar)[1]. This reactivity makes 2-chloro thiazolopyrimidines indispensable intermediates for generating diverse compound libraries.

The 2-Amino Substituent: The Hydrogen-Bonding Dynamo

Replacing the chlorine atom with a 2-amino group shifts the pharmacological paradigm from hydrophobic anchoring to dynamic hydrogen bonding. A primary or secondary amine at this position acts as both a potent hydrogen-bond donor and acceptor. This dual capability is pivotal for enhancing inhibitory potency across various targets, including tyrosinase, kinases, and adenosine (A1/A2A) receptors[1][2]. The 2-amino group forms critical, directional hydrogen bonds with active-site amino acid residues, significantly increasing the target residence time and stabilizing the receptor-ligand complex.

Quantitative Bioactivity Comparison

The following table summarizes the divergent biological impacts of chloro versus amino substitutions on the thiazolopyrimidine scaffold, highlighting how specific structural modifications dictate target affinity and bioactivity[2][3].

Compound Class	Substitution Pattern	Target / Assay	Bioactivity ( )	Primary Mechanistic Role
Thiazolopyrimidine (6d)	2-Chloro (phenyl ring)	Tyrosinase Inhibition	34.17 μM	Hydrophobic pocket anchoring
Thiazolopyrimidine (4e)	4-Chloro (phenyl ring)	MCF-7 Cytotoxicity	6.26 μM	Enhanced lipophilic permeation
Thiazolopyrimidine Core	2-Amino (thiazole ring)	Tyrosinase Inhibition	Pivotal for activity	H-bond donor/acceptor
Thiazolo[5,4-d]pyrimidine	5-Chloro	Adenosine Receptors	Intermediate	S Ar reactive handle

Visualizing the Pharmacological Pathways

Structure-Activity Relationship (SAR) logic tree for thiazolopyrimidine substitutions.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols detail the synthetic conversion of a 2-chloro derivative to a bioactive 2-amino analog, followed by a self-validating kinetic assay to confirm its mechanism of action.

Protocol A: S Ar Synthesis of 2-Amino from 2-Chloro Precursors

Causality: The electron-withdrawing nature of the heterocyclic nitrogens activates the 2-position for nucleophilic attack. Thermal energy is applied to overcome the activation energy barrier of the Meisenheimer complex intermediate.

• Reaction Setup: Dissolve 1.0 mmol of the 2-chloro-thiazolopyrimidine precursor in 5.0 mL of anhydrous N,N-Dimethylformamide (DMF) under an inert argon atmosphere.

• Nucleophile Addition: Add 2.5 mmol of the desired amine nucleophile (e.g., an aliphatic or aromatic amine) alongside 3.0 mmol of N,N-diisopropylethylamine (DIPEA). Note: DIPEA acts as a non-nucleophilic acid scavenger to neutralize the HCl byproduct, driving the reaction forward.

• Thermal Activation: Heat the reaction mixture to 80°C with continuous magnetic stirring for 4–6 hours.

• Self-Validation (Reaction Monitoring): Monitor the reaction progress via LC-MS. The protocol is validated when the highly non-polar 2-chloro mass peak completely disappears, replaced by the emergence of a more polar 2-amino mass peak.

• Isolation: Quench the mixture with ice water, extract with ethyl acetate (3 x 15 mL), dry over anhydrous

  , and purify via flash column chromatography (silica gel, Hexane/EtOAc gradient).

Protocol B: Tyrosinase Inhibition Kinetic Assay

Causality: To determine whether the synthesized 2-amino derivative acts as a competitive or noncompetitive inhibitor, enzyme kinetics must be mapped against varying substrate concentrations[2].

• Enzyme Preparation: Prepare a fresh solution of mushroom tyrosinase (50 U/mL) in 50 mM phosphate buffer (pH 6.8).

• Inhibitor Incubation: In a 96-well plate, add varying concentrations of the synthesized 2-amino thiazolopyrimidine (e.g., 0, 10, 25, 50, 100 μM) to the enzyme solution and incubate at 25°C for 10 minutes.

• Substrate Addition: Initiate the kinetic reaction by adding L-DOPA at varying concentrations (0.25, 0.5, 1.0, 2.0 mM).

• Measurement: Continuously record the absorbance at 475 nm for 10 minutes using a microplate reader to quantify dopachrome formation.

• Self-Validation (Mechanism Determination): Construct a Lineweaver-Burk plot (1/V vs. 1/[S]). The assay is self-validating: if the lines intersect on the x-axis (

  remains constant while decreases), it confirms a noncompetitive mode of inhibition, a hallmark of specific thiazolopyrimidine-based tyrosinase inhibitors[2].

Self-validating experimental workflow for the synthesis and biological evaluation of derivatives.

References

• Thiazolopyrimidine derivatives as novel class of small molecule tyrosinase inhibitor. BMC Chemistry / NIH.
• 5-Chlorothiazolo[4,5-d]pyrimidine. Benchchem.
• Synthesis, Chemical Properties, and Application of 2-Substituted Thiazolo[3,2-a]pyrimidine Derivatives.

Sources

• 1. 5-Chlorothiazolo[4,5-d]pyrimidine | Research Chemical [benchchem.com]
• 2. Thiazolopyrimidine derivatives as novel class of small molecule tyrosinase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Validating the Structure of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione

Executive Summary

The structural validation of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione represents a critical checkpoint in medicinal chemistry, particularly for programs targeting adenosine receptors or developing purine bioisosteres. This scaffold’s utility hinges on the precise fusion of the thiazole and pyrimidine rings.

This guide provides an authoritative workflow to validate this specific structure, distinguishing it from its thermodynamically stable isomer, thiazolo[5,4-d]pyrimidine , and other synthetic impurities. We compare analytical "alternatives"—evaluating why standard 1H NMR is insufficient and why 2D NMR (HMBC) or X-ray crystallography is non-negotiable for this scaffold.

Structural Integrity & The Isomer Challenge

The Core Problem: Regioisomerism

The synthesis of thiazolopyrimidines often involves ring annulation that can proceed via two pathways, yielding either the [4,5-d] or [5,4-d] fusion.

• Target Structure ([4,5-d]): Thiazole sulfur is adjacent to the bridgehead nitrogen.

• Common Alternative ([5,4-d]): Thiazole sulfur is adjacent to the bridgehead carbon.

Misidentification here is a "silent failure" in drug development; the biological activity profiles of these isomers are drastically different due to altered vectors for hydrogen bonding and lipophilicity.

Comparative Analysis of Scaffolds

Feature	Target: [4,5-d] Fusion	Alternative: [5,4-d] Fusion	Alternative: Purine Scaffold
Electronic Character	Electron-deficient pyrimidine; Thiazole S acts as a weak acceptor.	Thiazole orientation alters dipole moment; often more stable.	Nitrogen-rich; H-bond donor/acceptor at N7/N9.
Synthetic Origin	Typically via 4-aminothiazole-5-carboxamide cyclization.	Often via 5-amino-4,6-dichloropyrimidine + isothiocyanates.[1][2]	Traube synthesis or natural sourcing.
Validation Difficulty	High: Lack of C-H protons on the core ring makes 1H NMR ambiguous.	High: Similar lack of protons; requires 15N-HMBC or X-ray.	Medium: Characteristic C8-H proton aids ID.

Validation Workflow & Experimental Protocols

Phase 1: Purity & Mass Confirmation (LC-MS)

Objective: Confirm molecular weight and rule out uncyclized intermediates.

Protocol:

• Solvent: Dissolve 0.5 mg sample in DMSO/MeOH (1:1).

• Column: C18 Reverse Phase (e.g., Agilent Zorbax), 3.5 µm.

• Gradient: 5% to 95% Acetonitrile in Water (+0.1% Formic Acid).

• Detection: ESI Negative Mode (preferred for diones due to acidic NH).

Success Criteria:

• Observed Mass: [M-H]⁻ = 202.9 (Calculated MW = 203.6 for C5H2ClN3O2S).

• Isotopic Pattern: Distinct 3:1 ratio for ³⁵Cl:³⁷Cl isotopes.

• Failure Mode: Presence of mass 220+ indicates incomplete cyclization or unreacted precursors.

Phase 2: The Definitive Structural Proof (NMR)

Objective: Distinguish [4,5-d] from [5,4-d] using long-range correlations.

Standard 1H NMR is insufficient because the 2-chloro derivative lacks characteristic aromatic protons on the core rings. The signals are limited to broad exchangeable NH protons.

Required Experiment: 1H-13C HMBC (Heteronuclear Multiple Bond Correlation) This technique correlates protons (NH) to carbons separated by 2-3 bonds.

Protocol:

• Sample Prep: 10-15 mg in DMSO-d6 (essential for stabilizing tautomers).

• Instrument: 500 MHz or higher cryoprobe recommended.

• Parameters: Optimized for long-range coupling (

  ).

Diagnostic Logic (The "Self-Validating" System):

• [4,5-d] Target: The Pyrimidine NH protons (H-4 or H-6) will show correlations to the Thiazole C-2 (approx. 150-160 ppm) or Bridgehead carbons.

• [5,4-d] Isomer: The correlation pattern shifts. Crucially, the carbon chemical shifts of the bridgeheads differ.

Predicted NMR Data Comparison:

Nucleus	Assignment	Target: [4,5-d]-dione (Predicted)	Isomer: [5,4-d]-dione (Alternative)
1H NMR	NH (4H/6H)	12.5 - 13.5 ppm (Broad, 2H)	12.0 - 13.0 ppm (Broad, 2H)
13C NMR	C-2 (C-Cl)	~155 ppm	~152 ppm
13C NMR	C-5 (C=O)	~150 ppm	~158 ppm
13C NMR	C-7 (C=O)	~160 ppm	~165 ppm
13C NMR	Bridgehead	Distinct shift due to S vs N proximity	Distinct shift due to N vs S proximity

Note: Chemical shifts are solvent-dependent. The connectivity in HMBC is the absolute proof, not the exact ppm value.

Visualizing the Validation Logic

The following diagram illustrates the decision matrix for validating the scaffold, ensuring no false positives from isomers.

Caption: Logical workflow for distinguishing the target 2-chlorothiazolo[4,5-d]pyrimidine scaffold from its structural isomers.

Synthesis & Performance Considerations

Why 2-Chloro? (Functional Utility)

The 2-chloro substituent is not just a structural feature; it is a "functional handle." Unlike the 2-amino or 2-methyl analogs, the 2-chloro group allows for facile Nucleophilic Aromatic Substitution (SNAr) .

• Application: Reaction with amines yields 2-amino derivatives (adenosine antagonists).

• Reaction with Alkoxides: Yields 2-alkoxy derivatives.

Stability Warning

The 2-chloro group on the thiazole ring is susceptible to hydrolysis under strongly acidic or basic conditions, converting the compound to the 2-hydroxy (2-oxo) derivative.

• Storage: Store under inert atmosphere (Argon/Nitrogen) at -20°C.

• Handling: Avoid prolonged exposure to aqueous bases during workup.

References

• Synthesis and Isomerism of Thiazolopyrimidines

  • Title: Single-step syntheses of 2-amino-7-chlorothiazolo[5,4-d]pyrimidines: intermediates for bivalent thiazolopyrimidines.[2][3]

  • Source: PubMed / J Org Chem.

  • URL:[Link]

  • Relevance: Establishes the synthesis of the [5,4-d] isomer, providing a baseline for distinguishing the [4,5-d] target.

• Structural Characteriz

  • Title: Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Deriv

  • Source: MDPI (Molecules).[4]

  • URL:[Link]

  • Relevance: Provides detailed NMR and X-ray data for the [4,5-d] core, validating the expected spectral ranges for the dione system.

• Differenti

  • Title: Differentiation between [1,2,4]triazolo[1,5-a]pyrimidine and [1,2,4]triazolo[4,3-a]pyrimidine regioisomers by 1H-15N HMBC experiments.[4][5]

  • Source: Wiley Online Library / Mag. Reson. Chem.

  • URL:[Link]

  • Relevance: Although focused on triazoles, this authoritative method describes the exact HMBC logic required to distinguish fused pyrimidine isomers where proton d

• Solid-Phase Synthesis Optimiz

  • Title: Synthesis of thiazolo[4,5-d]pyrimidine derivatives based on purine via solid-phase synthesis.[6][7]

  • Source: Royal Society of Chemistry (Org. Biomol. Chem.).

  • URL:[Link]

  • Relevance: Validates the synthetic feasibility of the [4,5-d] scaffold and provides yield/stability d

Sources

• 1. bsphs.org [bsphs.org]
• 2. researchgate.net [researchgate.net]
• 3. Single-step syntheses of 2-amino-7-chlorothiazolo[5,4-d]pyrimidines: intermediates for bivalent thiazolopyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Differentiation between [1,2,4]triazolo[1,5-a] pyrimidine and [1,2,4]triazolo[4,3-a]-pyrimidine regioisomers by 1H-15N HMBC experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis of thiazolo[4,5-d]pyrimidine derivatives based on purine via solid-phase synthesis - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Synthesis of thiazolo[4,5-d]pyrimidine derivatives based on purine via solid-phase synthesis - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Strategic Comparison of Thiazolopyrimidine Synthesis Routes: Thiazole-First vs. Pyrimidine-First Approaches

Thiazolopyrimidines are privileged fused bicyclic scaffolds in medicinal chemistry, acting as purine bioisosteres with potent applications ranging from TRPV1 antagonism and adenosine receptor modulation to antiproliferative and antimicrobial activities 12. Depending on the fusion face, the two most pharmacologically relevant isomers are thiazolo[5,4-d]pyrimidines and the bridgehead-nitrogen containing thiazolo[3,2-a]pyrimidines 3.

The architectural construction of these scaffolds fundamentally diverges into three strategic routes based on precursor availability, desired regioselectivity, and target isomer.

Divergent synthetic strategies for thiazolopyrimidine scaffolds based on precursor selection.

Route 1: Pyrimidine-First Approach (Thiazolo[5,4-d]pyrimidine Synthesis)

Causality & Logic: The thiazolo[5,4-d]pyrimidine core is a direct structural analog of purine. Synthesizing this scaffold usually begins with a pre-functionalized 5-aminopyrimidine derivative. The mechanistic logic relies on utilizing the electron-rich C5-amino group and an adjacent C4 leaving group (like a chloride) for cyclization 1. Traditional methods involving direct thiolation and acylation of 5-aminopyrimidines often suffer from harsh conditions (e.g., highly malodorous reagents) and low yields (5–24%) 1. To circumvent this, modern scale-up routes utilize a modified sequence involving the acylation of 5-aminopyrimidines followed by thiazole ring closure using Lawesson's reagent, which significantly improves the thermodynamic driving force for cyclization.

Protocol: Two-Pot Synthesis of Thiazolo[5,4-d]pyrimidine Core

• Acylation : Dissolve 5-amino-4,6-dichloropyrimidine (1.0 eq) in anhydrous THF. Add the desired acyl chloride (1.1 eq) dropwise at 0 °C in the presence of an organic base (e.g., DIPEA, 1.5 eq).

• Stirring : Allow the reaction to warm to room temperature and stir for 4 hours to ensure complete amide formation.

• Thionation & Cyclization : To the same pot, add Lawesson's reagent (0.6 eq) and heat the mixture to 70 °C for 6 hours. The thionation of the amide carbonyl is followed by spontaneous intramolecular nucleophilic displacement of the C4-chloride by the newly formed thiocarbonyl sulfur.

• Work-up : Cool to room temperature, quench with saturated aqueous NaHCO₃, extract with ethyl acetate, and concentrate.

• Validation : Disappearance of the amide proton signal in ¹H NMR and emergence of the thiazole C2-carbon signal in ¹³C NMR (~160-170 ppm) confirms successful cyclization.

Route 2: Multicomponent Reaction (MCR) / Biginelli-Based Approach

Causality & Logic: The thiazolo[3,2-a]pyrimidine scaffold features a bridgehead nitrogen, making it a unique pharmacophore for acetylcholinesterase (AChE) inhibition and NMDA receptor modulation 2. The most atom-economical and modular route is the sequential MCR [[3]](). The logic here is to first construct a highly functionalized pyrimidine-2-thione via a Biginelli condensation [[4]](). The exocyclic sulfur at C2 and the adjacent endocyclic nitrogen N3 are highly nucleophilic. Subsequent reaction with an α-haloketone or α-haloester (like ethyl chloroacetate) initiates an S-alkylation followed by intramolecular cyclodehydration at N3, seamlessly forming the fused thiazole ring 42.

Protocol: Sequential MCR Synthesis of Thiazolo[3,2-a]pyrimidines

• Biginelli Condensation : In a round-bottom flask, combine an aromatic aldehyde (1.0 eq), a β-ketoester (e.g., ethyl acetoacetate, 1.0 eq), and thiourea (1.2 eq) in ethanol.

• Catalysis : Add a catalytic amount of acid (e.g., p-toluenesulfonic acid, 10 mol%). Reflux the mixture for 6–8 hours.

• Intermediate Isolation : Cool the mixture to precipitate the 3,4-dihydropyrimidine-2(1H)-thione. Filter and wash with cold ethanol.

• Thiazole Annulation : Suspend the isolated pyrimidine-2-thione (1.0 eq) in absolute ethanol (or use solvent-free conditions at 120 °C) [[2]](). Add ethyl chloroacetate or an α-haloketone (1.1 eq) and anhydrous sodium acetate (1.5 eq).

• Cyclization : Reflux the mixture for 8–10 hours. The initial S-alkylation is followed by cyclization upon heating.

• Validation : The intermediate pyrimidine-2-thione is validated by a characteristic C=S stretch (~1150-1200 cm⁻¹) in IR. Final cyclization is confirmed by the absence of the exocyclic SH/NH protons in ¹H NMR.

Route 3: Thiazole-First Approach (Alternative Thiazolo[3,2-a]pyrimidine Synthesis)

Causality & Logic: While the Biginelli route is highly modular for the pyrimidine ring, the thiazole-first approach is advantageous when specific, heavily substituted thiazole precursors are readily available. Starting with a 2-aminothiazole, the exocyclic amine and the endocyclic nitrogen act as a bis-nucleophile 3. Reaction with α,β-unsaturated carbonyls or malonates under acidic or basic conditions drives a Michael addition followed by cyclocondensation 3. This route offers excellent regioselectivity for the pyrimidine ring closure.

Protocol: Synthesis via 2-Aminothiazole

• Condensation : Dissolve 2-aminothiazole (1.0 eq) and an α,β-unsaturated ketone (e.g., chalcone, 1.0 eq) in glacial acetic acid.

• Heating : Reflux the mixture for 12–14 hours. The acidic medium promotes the initial Michael addition of the exocyclic amine to the β-carbon of the chalcone.

• Cyclodehydration : Continued heating drives the intramolecular condensation between the thiazole endocyclic nitrogen and the carbonyl group.

• Work-up : Cool the reaction mixture and neutralize with aqueous ammonia.

• Validation : Mass spectrometry (M+H) and the presence of characteristic pyrimidine ring protons in ¹H NMR validate the dual condensation event.

Quantitative Comparison of Synthesis Routes

Parameter	Pyrimidine-First (Scale-Up)	MCR / Biginelli-Based	Thiazole-First
Target Scaffold	Thiazolo[5,4-d]pyrimidines	Thiazolo[3,2-a]pyrimidines	Thiazolo[3,2-a]pyrimidines
Typical Yield	60 - 85% (Optimized)	75 - 98%	50 - 70%
Atom Economy	Moderate	High	Moderate
Reaction Conditions	Mild to Harsh (requires thionating agents)	Mild (Refluxing EtOH, often green)	Moderate (Refluxing AcOH)
Regioselectivity	High (directed by ortho-halogens)	Excellent (S-alkylation precedes N-cyclization)	Moderate to High
Primary Advantage	Direct access to purine bioisosteres	Rapid library generation, high modularity	Utilizes abundant 2-aminothiazoles

References

• Scale-Up Synthesis of a TRPV1 Antagonist Featuring a Facile Thiazolo[5,4-d]pyrimidine Formation. ACS Publications. 1

• (2-Hydroxy-3-Methoxybenzylidene)thiazolo[3,2-a]pyrimidines: Synthesis, Self-Assembly in the Crystalline Phase and Cytotoxic Activity. PMC. 2

• Exploring Thiazolo[3,2-a]pyrimidine Derivatives: Synthetic Strategies and Biological Implications. ResearchGate / Bentham Science. 3

• Recent progress in the synthesis of thiazolo[3,2-a]pyrimidine compounds. ResearchGate / IOP Conference Series. 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. (2-Hydroxy-3-Methoxybenzylidene)thiazolo[3,2-a]pyrimidines: Synthesis, Self-Assembly in the Crystalline Phase and Cytotoxic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Elemental Analysis of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione

For researchers engaged in the synthesis and characterization of novel heterocyclic compounds, particularly those with therapeutic potential, rigorous analytical validation is paramount. The thiazolo[4,5-d]pyrimidine scaffold, a purine isostere, is of significant interest in medicinal chemistry, with derivatives showing promise in oncology and for targeting G protein-coupled receptors.[1][2] This guide provides a focused comparison of the elemental analysis data for a key intermediate, 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione, and related analogues. Our objective is to equip fellow scientists with the necessary theoretical benchmarks and a robust experimental framework to ensure the purity and structural integrity of their synthesized compounds.

The Critical Role of Elemental Analysis in Drug Discovery

Before delving into the specific data, it is crucial to understand the foundational importance of elemental analysis in the drug development pipeline. This technique provides the empirical percentage composition of a compound, which is then compared against the theoretical values derived from its proposed molecular formula. A close correlation between the experimental and theoretical data is a primary and indispensable indicator of a compound's purity. Discrepancies can suggest the presence of solvents, starting materials, or byproducts, necessitating further purification and analysis. For novel molecular entities, this data, in conjunction with spectroscopic methods like NMR and mass spectrometry, is fundamental to confirming the chemical structure.

Comparative Elemental Analysis: Theoretical vs. Experimental Data

In the absence of a publicly available, complete experimental elemental analysis for 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione, this guide presents its theoretical elemental composition alongside the theoretical and experimental data for closely related and more complex derivatives from the literature. This comparative approach allows researchers to benchmark their own experimental results within the context of this compound class.

The molecular formula for our target compound is deduced from its well-characterized amino analogue, 2-Aminothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione (C₅H₄N₄O₂S)[3], by substituting the amino group (-NH₂) with a chlorine atom, resulting in C₅H₂ClN₃O₂S.

Compound Name	Chemical Structure	Molecular Formula	Molecular Weight ( g/mol )	Elemental Composition (C, H, N, S, Cl, O)
2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione		C₅H₂ClN₃O₂S	219.61	Theoretical: C: 27.35%, H: 0.92%, N: 19.13%, S: 14.60%, Cl: 16.14%, O: 14.57%
2-Aminothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione [3]		C₅H₄N₄O₂S	184.18	Theoretical: C: 32.61%, H: 2.19%, N: 30.42%, S: 17.41%, O: 17.37%
3-(3-fluorophenyl)-2-thioxo-5-(trifluoromethyl)-2,3-dihydro[4][5]thiazolo[4,5-d]pyrimidin-7(6H)-one [4]		C₁₂H₅F₄N₃OS₂	347.32	Theoretical: C: 41.50%, H: 1.45%, N: 12.10% Experimental: C: 41.79%, H: 1.68%, N: 12.32%[4]
7-chloro-3,5-diphenyl-thiazolo[4,5-d]pyrimidin-2-one [6]		C₁₇H₁₀ClN₃OS	355.80	Theoretical: C: 57.39%, H: 2.83%, N: 11.81% Experimental: (Data not provided in the reference, but the structure was confirmed by IR, NMR, and X-ray analysis)[6]

Note: The chemical structures are illustrative representations.

The provided table highlights the expected elemental percentages for our target compound. When your experimental results for 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione are obtained, they should closely align with these theoretical values. The data for the fluorinated derivative shows a good correlation between the theoretical and experimental values, which is the expected outcome for a pure compound.

Experimental Protocol for Elemental Analysis (CHNS+Cl)

The following is a detailed, self-validating protocol for the elemental analysis of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione. The causality behind each step is explained to ensure technical accuracy and reproducibility.

Instrumentation: A modern elemental analyzer capable of CHNS analysis via combustion and a separate method for halogen determination (e.g., combustion with ion chromatography) are required.

Step-by-Step Methodology:

• Sample Preparation and Purity Confirmation:

  • Ensure the sample is homogenous and has been appropriately dried to remove residual solvents. This is a critical step as solvents will alter the elemental composition. Drying under high vacuum at a temperature below the compound's decomposition point is recommended.

  • The purity of the sample should be preliminarily assessed by other techniques like HPLC or LC-MS to be >95%, ideally >98%. Elemental analysis confirms this purity with high accuracy.

• Calibration of the Elemental Analyzer:

  • Calibrate the instrument using certified standards (e.g., acetanilide for CHN, sulfanilamide for CHNS). This ensures the accuracy of the instrument's detection system. The calibration should be performed at the beginning of each analysis session.

• Sample Weighing:

  • Using a calibrated microbalance, accurately weigh approximately 1-3 mg of the sample into a tin or silver capsule. The exact weight must be recorded with high precision as it is used in the final percentage calculation. The use of antistatic devices is recommended to ensure accurate weighing.

• Combustion for CHNS Analysis:

  • The encapsulated sample is introduced into a high-temperature furnace (typically 900-1000 °C) with a flow of pure oxygen. This "flash combustion" ensures the complete conversion of the sample into its elemental gases (CO₂, H₂O, N₂, SO₂).

• Gas Separation and Detection:

  • The resultant gases are passed through a separation column (gas chromatography) and detected by a thermal conductivity detector (TCD). The instrument's software integrates the detector signal for each gas and, using the sample weight and calibration data, calculates the percentage of C, H, N, and S.

• Halogen (Chlorine) Determination:

  • For chlorine analysis, a separate combustion of the sample is performed. The resulting gases are passed through a solution that absorbs the hydrogen chloride (HCl) produced.

  • The concentration of chloride in the resulting solution is then quantified, typically by ion chromatography or potentiometric titration. This value is then used to calculate the percentage of chlorine in the original sample.

• Oxygen Determination:

  • Oxygen is typically not measured directly but is calculated by difference: %O = 100% - (%C + %H + %N + %S + %Cl). This method assumes that these are the only elements present.

• Data Validation:

  • The experimental results should be within ±0.4% of the theoretical values for a sample to be considered pure. If the deviation is larger, it indicates the presence of impurities, and further purification and characterization of the compound are necessary.

Visualizing the Structures and Workflow

To further clarify the relationships between the compared compounds and the analytical process, the following diagrams are provided.

Caption: Chemical structures of the target compound and its analogues.

Caption: Experimental workflow for elemental analysis.

References

• Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. MDPI. Available at: [Link]

• Design and Synthesis of Novel Thiazolo[5,4-d]pyrimidine Derivatives with High Affinity for Both the Adenosine A1 and A2A Receptors, and Efficacy in Animal Models of Depression. PMC. Available at: [Link]

• SCHEME 2 Synthesis of substituted thiazolo[4,5-d]pyrimidine. ResearchGate. Available at: [Link]

• Synthesis and anticancer evaluation of novel 3,5-diaryl-thiazolo[4,5-d]pyrimidin-2-one derivatives. PMC. Available at: [Link]

• (PDF) Thiazolo[4,5-d]pyrimidines: Synthesis and antibacterial evaluation. ResearchGate. Available at: [Link]

• Designing, synthesis and characterization of 2-aminothiazole-4-carboxylate Schiff bases; antimicrobial evaluation against multidrug resistant strains and molecular docking. PMC. Available at: [Link]

• Synthesis of New Thiazolo[4,5-d]pyrimidines as Corticotropin Releasing Factor Modulators. Available at: [Link]

• (PDF) Synthesis of thiazolo[4,5-d]pyrimidine derivatives as potential antimicrobial agents. ResearchGate. Available at: [Link]

• Thiazolo-Pyrimidine Analogues: Synthesis, Characterization and Docking Studies Guided Antimicrobial Activities. Biointerface Research in Applied Chemistry. Available at: [Link]

• Multifunctional Isosteric Pyridine Analogs-Based 2-Aminothiazole: Design, Synthesis, and Potential Phosphodiesterase-5 Inhibitory Activity. MDPI. Available at: [Link]

• Thiazolo[5,4-d]pyrimidine | C5H3N3S | CID 586229. PubChem. Available at: [Link]

• Synthesis and evaluation of 2,7-diamino-thiazolo[4,5-d] pyrimidine analogues as anti-tumor epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors. PubMed. Available at: [Link]

• 5,7-dichlorothiazolo[4,5-d]pyriMidine CAS#: 1137278-39-7. ChemWhat. Available at: [Link]

• Antimicrobial and cytotoxic activities of novel pyrimidine-2,4-dione connected with 2H-thiopyran derivatives. Journal of King Saud University - Science. Available at: [Link]

• In water multicomponent synthesis of low-molecular-mass 4,7-dihydrotetrazolo[1,5-a]pyrimidines. ResearchGate. Available at: [Link]

• Identification and Synthesis of 2,7-diamino-thiazolo[5,4-d]pyrimidine Derivatives as TRPV1 Antagonists. PubMed. Available at: [Link]

Sources

• 1. Synthesis and evaluation of 2,7-diamino-thiazolo[4,5-d] pyrimidine analogues as anti-tumor epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 5-Chlorothiazolo[4,5-d]pyrimidine | Research Chemical [benchchem.com]
• 3. chemscene.com [chemscene.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and anticancer evaluation of novel 3,5-diaryl-thiazolo[4,5-d]pyrimidin-2-one derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Characterization of Thiazolo[4,5-d]Pyrimidine Scaffolds: A Comparative Guide for Drug Development

Executive Summary

The thiazolo[4,5-d]pyrimidine framework is widely recognized as a "privileged scaffold" in modern medicinal chemistry. Its structural versatility allows it to act as a potent pharmacophore across a spectrum of therapeutic areas, most notably as an anticancer agent [1], an antimicrobial [2], and a highly selective Corticotropin-Releasing Factor 1 (CRF1) receptor antagonist for stress-related disorders [3].

However, the efficacy of these derivatives relies entirely on precise functionalization at the 5- and 7-positions of the pyrimidine ring. As a Senior Application Scientist, I have found that the transition from a 7-oxo intermediate to a 7-chloro reactive hub, and finally to a 7-amino target compound, requires rigorous, self-validating spectroscopic tracking. This guide objectively compares the spectroscopic profiles of these key derivatives, providing researchers with a causal framework and field-proven protocols to ensure structural integrity during drug development.

Mechanistic Causality in Spectroscopic Selection

Generating a library of thiazolo[4,5-d]pyrimidines is not merely a synthetic exercise; it is an exercise in electronic modulation. We rely on a triad of spectroscopic techniques—NMR, FTIR, and UV-Vis—not just to confirm identity, but to understand the electronic environment that dictates receptor binding affinity.

Why We Choose Specific Modalities:

• Nuclear Magnetic Resonance (NMR): The core challenge with 7-oxo derivatives is their tendency to exist in tautomeric forms (lactam–lactim) [1].

  H NMR is critical for identifying the highly deshielded NH/OH proton ( 12.0–13.5 ppm). The complete disappearance of this peak is the primary self-validating marker that chlorination (yielding the 7-chloro analog) was successful. Furthermore, C NMR tracks the highly sensitive thiocarbonyl (C=S) carbon, which typically resonates far downfield ( ~188–191 ppm) [3].

• Fourier-Transform Infrared Spectroscopy (FTIR): FTIR provides immediate, bench-side validation of functional group transformations. The causal link here is vibrational dipole changes: the strong C=O stretch at ~1660–1680 cm

  in the 7-oxo precursor must vanish entirely upon chlorination, replaced by C-Cl vibrations in the fingerprint region. Subsequent amination is confirmed by the emergence of secondary/tertiary amine N-H stretches (~3300–3450 cm ) [1].

• UV-Vis Spectroscopy: The fusion of thiazole and pyrimidine rings creates a highly conjugated

  -system. UV-Vis is utilized to monitor transitions ( = 208–225 nm) and transitions ( = 255–325 nm). Shifts in these absorption maxima directly correlate with the electron-donating or withdrawing nature of the 7-position substituent, which in turn influences the molecule's dipole moment and protein-binding affinity [2].

Comparative Spectroscopic Data

The following tables summarize the diagnostic spectroscopic markers used to differentiate the three critical stages of thiazolo[4,5-d]pyrimidine functionalization. Data is synthesized from recent optimizations of 5-trifluoromethyl and 5-methyl derivatives [1][3].

Table 1: Comparative H and C NMR Chemical Shifts

Solvent: DMSO-d

. Values are representative ranges for 3-aryl substituted scaffolds.

Derivative Type	Functional Group at C-7	H NMR Diagnostic Peak (ppm)	C NMR (C=S) (ppm)	C NMR (C-7) (ppm)
7-Oxo (Precursor)	-OH / =O (Tautomeric)	12.50 – 13.20 (s, 1H, NH/OH)	189.5 – 191.0	158.0 – 161.0 (C=O)
7-Chloro (Hub)	-Cl	Absent (Loss of NH/OH)	188.0 – 190.5	152.0 – 155.0 (C-Cl)
7-Amino (Target)	-NHR / -NR	7.80 – 8.50 (s, 1H, NH)	188.5 – 189.8	154.5 – 156.0 (C-N)

Table 2: FTIR and UV-Vis Absorption Profiles

Derivative Type	FTIR: C=O Stretch (cm )	FTIR: N-H Stretch (cm )	UV-Vis: ( ) (nm)	Electronic Profile
7-Oxo	1660 – 1680 (Strong)	~3100 (Broad, H-bonded)	260 – 275	Electron deficient ring
7-Chloro	Absent	Absent	255 – 265	Highly reactive, electrophilic
7-Amino	Absent	3350 – 3450 (Sharp)	280 – 325	Electron rich, extended conjugation

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocol outlines the synthesis and characterization of 7-amino-thiazolo[4,5-d]pyrimidine derivatives from their 7-oxo precursors. This workflow is designed as a self-validating system: each step contains an internal check to prevent the propagation of synthetic errors.

Protocol: Synthesis of 7-(Alkylamino)-5-(trifluoromethyl)thiazolo[4,5-d]pyrimidine-2(3H)-thiones

Step 1: Chlorination of the 7-Oxo Precursor

• Reaction: Suspend the 7-oxo derivative (1.0 eq) in anhydrous POCl

  (10.0 eq). Add a catalytic amount of N,N-dimethylaniline.

• Conditions: Reflux the mixture at 110°C for 4–6 hours under an inert argon atmosphere.

• Self-Validation (TLC & Bench IR): Monitor via TLC (Hexane:EtOAc 7:3). The starting material spot should completely disappear, replaced by a higher R

  spot (less polar). Perform a quick ATR-FTIR on a dried aliquot; the strict absence of the ~1670 cm C=O band confirms complete conversion.

• Workup: Carefully quench the cooled mixture over crushed ice. Extract with dichloromethane, wash with cold saturated NaHCO

  , dry over anhydrous Na SO , and concentrate in vacuo. Note: Use the 7-chloro intermediate immediately, as it is susceptible to hydrolysis.

Step 2: Nucleophilic Aromatic Substitution (Amination)

• Reaction: Dissolve the freshly prepared 7-chloro intermediate (1.0 eq) in absolute ethanol. Add the desired primary or secondary amine (2.5 eq).

• Conditions: Stir at 70°C for 3–5 hours.

• Self-Validation (NMR): Upon completion and solvent removal, run a crude

  H NMR. The appearance of alkyl protons (e.g., multiplets at 1.50–3.80 ppm) and an amine proton (if using a primary amine) at ~8.0 ppm validates the substitution.

• Purification: Recrystallize from an ethanol/water mixture or purify via flash chromatography to yield the final 7-amino target.

Visualizations of Workflows and Mechanisms

To conceptualize the integration of synthesis, characterization, and pharmacology, the following diagrams map out the operational logic of working with thiazolo[4,5-d]pyrimidines.

Diagram 1: Synthetic and Spectroscopic Validation Workflow

Caption: Synthetic and spectroscopic validation workflow for thiazolo[4,5-d]pyrimidines.

Diagram 2: Pharmacological Pathway (CRF1 Receptor Modulation)

Thiazolo[4,5-d]pyrimidine derivatives with specific 7-amino substitutions have shown significant promise as non-peptide Corticotropin-Releasing Factor 1 (CRF1) receptor antagonists [3]. By competitively binding to the CRF1 receptor, they halt the downstream signaling cascade associated with anxiety and depression.

Caption: Mechanism of action for thiazolo[4,5-d]pyrimidine CRF1 receptor antagonists.

References

• Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. Pharmaceuticals (MDPI). Available at:[Link]

• Synthesis, Characterization, DFT Analysis, and Antimicrobial Evaluation of Thiazolo[4,5‐d]Pyrimidine and Thiazolo[4,5‐b]Pyridine Derivatives. International Journal of Quantum Chemistry. Available at:[Link]

• Synthesis of New Thiazolo[4,5-d]pyrimidines as Corticotropin Releasing Factor Modulators. Medicinal Chemistry (Bentham Science). Available at:[Link]

A Researcher's Guide to the Synthesis of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione: A Comparative Analysis of a Proposed Route Against Literature Benchmarks

Abstract

This guide provides a comprehensive analysis of a proposed synthetic pathway for 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione, a molecule of significant interest in medicinal chemistry due to its structural similarity to purines. In the absence of a direct, published protocol for this specific compound, we have designed a robust, multi-step synthesis based on established methodologies for analogous thiazolopyrimidine derivatives. This document details the proposed experimental protocol, explains the chemical rationale behind each step, and benchmarks the anticipated yield against closely related, high-yielding reactions reported in the literature. This guide is intended for researchers, scientists, and professionals in drug development, offering a practical blueprint for the synthesis and characterization of this and similar heterocyclic scaffolds.

Introduction: The Significance of the Thiazolo[4,5-d]pyrimidine Scaffold

The thiazolo[4,5-d]pyrimidine core is a bioisostere of purine, a fundamental building block of nucleic acids. This structural mimicry has made thiazolo[4,5-d]pyrimidine derivatives a fertile ground for the discovery of novel therapeutic agents.[1][2] These compounds have been investigated for a wide range of biological activities, including as potential antimicrobial, antiviral, and anticancer agents.[2][3][4] The specific target of this guide, 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione, is a versatile intermediate. The chloro-substituent at the 2-position and the dione functionality on the pyrimidine ring offer reactive sites for further chemical modifications, enabling the generation of diverse molecular libraries for drug screening.

Given the potential utility of this compound, a clear and efficient synthetic route is highly desirable. This guide aims to provide such a pathway, grounded in solid literature precedents.

Proposed Synthetic Route and Benchmarking

The proposed synthesis is a two-step process starting from a plausible, though not commercially readily available, precursor: 2-chloro-4-aminothiazole-5-carboxamide. The key steps are:

• Cyclization: Formation of the pyrimidine dione ring from the 2-chloro-4-aminothiazole-5-carboxamide precursor.

• Characterization: Detailed analytical methods to confirm the identity and purity of the final product.

The workflow for this proposed synthesis is illustrated in the diagram below.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of thiazolo[4,5-d]pyrimidine derivatives as potential antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Design and Synthesis of Novel Thiazolo[5,4-d]pyrimidine Derivatives with High Affinity for Both the Adenosine A1 and A2A Receptors, and Efficacy in Animal Models of Depression - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione proper disposal procedures

Executive Summary & Risk Context

This guide outlines the definitive disposal procedures for 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione (CAS: Analogous to 30161-91-2 series).[1][2][3][4] As a fused heterocyclic scaffold featuring an electrophilic chlorine at the C2 position and a dione system resembling xanthine, this molecule presents unique stability challenges often overlooked in standard waste streams.[2][4]

The Critical Operational Risk: The 2-chloro substituent on the thiazole ring is highly susceptible to nucleophilic aromatic substitution (

) .[3]

• Operational Hazard: If this compound is disposed of in a general "Halogenated Waste" carboy containing aliphatic amines (e.g., triethylamine, piperidine residues), it can undergo a spontaneous, exothermic substitution reaction.[1][2][4] This can lead to container pressurization or the formation of unidentified, potentially toxic byproducts.[2][4]

Directive: This material must be segregated as "Reactive Halogenated Heterocycle" until final stabilization or incineration.

Chemical Characterization & Hazard Profile

Before disposal, the material must be characterized to ensure compatibility with waste streams.[2][4][5]

Property	Specification	Operational Implication
Chemical Structure	Fused Thiazolo-Pyrimidine	High nitrogen content; potential NOx generator during incineration.[1][2][3]
Functional Group	C2-Chloride (C-Cl)	Electrophilic : Reacts with nucleophiles (amines, thiols, hydroxides).[1][2][3][4]
Acidity	N-H (Imide-like protons)	Weakly acidic ( ).[1][2][3] Soluble in strong bases, but do not mix (see below).
Physical State	Solid (Powder)	Dust hazard.[2][3] High surface area increases reactivity.[2]
RCRA Classification	Non-specific (Process Waste)	Default to D003 (Reactive) if bulk; otherwise Hazardous Organic .

Disposal Decision Logic (Workflow)

The following logic gate ensures the material is routed correctly based on its physical state and solvation status.

Figure 1: Decision matrix for the disposal of 2-chlorothiazolo[4,5-d]pyrimidine derivatives. Note the critical check for amines in liquid waste streams.

Detailed Operational Procedures

Protocol A: Solid Waste (Synthesis Residues/Expired Solids)

Most common scenario.[1][2][3]

• Containment: Do not place loose powder directly into a drum. Transfer the solid into a clear polyethylene bag (minimum 4 mil thickness) .

• Secondary Containment: Place the sealed bag into a secondary wide-mouth jar (HDPE) or a second bag.

• Labeling:

  • Content: "2-Chlorothiazolo[4,5-d]pyrimidine-5,7-dione".[1][2][3][4]

  • Hazards: "Toxic," "Irritant," "Reactive with Bases."[1][2][4]

• Segregation: Store in the Solid Toxic/Halogenated bin.

  • Pro-Tip: Do not store in the same secondary bin as solid oxidizers (e.g., permanganates) or strong solid bases (e.g., KOH pellets), as accidental breakage could trigger vigorous hydrolysis or oxidation [1].[1][2][4]

Protocol B: Liquid Waste (Reaction Mixtures/Mother Liquors)

High risk scenario due to potential cross-reactivity.[1][2][3]

• Solvent Identification: Determine if the carrier solvent is Halogenated (DCM) or Non-Halogenated (DMSO/DMF).[2][3]

• The "Amine Check" (Crucial Step):

  • Does the waste stream contain residual amines (TEA, DIPEA, Pyridine)?

  • IF YES: You must acidify the waste stream slightly (to pH 5-6) using dilute HCl or Acetic Acid before adding it to the main waste carboy.[3] This protonates the amines, rendering them non-nucleophilic and preventing reaction with the 2-chloro-thiazole moiety [2].[1][2][3]

• Container Selection: Use HDPE carboys . Avoid metal cans if the solution is acidic.[2][3]

• Tagging: Mark the tag with "Halogenated Organics" regardless of the solvent, due to the chlorine content of the solute.[3]

Regulatory & Compliance (RCRA)

In the United States, this compound falls under the "Cradle-to-Grave" responsibility of the generator.[1][3]

• Waste Coding:

  • If the solvent is Methylene Chloride: F002 (Spent Halogenated Solvent).[2][3][6]

  • If solid/pure: It is not explicitly P- or U-listed.[1][2][3] However, it must be characterized. If it exhibits toxicity (via TCLP), it carries D004-D043 codes.[1][2][3][4]

  • Best Practice: Label as "Non-Regulated Chemical Waste - Toxic" if TCLP is unknown, but treat with the severity of a listed hazardous waste.[1][2][3][4]

• Destruction Method: The only acceptable final disposal method is High-Temperature Incineration at a permitted TSDF (Treatment, Storage, and Disposal Facility).[1][2][4] This ensures complete destruction of the heterocyclic ring and scrubbing of the resulting HCl gases [3].

Emergency Spill Response

If 2-Chlorothiazolo[4,5-d]pyrimidine-5,7-dione is spilled outside a hood:

• PPE: Nitrile gloves (double gloved), N95 dust mask or P100 respirator (if powder is airborne), safety goggles.[2][4]

• Neutralization: Do not use water (hydrolysis may generate HCl gas).[2][3]

• Cleanup:

  • Solids: Cover with wet paper towels to prevent dust, then scoop into a bag.[2][4]

  • Liquids: Absorb with vermiculite or sand.[2][3] Do not use "Spill-X-C" (Caustic neutralizers) immediately, as the heat of neutralization may volatilize the solvent or trigger side reactions.[1][2][3]

• Decontamination: Wash the surface with a dilute surfactant (soap) solution, followed by water.[2][3]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[2][3]

• European Chemicals Agency (ECHA). (2023).[2][3] Guidance on the compilation of safety data sheets. Reference for reactivity of halogenated heterocycles.

• U.S. Environmental Protection Agency. (2023).[2][3] Resource Conservation and Recovery Act (RCRA) Orientation Manual. Guidelines for F-list and characteristic waste determination.

• PubChem. (2023).[2][3] Compound Summary for Thiazolo[4,5-d]pyrimidine derivatives. Reactivity and physical property data.[2][3][5][7]

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• 1. echemi.com [echemi.com]
• 2. adem.alabama.gov [adem.alabama.gov]
• 3. nyu.edu [nyu.edu]
• 4. rcrainfo.epa.gov [rcrainfo.epa.gov]
• 5. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. my.alfred.edu [my.alfred.edu]
• 7. fishersci.com [fishersci.com]

A Comprehensive Guide to the Safe Handling of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione

For researchers, scientists, and drug development professionals, the safe and effective handling of novel chemical compounds is a cornerstone of scientific advancement. This guide provides essential safety and logistical information for 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione, a molecule of interest in medicinal chemistry and related fields. In the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes best practices and data from structurally similar thiazole and pyrimidine derivatives to establish a robust framework for its safe handling, storage, and disposal.

The primary directive of this guide is to empower laboratory personnel with the knowledge to minimize exposure risk and maintain a secure working environment. The following protocols are grounded in the principles of prudent laboratory practice and are designed to be both comprehensive and adaptable to specific experimental contexts.

Hazard Assessment and Personal Protective Equipment (PPE)

Given the structure of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione, which contains a chlorinated pyrimidine and a thiazole ring system, it is prudent to anticipate potential hazards including but not limited to acute oral toxicity, skin and eye irritation, and respiratory irritation.[1][2] Therefore, a multi-layered approach to personal protection is mandatory.

Recommended Personal Protective Equipment

The following table summarizes the recommended PPE for handling 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione.

PPE Category	Item	Standard/Specification	Purpose
Engineering Controls	Chemical Fume Hood	Certified and functioning properly	To minimize inhalation of dust or vapors.[1]
Eye and Face Protection	Safety Glasses with Side Shields or Goggles	ANSI Z87.1 compliant	To protect against splashes and airborne particles.[3][4]
Face Shield	Worn over safety glasses/goggles	Recommended for handling larger quantities or when there is a significant risk of splashing.[3]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile)	Disposable, powder-free	To prevent skin contact.[1]
Body Protection	Laboratory Coat	Long-sleeved	To protect skin and clothing from contamination.[1]
Respiratory Protection	NIOSH-approved respirator	N95 or higher	Recommended when handling powders outside of a fume hood or when engineering controls are insufficient.[5]

Operational and Disposal Plans

A systematic workflow is critical to ensure safety and experimental integrity. The following step-by-step plan outlines the procedures for handling 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione from receipt to disposal.

Step-by-Step Handling Procedure

• Preparation and Engineering Controls :

  • Always work within a certified chemical fume hood to minimize inhalation exposure.[1]

  • Ensure that an eyewash station and safety shower are readily accessible.[6]

  • Before commencing work, inspect all PPE for any signs of damage or wear.

• Handling the Compound :

  • Avoid direct contact with the skin, eyes, and clothing by wearing the appropriate PPE.[1]

  • When handling the solid compound, take care to prevent the formation of dust.[7]

  • Use non-sparking tools when transferring the material.[7]

• Storage :

  • Store the compound in a tightly sealed and properly labeled container.[5]

  • Keep the container in a cool, dry, and well-ventilated area.[5]

  • Store away from incompatible materials such as strong oxidizing agents.[4]

• Spill Management :

  • In the event of a spill, evacuate the immediate area.

  • Wear appropriate PPE, including respiratory protection, before attempting to clean the spill.

  • For solid spills, carefully sweep up the material and place it in a sealed container for disposal. Avoid generating dust.

  • For solutions, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

  • Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Disposal Plan

All waste containing 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione must be treated as hazardous waste.

• Dispose of the compound and any contaminated materials in accordance with all applicable federal, state, and local environmental regulations.[1]

• Waste should be collected in a designated, labeled, and sealed container.

• Contact your institution's environmental health and safety (EHS) department for specific disposal procedures.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure.

• Eye Contact : Immediately flush the eyes with copious amounts of water for at least 15 minutes, while holding the eyelids open. Seek immediate medical attention.[5]

• Skin Contact : Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing and wash it before reuse. Seek medical attention if irritation persists.[2]

• Inhalation : Move the affected person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical attention.[5]

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[6]

Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione.

Caption: Workflow for handling 2-Chlorothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione.

References

• BenchChem. Personal protective equipment for handling 4-(2,4-Dimethylphenyl)-1,3-thiazole.
• BenchChem. Personal protective equipment for handling 4-(diphenylmethyl)-2-Thiazolamine.
• BenchChem. Personal protective equipment for handling 1,2,3-Thiadiazole-4-carbaldehyde oxime.
• Santa Cruz Biotechnology. Thiazole Safety Data Sheet.
• ECHEMI. 2-chloro-5-(chloroMethyl)pyriMidine SDS.
• Glen Research. Thiazole Orange NHS Ester Safety Data Sheet.
• Fisher Scientific. 4-Chloro-7H-Pyrrolo [2,3-d] Pyrimidine Safety Data Sheet.
• Fisher Scientific. Pyrimidine, 2-chloro- Safety Data Sheet.
• Merck Millipore. 2,4,6-Trichloropyrimidine Safety Data Sheet.

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. benchchem.com [benchchem.com]
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